Homochlorcyclizine

• CAS: 848-53-3

Core Science & Biosynthesis

Introduction: Situating Homochlorcyclizine in the Antihistamine Landscape

An In-Depth Technical Guide to the Discovery and Synthesis of Homochlorcyclizine

Homochlorcyclizine is a first-generation antihistamine belonging to the diphenylmethylpiperazine class of compounds.[1][2] First marketed in Japan in 1965, it has been utilized for the treatment of various allergic conditions.[1] As a first-generation agent, its chemical properties allow it to cross the blood-brain barrier, leading to the sedative effects characteristic of this group.[2][3] Homochlorcyclizine is structurally distinct from its close relative, chlorcyclizine, by the inclusion of a seven-membered diazepane ring (homopiperazine) in place of the six-membered piperazine ring. This seemingly minor homologous extension influences its pharmacological profile. This guide provides a detailed exploration of its historical discovery, pharmacological action, and the chemical synthesis strategies that underpin its production.

Part 1: Discovery and Pharmacological Characterization

Initial Discovery and Identification

The first detailed pharmacological account of Homochlorcyclizine appeared in a 1960 publication by Kimura, Young, and Richards.[1][4] In this seminal paper, the compound was referred to by its developmental code, SA-97, and identified as N-p-chloro-benzhydryl-N'-methyl homopiperazine dihydrochloride.[4] The research established its potent antihistaminic properties and, notably, also characterized it as a formidable serotonin antagonist.[4] This dual activity was a significant finding, placing it in a unique position among contemporary antihistamines. Further studies confirmed its profile, noting additional anticholinergic and antidopaminergic activities.[1]

Mechanism of Action: H1 Receptor Antagonism

The primary therapeutic effect of Homochlorcyclizine stems from its action as a competitive antagonist at the histamine H1 receptor.[3][5] During an allergic response, histamine is released from mast cells and binds to H1 receptors, initiating a signaling cascade that results in symptoms like vasodilation, increased vascular permeability, and itching.[3][5]

Homochlorcyclizine competitively binds to the H1 receptor, preventing histamine from activating it.[2][3] This blockade disrupts the downstream signaling pathway involving phospholipase C (PLC) and the phosphatidylinositol (PIP2) system. By inhibiting this cascade, Homochlorcyclizine effectively reduces the release of pro-inflammatory cytokines and decreases mast cell stimulation, thereby alleviating the symptoms of an allergic reaction.[2]

Caption: Mechanism of Homochlorcyclizine as an H1 receptor antagonist.

Part 2: Retrosynthetic Analysis and Synthesis History

The synthesis of Homochlorcyclizine and related diphenylmethylpiperazine antihistamines relies on a convergent strategy involving the coupling of two key structural fragments. The core logic, or retrosynthesis, involves disconnecting the bond between the benzhydryl carbon and the diazepane nitrogen.

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A Technical Guide to the Mechanism of Action of Homochlorcyclizine as a Histamine H1 Receptor Inverse Agonist

For Drug Development Professionals and Researchers

Executive Summary

Homochlorcyclizine is a first-generation antihistamine of the diphenylmethylpiperazine class, utilized for decades in the management of allergic conditions.[1][2] While classically defined as a histamine H1 receptor antagonist, contemporary pharmacological understanding repositions it more accurately as an inverse agonist . This guide provides an in-depth exploration of its mechanism of action, moving beyond simple receptor blockade to the molecular intricacies of G-protein-coupled receptor (GPCR) stabilization. We will dissect the H1 receptor signaling cascade, detail the pharmacodynamics and pharmacokinetics of Homochlorcyclizine, and provide validated experimental protocols for its characterization. This document serves as a technical resource for scientists engaged in antihistamine research and development, offering a synthesis of established principles and modern pharmacological concepts.

Introduction: The Histamine H1 Receptor Signaling Axis

Histamine is a critical biogenic amine that mediates a wide array of physiological and pathological processes, including allergic inflammation, neurotransmission, and gastric acid secretion.[3] Its effects are transduced through four distinct subtypes of GPCRs (H1, H2, H3, H4).[3] The histamine H1 receptor is the primary target in the therapeutic management of allergic rhinitis, urticaria, and other hypersensitivity reactions.[2][4]

The H1 receptor is canonically coupled to the Gq/11 family of G-proteins.[5] Upon agonist binding by histamine, the receptor undergoes a conformational change, activating Gq. This initiates a well-defined intracellular signaling cascade:

• Phospholipase C (PLC) Activation: The activated α-subunit of Gq stimulates the membrane-bound enzyme Phospholipase C.[2][5]

• Second Messenger Generation: PLC cleaves phosphatidylinositol 4,5-bisphosphate (PIP2) into two second messengers: inositol 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG).[2][6]

• Intracellular Calcium Mobilization: IP3 diffuses through the cytosol and binds to its receptor on the endoplasmic reticulum, triggering the release of stored calcium (Ca²⁺) into the cytoplasm.[6]

• Downstream Signaling: The elevation in intracellular Ca²⁺ and the presence of DAG collectively activate Protein Kinase C (PKC) and other calcium-dependent enzymes. This cascade ultimately leads to the physiological responses associated with allergy, such as smooth muscle contraction, increased vascular permeability, and the activation of pro-inflammatory transcription factors like NF-κB.[2][5]

Caption: Canonical Histamine H1 Receptor Signaling Pathway.

Core Mechanism of Action: Homochlorcyclizine as an Inverse Agonist

First-generation antihistamines, including Homochlorcyclizine, were historically classified as simple competitive antagonists. However, modern receptor theory provides a more nuanced model. GPCRs, including the H1 receptor, can exist in an equilibrium between an inactive (R) and an active (R) conformational state.[7] A degree of spontaneous, agonist-independent signaling can occur from the R state, a phenomenon known as constitutive activity.[7]

Within this two-state model:

• Agonists (e.g., histamine) bind to and stabilize the active R* state, shifting the equilibrium towards activation.

• Neutral Antagonists bind equally to both R and R* states, preventing agonist binding without affecting the basal equilibrium.[7]

• Inverse Agonists (e.g., Homochlorcyclizine) preferentially bind to and stabilize the inactive R state. This not only blocks agonist binding but also shifts the conformational equilibrium away from the active R* state, thereby reducing the receptor's basal constitutive activity.[7][8]

Therefore, the primary mechanism of action for Homochlorcyclizine is inverse agonism at the H1 receptor .[8] This dual action—preventing histamine binding and suppressing baseline receptor activity—underpins its therapeutic efficacy in attenuating the inflammatory cascade.[2][7] By stabilizing the inactive receptor conformation, Homochlorcyclizine effectively reduces the downstream generation of IP3 and subsequent intracellular calcium mobilization.

Caption: Mechanism of H1 Receptor Inverse Agonism.

Pharmacological Profile of Homochlorcyclizine

A comprehensive understanding of a drug's mechanism requires analysis of both its pharmacodynamic and pharmacokinetic properties.

Pharmacodynamics

Homochlorcyclizine is a diphenylmethylpiperazine derivative.[2] Its activity is not confined solely to the H1 receptor.

• Primary Activity : Inverse agonism at histamine H1 receptors.

• Secondary Activities : As a typical first-generation agent, Homochlorcyclizine also exhibits measurable anticholinergic (muscarinic), antidopaminergic, and antiserotonergic properties.[1][9][10] These off-target activities contribute to its side-effect profile, including dry mouth, blurred vision, and potential central nervous system (CNS) effects.[9][11]

Pharmacokinetics

The absorption, distribution, metabolism, and excretion (ADME) profile of Homochlorcyclizine dictates its clinical use and dosing regimen.

Parameter	Description	Reference
Administration	Oral	[4]
Absorption	Absorbed from the gastrointestinal tract.	[9]
Distribution	As a lipophilic compound, it readily crosses the blood-brain barrier, leading to its characteristic sedative effects.	[4][9]
Metabolism	Undergoes extensive hepatic metabolism, primarily via the cytochrome P450 (CYP) enzyme system. The formation of glucuronide metabolites is a key pathway.	[9][12]
Metabolic Selectivity	Metabolism is enantioselective. In humans, there are differing urinary excretion rates of the (+)- and (-)-glucuronide metabolites. In rats, oral administration leads to preferential first-pass metabolism of the (-)-isomer.	[12][13]
Elimination Half-Life	Approximately 11 hours in humans.	[12]
Excretion	Metabolites are primarily excreted via the renal route (urine).	[9]

Methodologies for Experimental Characterization

Validating the mechanism of a compound like Homochlorcyclizine requires a suite of in vitro and in vivo assays. The following protocols represent standard, self-validating methodologies for characterizing an H1 receptor inverse agonist.

Experimental Workflow Overview

A logical progression of experiments is crucial for efficiently characterizing a novel H1 receptor antagonist. The workflow ensures that binding affinity is confirmed before functional potency is assessed, followed by broader selectivity profiling and in vivo validation.

Caption: Preclinical Evaluation Workflow for an H1 Antagonist.

Protocol 1: Radioligand Receptor Binding Assay

• Objective : To determine the binding affinity (expressed as the inhibition constant, Ki) of Homochlorcyclizine for the human H1 receptor.

• Causality : This assay directly measures the physical interaction between the test compound and the receptor. It is the foundational experiment to confirm the compound hits the intended target. Using a well-characterized radioligand like [³H]mepyramine provides a sensitive and specific tool to quantify competitive displacement.[14]

Methodology:

• Membrane Preparation :

  • Culture human embryonic kidney (HEK293) or Chinese hamster ovary (CHO) cells stably expressing the recombinant human H1 receptor.[6]

  • Harvest confluent cells and homogenize them in an ice-cold buffer (e.g., 50 mM Tris-HCl, pH 7.4).

  • Centrifuge the homogenate at low speed (e.g., 500 x g) to remove nuclei and debris.

  • Centrifuge the resulting supernatant at high speed (e.g., 40,000 x g) to pellet the cell membranes.

  • Wash the membrane pellet and resuspend it in an assay buffer to a known protein concentration.

• Binding Reaction :

  • In a 96-well plate, combine the cell membrane preparation with a fixed concentration of the radioligand [³H]mepyramine (typically at its Kd concentration).

  • Add varying concentrations of Homochlorcyclizine (e.g., from 10⁻¹¹ to 10⁻⁵ M).

  • Include control wells for total binding (radioligand + membranes) and non-specific binding (radioligand + membranes + a high concentration of an unlabeled H1 antagonist, e.g., 10 µM Mepyramine).

• Incubation & Termination :

  • Incubate the plate at room temperature for a defined period (e.g., 60 minutes) to allow the binding to reach equilibrium.

  • Rapidly terminate the reaction by vacuum filtration through a glass fiber filter mat, which traps the membranes but allows unbound radioligand to pass through.

  • Wash the filters quickly with ice-cold buffer to remove any remaining unbound radioligand.

• Quantification & Analysis :

  • Place the filter discs into scintillation vials with a scintillation cocktail.

  • Measure the radioactivity (in counts per minute, CPM) using a scintillation counter.

  • Calculate specific binding = Total binding - Non-specific binding.

  • Plot the percentage of specific binding against the log concentration of Homochlorcyclizine.

  • Fit the data to a sigmoidal dose-response curve to determine the IC50 value (the concentration of Homochlorcyclizine that displaces 50% of the radioligand).

  • Convert the IC50 to a Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Protocol 2: Functional Calcium Mobilization Assay

• Objective : To determine the functional potency (expressed as the IC50) of Homochlorcyclizine in blocking histamine-induced intracellular calcium release.

• Causality : This assay measures the biological consequence of receptor binding. By quantifying the inhibition of the downstream signal (calcium flux), it validates that the compound is not just a binder but a functional modulator (antagonist or inverse agonist) of the H1 receptor signaling pathway.[6][15]

Methodology:

• Cell Preparation :

  • Plate CHO or HEK293 cells stably expressing the human H1 receptor in a black, clear-bottom 96-well plate and grow to confluence.[6]

• Dye Loading :

  • Remove the culture medium and load the cells with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM) in an appropriate assay buffer (e.g., Hanks' Balanced Salt Solution with HEPES).

  • Incubate for approximately 60 minutes at 37°C to allow for dye uptake and de-esterification.

  • Wash the cells gently with the assay buffer to remove excess extracellular dye.

• Compound Incubation :

  • Add varying concentrations of Homochlorcyclizine to the wells and incubate for a predefined period (e.g., 15-30 minutes) to allow the compound to bind to the receptors.

• Agonist Challenge & Measurement :

  • Place the plate into a fluorescence plate reader equipped with an injection system (e.g., FLIPR, FlexStation).

  • Establish a baseline fluorescence reading for 10-20 seconds.

  • Inject a fixed concentration of histamine (typically the EC80, the concentration that elicits 80% of the maximal response) into all wells simultaneously.

  • Immediately measure the change in fluorescence intensity over time (e.g., 90-120 seconds), which corresponds to the increase in intracellular Ca²⁺.[6]

• Data Analysis :

  • Determine the peak fluorescence response for each well after histamine addition.

  • Normalize the data, setting the response in the absence of Homochlorcyclizine as 100% and the baseline fluorescence as 0%.

  • Plot the percentage of inhibition against the log concentration of Homochlorcyclizine.

  • Fit the data to a sigmoidal dose-response curve to determine the IC50 value.

Conclusion

Homochlorcyclizine functions as a potent inverse agonist at the histamine H1 receptor. Its mechanism involves the competitive blockade of histamine binding and, more significantly, the stabilization of the receptor's inactive conformational state. This dual action effectively suppresses the Gq/PLC/IP3 signaling pathway, preventing the downstream calcium mobilization and pro-inflammatory events that characterize an allergic response. Its classification as a first-generation agent is defined by its lipophilic nature, which permits passage across the blood-brain barrier and results in sedation. A thorough characterization of its activity relies on a combination of binding and functional assays, which together provide a complete picture of its molecular pharmacology. This detailed understanding is essential for the rational development of new and improved antihistaminic therapies.

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An In-depth Technical Guide to the Anticholinergic Properties of Homochlorcyclizine

Foreword: Beyond the H1 Receptor

Homochlorcyclizine, a first-generation antihistamine of the diphenylmethylpiperazine class, has been utilized for its therapeutic effects in managing allergic conditions since its introduction in Japan in 1965.[1][2] Its primary mechanism of action involves competitive antagonism of the histamine H1 receptor, effectively mitigating symptoms like rhinitis and urticaria.[3][4] However, as with many first-generation antihistamines, its clinical profile is significantly influenced by its activity at other physiological targets. This guide moves beyond the well-documented antihistaminic effects to provide a detailed technical exploration of Homochlorcyclizine's anticholinergic properties. This "off-target" activity is not merely a pharmacological curiosity; it is the primary driver of the drug's characteristic side effect profile and a critical consideration in its therapeutic application.[5][6] Understanding the molecular underpinnings, pharmacological characterization, and structure-activity relationships of its antimuscarinic action is paramount for drug development professionals seeking to design more selective agents and for researchers investigating the broader implications of polypharmacology.

Molecular Mechanism of Anticholinergic Action: Muscarinic Receptor Antagonism

The term "anticholinergic" describes the opposition to the effects of the neurotransmitter acetylcholine (ACh).[7] Homochlorcyclizine exerts its anticholinergic effects not by inhibiting ACh synthesis or release, but by acting as a competitive antagonist at muscarinic acetylcholine receptors (mAChRs).[5][8] These G-protein coupled receptors (GPCRs) are integral to the parasympathetic nervous system's function, regulating processes in the central nervous system (CNS) and various peripheral tissues, including smooth muscle, cardiac muscle, and exocrine glands.[9][10]

There are five subtypes of muscarinic receptors (M1-M5), which couple to distinct intracellular signaling cascades.[11]

• M1, M3, and M5 Receptors: These subtypes preferentially couple to Gq/11 proteins. Upon activation by ACh, Gq/11 activates phospholipase C (PLC), which cleaves phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of intracellular calcium (Ca2+), while DAG activates protein kinase C (PKC), leading to a cellular response such as smooth muscle contraction or glandular secretion.[9][11]

• M2 and M4 Receptors: These subtypes couple to Gi/o proteins, which inhibit adenylyl cyclase, leading to a decrease in intracellular cyclic AMP (cAMP). The βγ-subunits of the Gi/o protein can also directly modulate ion channels, such as opening potassium channels in the heart to slow heart rate.[11][12]

Homochlorcyclizine, by binding to these receptors, prevents ACh from initiating these downstream signaling events. This blockade is the direct cause of its anticholinergic effects.[5]

Figure 1: Antagonistic action of Homochlorcyclizine on muscarinic receptor signaling pathways.

Pharmacological Characterization: Receptor Binding Affinity

The potency of an antagonist is quantified by its binding affinity for the receptor, commonly expressed as the inhibition constant (Ki). A lower Ki value indicates a higher binding affinity. Quantitative receptor-binding assays have demonstrated that Homochlorcyclizine possesses a significant affinity for muscarinic receptors. This affinity is comparable to that of other first-generation antihistamines known for their pronounced anticholinergic side effects.[8]

Compound	Receptor Target	Tissue Source	Ki (nM)	Reference
Homochlorcyclizine	Muscarinic Receptors	Bovine Cerebral Cortex	38	[8]
Mequitazine	Muscarinic Receptors	Bovine Cerebral Cortex	5.0	[8]
Promethazine	Muscarinic Receptors	Bovine Cerebral Cortex	23	[8]
Mepyramine	Muscarinic Receptors	Bovine Cerebral Cortex	3,600	[8]

Table 1: Comparative muscarinic receptor binding affinities of selected H1-receptor antagonists.

The data clearly positions Homochlorcyclizine as an antihistamine with potent antimuscarinic properties. Its affinity is substantially higher (indicating stronger binding) than that of other H1-antagonists like mepyramine, which have low anticholinergic activity.[8] This high affinity provides a direct molecular explanation for the clinically observed anticholinergic side effects.

Experimental Protocols for Assessing Anticholinergic Activity

To quantify the anticholinergic properties of a compound like Homochlorcyclizine, a combination of receptor binding and functional assays is employed. These protocols provide a self-validating system where binding affinity (a measure of target engagement) is correlated with functional antagonism (a measure of physiological effect).

Radioligand Receptor Binding Assay

This in vitro technique directly measures the affinity of a drug for a specific receptor by competing with a radiolabeled ligand.

Objective: To determine the inhibition constant (Ki) of Homochlorcyclizine for muscarinic acetylcholine receptors.

Methodology:

• Membrane Preparation: Homogenize a tissue rich in muscarinic receptors (e.g., bovine or rodent cerebral cortex, heart) in a buffered solution. Centrifuge the homogenate to pellet the cell membranes, which are then washed and resuspended to a specific protein concentration.

• Competitive Binding Incubation: In a series of tubes, combine the prepared membranes, a fixed concentration of a high-affinity muscarinic radioligand (e.g., [3H]-Quinuclidinyl benzilate, [3H]-QNB), and varying concentrations of unlabeled Homochlorcyclizine.

• Incubation: Allow the mixture to incubate at a controlled temperature (e.g., 25°C) to reach binding equilibrium.

• Separation: Rapidly separate the receptor-bound radioligand from the unbound radioligand via vacuum filtration through glass fiber filters. The filters trap the membranes while allowing the unbound ligand to pass through.

• Quantification: Measure the radioactivity trapped on the filters using liquid scintillation counting.

• Data Analysis: Plot the percentage of specific binding against the logarithm of the Homochlorcyclizine concentration. Use non-linear regression to fit the data to a sigmoidal dose-response curve and determine the IC50 value (the concentration of Homochlorcyclizine that inhibits 50% of specific radioligand binding).

• Ki Calculation: Convert the IC50 value to the inhibition constant (Ki) using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Figure 2: Workflow for a competitive radioligand binding assay to determine Ki.

In Vitro Functional Assay: Guinea Pig Ileum

This classic organ bath experiment measures a drug's ability to inhibit smooth muscle contraction induced by a muscarinic agonist, providing a direct measure of functional antagonism.

Objective: To determine the potency of Homochlorcyclizine as a functional antagonist of acetylcholine-induced contractions in isolated guinea pig ileum.

Methodology:

• Tissue Preparation: Isolate a segment of the terminal ileum from a guinea pig and mount it in an organ bath containing a physiological salt solution (e.g., Tyrode's solution), maintained at 37°C and aerated with carbogen (95% O2, 5% CO2).

• Transducer Setup: Connect one end of the tissue to an isometric force transducer to record muscle contractions.

• Equilibration: Allow the tissue to equilibrate under a slight resting tension until a stable baseline is achieved.

• Agonist Dose-Response: Generate a cumulative concentration-response curve for acetylcholine to establish the maximal contractile response of the tissue.

• Antagonist Incubation: Wash the tissue and allow it to recover. Then, add a known concentration of Homochlorcyclizine to the organ bath and incubate for a set period (e.g., 20-30 minutes).

• Shifted Dose-Response: In the continued presence of Homochlorcyclizine, generate a new cumulative concentration-response curve for acetylcholine.

• Data Analysis: Compare the acetylcholine concentration-response curves in the absence and presence of Homochlorcyclizine. A competitive antagonist will cause a rightward shift in the curve without reducing the maximal response. The magnitude of this shift can be used to calculate the pA2 value, a measure of antagonist potency.

Figure 3: Workflow for an in vitro functional assay using isolated guinea pig ileum.

Structure-Activity Relationships (SAR)

Homochlorcyclizine is a diphenylmethylpiperazine derivative, specifically 1-[(4-chlorophenyl)-phenylmethyl]-4-methyl-1,4-diazepane.[13] Its structure contains key pharmacophoric elements that contribute to its affinity for both H1 and muscarinic receptors.

• Basic Nitrogen: The tertiary amine within the diazepane ring is crucial. At physiological pH, this nitrogen is protonated, forming a cationic head that engages in a critical ionic interaction with a conserved aspartate residue in the binding pocket of both H1 and muscarinic receptors.[14]

• Aromatic Rings: The two bulky aromatic rings (phenyl and 4-chlorophenyl) contribute to the molecule's affinity through van der Waals and hydrophobic interactions with non-polar regions of the receptor binding sites. The presence of these large groups is a common feature in many first-generation antihistamines and anticholinergics.

• Spacer: The ethylenediamine-like backbone connecting the aromatic groups to the basic nitrogen provides the correct spatial arrangement for the pharmacophoric elements to bind effectively to the receptor.

The structure of Homochlorcyclizine is closely related to Chlorcyclizine, which has a piperazine ring instead of a homopiperazine (diazepane) ring.[15] The expansion of the six-membered piperazine ring to the seven-membered diazepane ring in Homochlorcyclizine subtly alters the conformation and distance between the key binding groups, which can influence receptor selectivity and affinity. Generally, for anticholinergic activity, bulky substitutions on the ester or N-alkyl groups of acetylcholine analogues lead to antagonist activity.[14] Homochlorcyclizine mimics this by presenting bulky aromatic groups in place of the acetyl group and a complex cyclic amine in place of the choline head.

Clinical Implications and Significance

The potent antimuscarinic activity of Homochlorcyclizine is directly responsible for its characteristic side effect profile, which is a hallmark of first-generation antihistamines.[3]

• Central Nervous System (CNS) Effects: Homochlorcyclizine is lipophilic and can cross the blood-brain barrier, where it antagonizes muscarinic receptors in the CNS.[5] This leads to common side effects such as drowsiness, sedation, dizziness, and psychomotor impairment.[6][16] In elderly patients, this can manifest as confusion or delirium.[17]

• Peripheral Effects: Blockade of peripheral muscarinic receptors leads to a range of symptoms:[3][17]

  • Exocrine Glands: Dry mouth (xerostomia), dry eyes, and thickened respiratory secretions.

  • Gastrointestinal Tract: Reduced motility leading to constipation and increased gastric reflux.

  • Urinary Tract: Relaxation of the detrusor muscle and contraction of the bladder sphincter, potentially causing urinary difficulty or retention.

  • Eyes: Mydriasis (pupil dilation) and cycloplegia (paralysis of accommodation), resulting in blurred vision.

These effects necessitate caution or contraindication in patients with conditions that could be exacerbated by muscarinic blockade, such as narrow-angle glaucoma, prostatic hypertrophy, or urinary retention.[6] Furthermore, the anticholinergic effects can be additive when Homochlorcyclizine is co-administered with other drugs possessing antimuscarinic properties, such as tricyclic antidepressants or some antipsychotics, increasing the risk of severe adverse events.[3]

Conclusion

Homochlorcyclizine is a potent H1-receptor antagonist whose clinical utility is significantly modulated by its strong anticholinergic properties. This activity stems from its high-affinity competitive antagonism at muscarinic acetylcholine receptors, a fact substantiated by quantitative binding data. The drug's chemical structure contains the necessary pharmacophoric features for this dual activity. While effective for allergic conditions, the predictable and prevalent anticholinergic side effects—ranging from dry mouth and sedation to more severe complications in susceptible populations—demand careful consideration by clinicians and serve as a guiding principle for medicinal chemists in the pursuit of more receptor-selective antihistamines. This guide provides the foundational technical understanding necessary for researchers and developers to contextualize the pharmacology of Homochlorcyclizine and similar agents within the broader landscape of drug development.

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Unveiling the Antidopaminergic Facets of Homochlorcyclizine: A Technical Guide to Early Research

Foreword: Re-examining a First-Generation Antihistamine

Homochlorcyclizine, a piperazine derivative first marketed in Japan in 1965, is primarily recognized as a first-generation H1 receptor antagonist.[1] Its clinical application has centered on the management of allergic conditions, leveraging its ability to competitively inhibit histamine binding.[2] However, the pharmacological profile of these early antihistamines often extended beyond their primary target, exhibiting a range of effects on the central nervous system (CNS). This technical guide delves into the lesser-known aspect of Homochlorcyclizine's pharmacology: its antidopaminergic properties as suggested by early scientific investigations. For researchers and drug development professionals, understanding the polypharmacology of established molecules like Homochlorcyclizine can provide valuable insights into drug design, off-target effects, and potential for repurposing. This document will synthesize the available evidence from foundational studies, offering a detailed examination of the methodologies used to probe these effects and the implications of the findings.

Section 1: The Pharmacological Tapestry of Homochlorcyclizine

Homochlorcyclizine is structurally classified as a diphenylmethylpiperazine.[3] This chemical scaffold is common to many first-generation antihistamines and is known to be associated with CNS activity due to its lipophilic nature, which allows for penetration of the blood-brain barrier.[4] The primary mechanism of action is the blockade of histamine H1 receptors, which accounts for its anti-allergic effects.[2] Concurrently, like many of its class, Homochlorcyclizine exhibits significant antimuscarinic (anticholinergic) activity, contributing to side effects such as dry mouth and sedation.[5]

Early pharmacological assessments also identified Homochlorcyclizine as a serotonin antagonist.[1] This broad receptor interaction profile is a hallmark of many older drugs and stands in contrast to the highly selective agents often pursued in modern drug discovery. It is within this context of multi-receptor engagement that the antidopaminergic effects of Homochlorcyclizine were first suggested.

A pivotal study by Haraguchi and colleagues in 1997 provided a predictive framework for drug-induced catalepsy based on in vivo dopamine D1 and D2 receptor occupancies.[6] Catalepsy in animal models is a well-established surrogate for the extrapyramidal side effects seen with antipsychotic drugs, which are primarily dopamine receptor antagonists.[7] The inclusion of Homochlorcyclizine in this study and the finding that it blocks both D1 and D2 receptors pointed towards a functional antidopaminergic effect.[6]

Section 2: Investigating Antidopaminergic Activity in Early Studies

The assertion that Homochlorcyclizine possesses antidopaminergic properties is rooted in both predictive modeling based on receptor occupancy and the known pharmacological characteristics of the broader piperazine class of compounds, many of which interact with dopamine receptors.[4][8]

The Link to Catalepsy: A Functional Readout of Dopamine Blockade

The 1997 study by Haraguchi et al. stands as a cornerstone in understanding Homochlorcyclizine's potential antidopaminergic effects. The research aimed to create a dynamic model to quantitatively predict drug-induced catalepsy by examining the interplay between dopamine D1, D2, and muscarinic acetylcholine (mACh) receptor occupancies.[6] The study revealed that Homochlorcyclizine, along with other tested antihistamines like hydroxyzine and meclizine, blocked both D1 and D2 dopamine receptors.[6]

Interestingly, while the model predicted that these drugs should induce catalepsy based on their dopamine receptor blockade, they failed to do so in the experimental setting.[6] The authors attributed this discrepancy to the drugs' concurrent and significant antimuscarinic activity. It is well-established that anticholinergic agents can counteract the extrapyramidal motor side effects, including catalepsy, that are induced by dopamine antagonists.[6][9] This finding is critical: while a direct cataleptic effect was not observed, the underlying dopamine receptor blockade was inferred from the predictive model. The potent anticholinergic action of Homochlorcyclizine likely masked the functional motor consequences of its antidopaminergic activity.

The Piperazine Scaffold: A Privileged Structure for Dopamine Receptor Interaction

The chemical structure of Homochlorcyclizine, a piperazine derivative, provides further rationale for its potential interaction with dopamine receptors. The piperazine moiety is a common pharmacophore in a multitude of centrally acting agents, including many antipsychotic drugs.[8][10] Compounds such as clozapine and olanzapine feature a piperazine ring and exhibit potent dopamine receptor antagonism.[11] This structural similarity suggests a plausible basis for Homochlorcyclizine's affinity for dopamine receptors.

Section 3: Experimental Protocols for Assessing Antidopaminergic Effects in the Context of Early Studies

To appreciate the findings of these early investigations, it is essential to understand the experimental methodologies available at the time. The following protocols are representative of the techniques that would have been employed to characterize the antidopaminergic properties of a compound like Homochlorcyclizine.

In Vitro Assessment: Radioligand Binding Assays

Radioligand binding assays were the gold standard for determining a drug's affinity for specific receptors. These assays quantify the interaction between a radiolabeled ligand (a molecule that binds to the receptor) and the receptor in the presence of an unlabeled competitor drug (the compound being tested).

Objective: To determine the binding affinity (Ki) of Homochlorcyclizine for dopamine D1 and D2 receptors.

Methodology:

• Membrane Preparation:

  • Brain tissue from a suitable animal model (e.g., rat striatum, which is rich in dopamine receptors) is homogenized in a cold buffer solution.

  • The homogenate is centrifuged to pellet the cell membranes containing the receptors. The resulting pellet is washed and resuspended to create a membrane preparation.

• Binding Assay:

  • A constant concentration of a radiolabeled ligand specific for the dopamine receptor subtype of interest (e.g., [³H]SCH23390 for D1 receptors, [³H]raclopride for D2 receptors) is added to assay tubes.[6][12]

  • Increasing concentrations of unlabeled Homochlorcyclizine are added to the tubes.

  • The membrane preparation is then added to each tube.

  • The mixture is incubated to allow the binding to reach equilibrium.

• Separation and Quantification:

  • The receptor-bound radioligand is separated from the unbound radioligand via rapid filtration through a glass fiber filter.

  • The radioactivity retained on the filters is measured using a scintillation counter.

• Data Analysis:

  • The concentration of Homochlorcyclizine that inhibits 50% of the specific binding of the radioligand (IC50) is determined.

  • The IC50 value is then converted to a binding affinity constant (Ki) using the Cheng-Prusoff equation, which takes into account the concentration and affinity of the radioligand.

Diagram of Radioligand Binding Assay Workflow

Caption: Workflow for a competitive radioligand binding assay.

In Vivo Assessment: Animal Models of Dopamine Antagonism

In vivo studies are crucial for understanding the functional consequences of receptor binding. The following are two classic behavioral models used to screen for antidopaminergic (neuroleptic-like) activity.

This test measures the induction of catalepsy, a state of immobility and failure to correct an externally imposed posture, which is a hallmark of dopamine D2 receptor blockade.[7]

Objective: To assess the potential of Homochlorcyclizine to induce catalepsy in rodents.

Methodology:

• Animal Preparation:

  • Rats or mice are habituated to the testing environment.

  • Animals are administered a dose of Homochlorcyclizine or a vehicle control via an appropriate route (e.g., intraperitoneal injection).

• Testing Procedure:

  • At a specified time after drug administration, the animal's forepaws are gently placed on a horizontal bar elevated above the floor.[7]

  • The latency for the animal to remove both forepaws from the bar is recorded with a stopwatch.[13]

  • A maximum cut-off time (e.g., 180 seconds) is typically set.

• Data Analysis:

  • The mean descent latencies for the Homochlorcyclizine-treated group are compared to the vehicle-treated group.

  • A significant increase in descent latency is indicative of a cataleptogenic effect.

Diagram of Catalepsy Bar Test Workflow

Caption: Simple workflow of the catalepsy bar test.

Apomorphine is a non-selective dopamine receptor agonist that, at higher doses, induces stereotyped behaviors such as repetitive sniffing, gnawing, and licking.[11] Antidopaminergic drugs can block these behaviors.

Objective: To determine if Homochlorcyclizine can antagonize apomorphine-induced stereotyped behaviors.

Methodology:

• Animal Preparation:

  • Rodents are pre-treated with Homochlorcyclizine or a vehicle control.

• Apomorphine Challenge:

  • After a suitable pre-treatment time, the animals are administered a dose of apomorphine known to induce robust stereotypy.

• Behavioral Scoring:

  • Immediately following the apomorphine injection, the animals are placed in an observation cage.

  • Stereotyped behaviors are scored by a trained observer at regular intervals for a set duration (e.g., 60 minutes). A rating scale is used to quantify the intensity of the stereotypies.

• Data Analysis:

  • The stereotypy scores for the Homochlorcyclizine pre-treated group are compared to the vehicle pre-treated group.

  • A significant reduction in stereotypy scores indicates antagonism of dopamine receptor-mediated effects.

Section 4: Synthesis of Findings and Future Perspectives

The early research, particularly the predictive modeling by Haraguchi et al. (1997), provides compelling, albeit indirect, evidence for the antidopaminergic properties of Homochlorcyclizine. The data suggests that Homochlorcyclizine possesses the ability to block both D1 and D2 dopamine receptors. However, its potent concurrent antimuscarinic activity likely masks the typical behavioral outcomes of dopamine antagonism, such as catalepsy.

Quantitative Data Summary (Predicted/Inferred)

Parameter	Receptor	Effect	Evidence
Receptor Occupancy	Dopamine D1	Blockade	Predicted by Haraguchi et al. (1997) model[6]
Receptor Occupancy	Dopamine D2	Blockade	Predicted by Haraguchi et al. (1997) model[6]
Functional Outcome	Catalepsy	Not Observed	Masked by antimuscarinic effects[6]

This technical guide has aimed to provide a comprehensive overview of the early evidence for Homochlorcyclizine's antidopaminergic effects, grounded in the scientific context and experimental capabilities of the time. For contemporary researchers, these findings underscore the importance of comprehensive receptor profiling, even for well-established drugs. The complex interplay between different neurotransmitter systems, as exemplified by the masking of dopaminergic effects by anticholinergic activity, remains a critical consideration in drug development and in understanding the full spectrum of a drug's clinical effects and side-effect profile. Further investigation using modern techniques, such as high-throughput screening against a broad panel of receptors and functional assays that can dissect biased signaling pathways, could provide a more definitive and quantitative understanding of Homochlorcyclizine's interaction with the dopaminergic system.

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An In-Depth Technical Guide to the Antiserotonergic Activity of Homochlorcyclizine

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

This guide provides a comprehensive technical overview of the antiserotonergic properties of Homochlorcyclizine, a first-generation piperazine antihistamine. Beyond its well-documented histamine H1 receptor antagonism, Homochlorcyclizine exhibits significant interaction with the serotonergic system. This document synthesizes available preclinical and clinical data to elucidate its mechanism of action, receptor binding profile, and functional activity at serotonin receptors, offering valuable insights for researchers in pharmacology and drug development.

Introduction: The Dual Identity of Homochlorcyclizine

Homochlorcyclizine, a derivative of the diphenylmethylpiperazine class, has been utilized primarily for its antihistaminic effects in the management of allergic conditions[1]. As a first-generation antihistamine, its ability to cross the blood-brain barrier is well-established, leading to central nervous system (CNS) effects such as sedation[1][2]. However, early pharmacological studies identified a broader receptive field for this compound, notably its capacity to act as a serotonin antagonist[3]. This dual activity profile, targeting both histaminergic and serotonergic pathways, presents a complex but intriguing pharmacological landscape for further investigation.

The serotonergic system, with its diverse array of receptor subtypes (5-HT1-7), plays a crucial role in regulating a wide spectrum of physiological and psychological processes, including mood, cognition, and motor function. Consequently, drugs that modulate serotonergic activity have significant therapeutic potential in various neurological and psychiatric disorders. Understanding the specific interactions of Homochlorcyclizine with serotonin receptors is therefore critical for a complete characterization of its pharmacological effects and for exploring its potential in novel therapeutic applications.

Molecular Mechanisms of Antiserotonergic Activity

The antiserotonergic activity of Homochlorcyclizine is primarily attributed to its ability to bind to and block the function of specific serotonin receptors. While a comprehensive binding profile across all 5-HT receptor subtypes is not extensively documented in recent literature, historical and comparative pharmacological data provide valuable insights.

Receptor Binding Profile

It is important to note that Homochlorcyclizine also demonstrates high affinity for muscarinic acetylcholine receptors, with reported Ki values in the range of 5.0-38 nM[6]. This potent anticholinergic activity is a common characteristic of first-generation antihistamines and contributes to their side-effect profile. The affinity for muscarinic receptors underscores the promiscuous binding nature of this compound class and suggests that its interactions with the serotonergic system are likely significant.

Functional Antagonism

The functional consequence of Homochlorcyclizine's binding to serotonin receptors is antagonism, meaning it blocks the receptor's activation by the endogenous ligand, serotonin. The 1960 study by Kimura et al. provided the initial evidence for this functional antagonism[3]. The specific subtypes of serotonin receptors that are most potently blocked by Homochlorcyclizine remain an area for more detailed investigation. Given the structural similarities to other antipsychotic and antidepressant medications with known 5-HT2A antagonist activity, it is plausible that Homochlorcyclizine also interacts with this receptor subtype.

Signaling Pathways and Downstream Effects

The blockade of serotonin receptors by Homochlorcyclizine disrupts the normal downstream signaling cascades initiated by serotonin binding. The specific pathways affected depend on the G-protein coupling of the antagonized receptor subtype.

For instance, 5-HT2A receptors, a likely target for many piperazine-based compounds, are Gq-coupled receptors. Their activation leads to the stimulation of phospholipase C (PLC), which in turn hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol trisphosphate (IP3) and diacylglycerol (DAG). IP3 mediates the release of intracellular calcium, while DAG activates protein kinase C (PKC). By antagonizing the 5-HT2A receptor, Homochlorcyclizine would inhibit this signaling cascade.

Figure 1: Simplified Gq-coupled 5-HT receptor signaling pathway and the antagonistic action of Homochlorcyclizine.

Experimental Methodologies for Characterizing Antiserotonergic Activity

To provide a robust and reproducible characterization of Homochlorcyclizine's antiserotonergic profile, a combination of in vitro and in vivo experimental approaches is necessary.

In Vitro Assays

This technique is fundamental for determining the binding affinity (Ki) of Homochlorcyclizine for a panel of serotonin receptor subtypes.

Protocol: Competitive Radioligand Binding Assay

• Preparation of Cell Membranes:

  • Culture cell lines stably expressing the human serotonin receptor subtype of interest (e.g., HEK293 cells expressing 5-HT1A, 5-HT2A, etc.).

  • Harvest cells and homogenize in a cold buffer (e.g., 50 mM Tris-HCl, pH 7.4).

  • Centrifuge the homogenate to pellet the cell membranes. Wash the pellet and resuspend in the assay buffer.

  • Determine the protein concentration of the membrane preparation using a standard method (e.g., Bradford assay).

• Assay Setup:

  • In a 96-well plate, add a fixed concentration of a suitable radioligand (e.g., [³H]-8-OH-DPAT for 5-HT1A, [³H]-Ketanserin for 5-HT2A) to each well.

  • Add increasing concentrations of unlabeled Homochlorcyclizine to the wells.

  • Include wells for total binding (radioligand only) and non-specific binding (radioligand plus a high concentration of a known unlabeled ligand for the target receptor).

  • Add the prepared cell membranes to each well to initiate the binding reaction.

• Incubation and Termination:

  • Incubate the plate at a specific temperature (e.g., room temperature or 37°C) for a predetermined time to allow the binding to reach equilibrium.

  • Rapidly terminate the reaction by vacuum filtration through a glass fiber filter mat, which traps the receptor-bound radioligand.

  • Wash the filters with cold assay buffer to remove unbound radioligand.

• Quantification and Data Analysis:

  • Measure the radioactivity retained on the filters using a scintillation counter.

  • Calculate the specific binding at each concentration of Homochlorcyclizine by subtracting the non-specific binding from the total binding.

  • Plot the percentage of specific binding against the logarithm of the Homochlorcyclizine concentration to generate a competition curve.

  • Determine the IC50 value (the concentration of Homochlorcyclizine that inhibits 50% of the specific binding of the radioligand).

  • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd) , where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Functional assays are crucial to determine the nature of the interaction (antagonism, partial agonism, or inverse agonism) and the potency (IC50) of Homochlorcyclizine.

Protocol: Calcium Mobilization Assay for Gq-coupled 5-HT Receptors (e.g., 5-HT2A)

• Cell Preparation:

  • Culture cells stably expressing the Gq-coupled serotonin receptor of interest in a 96-well plate.

  • Load the cells with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM) according to the manufacturer's instructions.

• Assay Procedure:

  • Wash the cells to remove excess dye.

  • Add varying concentrations of Homochlorcyclizine to the wells and incubate for a short period.

  • Add a fixed concentration of serotonin (typically the EC80 concentration, which elicits 80% of the maximal response) to all wells to stimulate the receptor.

  • Use a fluorescence plate reader to measure the change in intracellular calcium concentration in real-time.

• Data Analysis:

  • Plot the fluorescence intensity (or the change in fluorescence) against time for each well.

  • Determine the peak fluorescence response for each concentration of Homochlorcyclizine.

  • Plot the percentage of the maximal serotonin response against the logarithm of the Homochlorcyclizine concentration.

  • Fit the data to a dose-response curve to determine the IC50 value for the antagonist activity of Homochlorcyclizine.

Figure 2: A generalized workflow for the characterization of the antiserotonergic activity of a compound like Homochlorcyclizine.

In Vivo Studies

In vivo studies are essential to confirm the antiserotonergic effects of Homochlorcyclizine in a whole-organism context and to assess its behavioral consequences.

Example: Head-Twitch Response (HTR) in Rodents

The head-twitch response in rodents is a well-established behavioral model for in vivo 5-HT2A receptor activation. Antagonism of this response by Homochlorcyclizine would provide strong evidence for its 5-HT2A antagonist activity.

• Animal Acclimation and Dosing:

  • Acclimate male mice or rats to the testing environment.

  • Administer Homochlorcyclizine at various doses via an appropriate route (e.g., intraperitoneal injection).

  • After a predetermined pretreatment time, administer a 5-HT2A receptor agonist (e.g., DOI or 5-MeO-DMT).

• Behavioral Observation:

  • Observe the animals for a set period and count the number of head twitches.

• Data Analysis:

  • Compare the number of head twitches in the Homochlorcyclizine-treated groups to a vehicle-treated control group.

  • A dose-dependent reduction in the head-twitch response would indicate 5-HT2A receptor antagonism.

Quantitative Data Summary

While specific binding affinity and functional potency data for Homochlorcyclizine at serotonin receptors are not extensively available in the public domain, the following table provides a template for how such data should be presented for a comprehensive pharmacological profile. The muscarinic receptor affinity is included for comparative purposes.

Receptor Subtype	Ligand	Assay Type	Ki (nM)	IC50 (nM)	Reference
Serotonin
5-HT1A	Homochlorcyclizine	Binding	Data not available
5-HT2A	Homochlorcyclizine	Binding	Data not available
Homochlorcyclizine	Functional	Data not available
5-HT2C	Homochlorcyclizine	Binding	Data not available
...	Homochlorcyclizine	...	...
Muscarinic
M1, M2, M3, M4, M5	Homochlorcyclizine	Binding	5.0 - 38	[6]
Histamine
H1	Homochlorcyclizine	Binding	High Affinity	[1]

It is a key recommendation of this guide that further research be conducted to populate the data for serotonin receptor subtypes.

Conclusion and Future Directions

Homochlorcyclizine possesses a multifaceted pharmacological profile characterized by potent histamine H1 receptor antagonism and significant antiserotonergic activity. While its identity as a serotonin antagonist is established, a detailed, quantitative understanding of its interactions with specific 5-HT receptor subtypes is lacking. For a complete and actionable scientific understanding, future research should prioritize:

• Comprehensive Receptor Screening: A broad radioligand binding assay panel to determine the Ki values of Homochlorcyclizine against all major serotonin receptor subtypes.

• Functional Characterization: In vitro functional assays to determine the IC50 values and the mode of action (antagonism, inverse agonism) at the identified target 5-HT receptors.

• In Vivo Target Engagement: Studies utilizing techniques such as positron emission tomography (PET) to confirm receptor occupancy in the CNS at therapeutic doses.

• Behavioral Pharmacology: A thorough investigation of the behavioral consequences of its antiserotonergic activity in relevant animal models.

By elucidating the detailed antiserotonergic pharmacology of Homochlorcyclizine, the scientific community can better understand its overall mechanism of action, predict its potential therapeutic applications beyond allergy, and anticipate its side-effect profile with greater accuracy. This knowledge is fundamental for the rational design of future drug discovery programs and for the potential repositioning of this established molecule.

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• Kimura, E. T., Young, P. R., & Richards, R. K. (1960). Pharmacologic properties of N-p-chloro-benzhydryl-N'-methyl homopiperazine dihydrochloride (homochlorcyclizine; SA-97), a serotonin antagonist. Journal of Allergy, 31, 237–247.
• Siddiqui, A. A., & Mishra, R. (2012). Piperazine Derivatives: A Review of Activity on Neurotransmitter Receptors. International Journal of Pharmaceutical and Chemical Sciences, 1(3), 1149-1163.
• Kubo, N., Shirakawa, O., Kuno, T., & Tanaka, C. (1987). Antimuscarinic effects of antihistamines: quantitative evaluation by receptor-binding assay. Japanese journal of pharmacology, 43(3), 277–282.
• Łażewska, D., et al. (2022). Structural and Molecular Insight into Piperazine and Piperidine Derivatives as Histamine H3 and Sigma-1 Receptor Antagonists with Promising Antinociceptive Properties. ACS Chemical Neuroscience, 13(3), 358-374.

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Homochlorcyclizine as a diphenylmethylpiperazine derivative

An In-Depth Technical Guide to Homochlorcyclizine: A Diphenylmethylpiperazine Derivative

Authored by: Gemini, Senior Application Scientist

Abstract

Homochlorcyclizine is a first-generation antihistamine belonging to the diphenylmethylpiperazine class of compounds.[1][2] Marketed in Japan since 1965, it is primarily utilized for the treatment of allergic conditions such as rhinitis and urticaria.[1][3][4] Its pharmacological profile is characterized by competitive antagonism of the histamine H1 receptor, though it also exhibits notable anticholinergic, antidopaminergic, and antiserotonergic properties.[1][4][5] As a lipophilic molecule, it readily crosses the blood-brain barrier, leading to the sedative effects typical of its class.[2][5] This guide provides a comprehensive technical examination of Homochlorcyclizine, detailing its chemical structure, multifaceted mechanism of action, stereoselective pharmacokinetics, synthesis, and clinical applications. It is intended for researchers, scientists, and drug development professionals seeking a deeper understanding of this classic yet complex therapeutic agent.

The Chemical Architecture of Homochlorcyclizine

Homochlorcyclizine is structurally defined by a diarylmethane core, specifically a (4-chlorophenyl)(phenyl)methyl group, linked to a methylated 1,4-diazepane (homopiperazine) ring.[6] This structure places it within the broader family of diphenylmethylpiperazine derivatives, which includes well-known agents like Chlorcyclizine, Cyclizine, and Hydroxyzine.[1][7][8][9] The key distinction in Homochlorcyclizine's structure is the seven-membered homopiperazine ring, compared to the six-membered piperazine ring found in its close analog, Chlorcyclizine.[1][7]

Property	Value	Source
IUPAC Name	1-[(4-chlorophenyl)-phenylmethyl]-4-methyl-1,4-diazepane	[1][6]
Molecular Formula	C₁₉H₂₃ClN₂	[6][10]
Molar Mass	314.86 g·mol⁻¹	[1]
CAS Number	848-53-3	[1][6]
PubChem CID	3627	[1][6]

The presence of the benzhydryl (diphenylmethyl) moiety is crucial for its antihistaminic activity, while the substituted nitrogen-containing ring influences its potency, selectivity, and pharmacokinetic profile.

Pharmacodynamics: A Multi-Target Profile

While primarily classified as an H1 receptor antagonist, the therapeutic effects and side effect profile of Homochlorcyclizine are a consequence of its interaction with multiple receptor systems.

Primary Mechanism: Histamine H1 Receptor Antagonism

The principal mechanism of action is the competitive, reversible antagonism of the histamine H1 receptor.[3][5] During an allergic response, histamine released from mast cells and basophils binds to H1 receptors on various tissues, initiating a signaling cascade that leads to symptoms like vasodilation, increased capillary permeability (swelling), and sensory nerve stimulation (itching).[3][5] Homochlorcyclizine occupies the H1 receptor binding site, preventing histamine from activating it and thereby mitigating these inflammatory symptoms.[3]

The downstream effects of H1 receptor activation, which are inhibited by Homochlorcyclizine, involve the Gq/11 protein and phospholipase C (PLC) pathway. This leads to reduced activity of the NF-κB immune response transcription factor, which in turn decreases the expression of pro-inflammatory cytokines and cell adhesion molecules.[2]

Caption: H1 Receptor signaling pathway and Homochlorcyclizine's point of inhibition.

Secondary Receptor Interactions

Homochlorcyclizine's first-generation classification stems from its ability to cross the blood-brain barrier and interact with central nervous system receptors, leading to a range of secondary effects.[3][5]

• Anticholinergic (Antimuscarinic) Activity: Blockade of muscarinic acetylcholine receptors contributes significantly to its side effect profile, causing symptoms like dry mouth, blurred vision, urinary retention, and constipation.[5][11]

• Antidopaminergic Activity: Interaction with dopamine receptors has been noted, which may contribute to CNS effects.[1]

• Antiserotonergic Activity: Early studies identified Homochlorcyclizine as a serotonin antagonist, a property that may modulate its overall pharmacological action.[1][4]

These off-target activities are a key differentiator from second-generation antihistamines, which are designed for higher H1 receptor selectivity and poor CNS penetration.

Pharmacokinetics: The Journey Through the Body

Absorption, Distribution, Metabolism, and Excretion (ADME)

• Absorption & Onset: Homochlorcyclizine is administered orally and is readily absorbed, with an onset of action typically within 30 to 60 minutes.[3]

• Distribution: Its lipophilic nature facilitates wide distribution throughout the body and allows it to readily cross the blood-brain barrier, leading to sedation.[5]

• Metabolism: The drug undergoes extensive hepatic transformation, primarily metabolized by the cytochrome P450 enzyme system.[5] One of its metabolites is a quaternary ammonium-linked glucuronide.[12]

• Excretion: Metabolites are filtered by the kidneys and excreted in the urine.[5][12] The duration of action is relatively short, lasting 4 to 6 hours, which may require multiple daily doses for sustained therapeutic effect.[3]

Enantioselectivity: A Tale of Two Isomers

Homochlorcyclizine possesses a chiral center and exists as a racemic mixture of (+)- and (-)-enantiomers.[12][13] Research has demonstrated significant differences in both the pharmacodynamic activity and pharmacokinetic behavior of these isomers.

• Differential Potency: Studies on guinea pig ileum revealed that the l-HCZ (levo) enantiomer is significantly more potent as an antihistamine than the d-HCZ (dextro) enantiomer or the racemic mixture.[13]

• Enantioselective Metabolism: After oral administration in rats, the blood concentration of the (+)-isomer is notably higher than that of the (-)-isomer.[14] This is not due to differences in absorption but rather a preferential first-pass metabolism of the (-)-isomer in the liver .[14] This enantioselective metabolism is a critical consideration in understanding the drug's overall efficacy and variability in patient response.

Synthesis and Analysis

General Synthetic Pathway

While specific industrial synthesis protocols for Homochlorcyclizine are proprietary, a logical pathway can be extrapolated from established methods for its close analog, Chlorcyclizine.[15][16] The process generally involves the formation of a reactive benzhydryl intermediate followed by an alkylation reaction with the appropriate amine.

A plausible three-step synthesis would be:

• Reduction: 4-chlorobenzophenone is reduced to (4-chlorophenyl)(phenyl)methanol.

• Halogenation: The resulting alcohol is converted to a more reactive 1-(chloromethyl)-4-chlorobenzene.

• Alkylation: The chlorinated intermediate is reacted with 1-methyl-1,4-diazepane (N-methyl-homopiperazine) to yield the final Homochlorcyclizine product.

Caption: A plausible synthetic workflow for Homochlorcyclizine.

Analytical Methodology: Enantiomer Separation

The enantioselective nature of Homochlorcyclizine's pharmacokinetics necessitates analytical methods capable of resolving and quantifying the individual isomers. High-Performance Liquid Chromatography (HPLC) is the technique of choice.

Protocol: Chiral HPLC for Quantifying HCZ Enantiomers in Urine [12]

• Objective: To simultaneously determine the concentrations of (+)-HCZ and (-)-HCZ in human urine samples.

• Stationary Phase: A chiral stationary phase column, such as ovomucoid-bonded silica, is required for enantiomeric separation.

• Mobile Phase: An optimized mobile phase consists of methanol and an acetate buffer (e.g., 25:75 v/v of methanol-0.02 M acetate buffer at pH 4.7). The pH and organic modifier concentration are critical variables that must be fine-tuned to achieve baseline resolution.

• Flow Rate: A standard flow rate of 1.0 ml/min is employed.

• Detection: Ultraviolet (UV) absorption is monitored at a wavelength of 240 nm.

• Internal Standard: An internal standard, such as diphenhydramine, is used for accurate quantitation.

• Sample Preparation: Urine samples may require a pre-treatment step. To measure glucuronidated metabolites, samples are hydrolyzed with β-glucuronidase prior to injection.

• Quantitation: The concentration of each enantiomer is determined by comparing the peak area ratio of the analyte to the internal standard against a standard curve. Under these conditions, typical retention times are ~15 minutes for (+)-HCZ and ~25 minutes for (-)-HCZ.[12]

Therapeutic Applications and Clinical Considerations

Approved Indications

Homochlorcyclizine is indicated for the symptomatic relief of various allergic conditions, including:

• Allergic Rhinitis[3]

• Urticaria (Hives)[3]

• Other allergic dermatological conditions[3]

• Symptoms associated with the common cold[3]

Dosing and Administration

The typical adult dosage is 10-20 mg administered orally three times daily.[17] Dosage must be carefully adjusted for pediatric patients.[3]

Side Effects and Drug Interactions

The clinical profile is dominated by effects related to its first-generation status and lack of receptor selectivity.

Side Effect	Pharmacological Basis
Drowsiness, Sedation, Dizziness	H1 and other receptor antagonism in the CNS[3][5][11]
Dry Mouth, Blurred Vision	Anticholinergic (antimuscarinic) effects[3][5][11]
Urinary Retention, Constipation	Anticholinergic (antimuscarinic) effects[5][11]

Causality: The sedative properties arise directly from the molecule's ability to penetrate the blood-brain barrier and antagonize central H1 receptors, which play a role in wakefulness.[5] The classic anticholinergic side effects are a direct result of blocking muscarinic receptors in the parasympathetic nervous system.[5][11]

Drug Interactions: Caution is advised when co-administering Homochlorcyclizine with other CNS depressants, such as alcohol or benzodiazepines, due to the potential for enhanced sedative effects.[11][17] It may also have additive effects with other antimuscarinic drugs.[11]

Future Research Directions

While Homochlorcyclizine is an older drug, its complex pharmacology presents several avenues for modern drug development and research:

• Chiral Development: Given that the l-enantiomer is significantly more potent, there is a strong rationale for developing l-Homochlorcyclizine as a single-enantiomer drug.[13] This could potentially offer a better therapeutic index, with similar efficacy at a lower dose and a reduced side effect burden.

• Drug Repurposing: The structural similarity of Homochlorcyclizine to Chlorcyclizine, which has been identified as a potent inhibitor of Hepatitis C virus (HCV) entry, suggests that Homochlorcyclizine could be a candidate for antiviral screening.[18] Investigating its activity against HCV and other flaviviruses is a logical next step.

• Understanding Off-Target Effects: Further characterization of its binding affinities at dopaminergic and serotonergic receptors could uncover novel therapeutic potential or better explain its CNS-related side effects.

References

• Patsnap Synapse. (2024-06-15). What is Homochlorcyclizine Hydrochloride used for?
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• Wikipedia. (n.d.). Homochlorcyclizine. [Link]

• MIMS Malaysia. (n.d.). Homochlorcyclizine dihydrochloride: Uses, Dosage, S...[Link]

• Various Authors. (n.d.). Homochlorcyclizine.

• Small Molecule Pathway Database (SMPDB). (2017-09-24). Homochlorcyclizine H1-Antihistamine Action. [Link]

• PubMed. (n.d.). Method for optical resolution of racemic homochlorcyclizine and comparison of optical isomers in antihistamine activity and pharmacokinetics. [Link]

• PubMed. (n.d.). Enantioselective pharmacokinetics of homochlorcyclizine. III. Simultaneous determination of (+)- and (-)- homochlorcyclizine in human urine by high-performance liquid chromatography. [Link]

• Wikipedia. (n.d.). Chlorcyclizine. [Link]

• He, S., et al. (2015). Repurposing of the antihistamine chlorcyclizine and related compounds for treatment of hepatitis C virus infection. Science Translational Medicine. [Link]

• Wikipedia. (n.d.). Diphenylmethylpiperazine. [Link]

• Wikipedia. (n.d.). Hydroxyzine. [Link]

• National Center for Biotechnology Information. (n.d.). Homochlorcyclizine. PubChem Compound Database. [Link]

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• Google Patents. (n.d.). CN103613567A - Synthetic process for chlorcyclizine hydrochloride.

• ResearchGate. (2012). Efficient synthesis of antihistamines clocinizine and chlorcyclizine. [Link]

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Foundational Research on Homochlorcyclizine's Sedative Effects: A Technical Guide for Drug Development Professionals

Introduction: Re-examining a First-Generation Antihistamine

Homochlorcyclizine is a first-generation antihistamine belonging to the diphenylmethylpiperazine class, marketed in Japan since 1965 for the treatment of allergies.[1] As with many first-generation antihistamines, its clinical profile is characterized by a notable sedative effect, a consequence of its ability to cross the blood-brain barrier.[2][3] Beyond its primary histamine H1 receptor antagonism, Homochlorcyclizine also exhibits anticholinergic, antidopaminergic, and antiserotonergic properties, contributing to its complex pharmacological profile.[1][2] This guide provides an in-depth technical exploration of the foundational research concerning Homochlorcyclizine's sedative effects, designed for researchers, scientists, and drug development professionals. We will delve into its mechanism of action, receptor binding profile, and the experimental methodologies required to rigorously characterize its sedative and hypnotic potential.

Pharmacological Profile and Mechanism of Sedation

The sedative properties of Homochlorcyclizine are primarily attributed to its action as an antagonist at histamine H1 receptors within the central nervous system (CNS).[2] Histaminergic neurons in the tuberomammillary nucleus of the hypothalamus play a crucial role in promoting wakefulness. By blocking the action of histamine in the brain, Homochlorcyclizine suppresses this wakefulness-promoting signal, leading to drowsiness and sedation.[3]

Furthermore, Homochlorcyclizine's sedative effects may be potentiated by its activity at other CNS receptors. It is known to possess significant antimuscarinic properties, with a reported high affinity for muscarinic acetylcholine receptors (Ki = 5.0-38 nM).[4] Antagonism of muscarinic receptors in the CNS is independently associated with sedation and cognitive impairment. The compound's antidopaminergic and antiserotonergic activities could also modulate its overall CNS effects, though the precise contribution of these interactions to sedation is less well-characterized.[1]

Receptor Binding Affinities

Receptor	Ligand	Ki (nM)	Source
Muscarinic Acetylcholine Receptor	Homochlorcyclizine	5.0 - 38	[4]

This table summarizes the available quantitative data on Homochlorcyclizine's receptor binding affinity. Further research is required to fully characterize its binding profile.

Investigational Methodologies for Assessing Sedative Effects

A thorough investigation of Homochlorcyclizine's sedative properties necessitates a multi-pronged approach, employing both preclinical animal models and human clinical studies. The following sections detail the established protocols for such investigations.

Preclinical Assessment of Sedation in Rodent Models

Rodent models are invaluable for the initial characterization of a compound's sedative-hypnotic activity. The following are standard, validated assays.

This test assesses the general activity level of an animal and is a primary indicator of sedation. A reduction in spontaneous movement is a hallmark of a sedative effect.

Experimental Protocol: Spontaneous Locomotor Activity in Mice

• Apparatus: An open-field arena equipped with infrared beams to automatically track movement.

• Animals: Male C57BL/6 mice, housed under a 12-hour light/dark cycle with ad libitum access to food and water.

• Acclimation: Allow mice to acclimate to the testing room for at least 60 minutes prior to the experiment.

• Procedure:

  • Administer Homochlorcyclizine or vehicle control (e.g., saline, DMSO) via the desired route (e.g., intraperitoneal, oral gavage).

  • Place the mouse in the center of the open-field arena.

  • Record locomotor activity (total distance traveled, horizontal activity, vertical activity/rearing) for a defined period (e.g., 30-60 minutes).

• Data Analysis: Compare the locomotor activity of the Homochlorcyclizine-treated group to the vehicle-treated group using appropriate statistical tests (e.g., t-test or ANOVA). A significant decrease in activity in the treated group is indicative of sedation.

Workflow for Spontaneous Locomotor Activity Assessment.

The rotarod test evaluates motor coordination and balance, which can be impaired by sedative drugs.

Experimental Protocol: Rotarod Test in Mice

• Apparatus: A rotating rod apparatus with adjustable speed.

• Animals: Male C57BL/6 mice, housed as previously described.

• Training: Prior to drug administration, train the mice on the rotarod at a constant speed (e.g., 4 rpm) for a set duration (e.g., 5 minutes) for 2-3 consecutive days to establish a baseline performance.

• Procedure:

  • Administer Homochlorcyclizine or vehicle control.

  • At a predetermined time post-administration (e.g., 30 minutes), place the mouse on the rotarod.

  • The rod is then set to accelerate at a constant rate (e.g., from 4 to 40 rpm over 5 minutes).

  • Record the latency to fall from the rod.

• Data Analysis: Compare the latency to fall for the Homochlorcyclizine-treated group to the vehicle-treated group. A significant decrease in the time spent on the rod indicates impaired motor coordination and a potential sedative effect.

Workflow for Rotarod Test Assessment of Motor Coordination.

Clinical Assessment of Sedation in Humans

Quantifying sedation in humans requires objective and validated measures of cognitive and psychomotor performance.

The PVT is a sensitive and reliable tool for measuring sustained attention and reaction time, which are known to be impaired by sedative medications.

Experimental Protocol: Psychomotor Vigilance Test (PVT)

• Apparatus: A computerized device that presents a visual stimulus at random inter-stimulus intervals.

• Participants: Healthy adult volunteers.

• Procedure:

  • Participants are instructed to press a response button as quickly as possible upon seeing the visual stimulus.

  • The test is typically 5-10 minutes in duration.

  • Administer a single dose of Homochlorcyclizine or placebo in a double-blind, crossover design.

  • Conduct PVT assessments at baseline and at regular intervals post-dose (e.g., 1, 2, 4, and 6 hours).

• Data Analysis: Key metrics include mean reaction time, number of lapses (reaction time > 500ms), and the fastest and slowest 10% of reaction times. An increase in these metrics in the Homochlorcyclizine group compared to placebo would indicate a sedative effect.

To investigate the hypnotic effects of Homochlorcyclizine (its ability to induce or maintain sleep), a formal sleep study using polysomnography is the gold standard.

Experimental Protocol: Polysomnography (PSG) Study

• Apparatus: Standard polysomnography equipment to record electroencephalogram (EEG), electrooculogram (EOG), electromyogram (EMG), electrocardiogram (ECG), respiratory effort, and oxygen saturation.

• Participants: Healthy adult volunteers or patients with insomnia.

• Procedure:

  • Participants undergo an adaptation night in the sleep laboratory.

  • On subsequent nights, they receive either Homochlorcyclizine or placebo before bedtime in a double-blind, crossover design.

  • Continuous PSG recordings are obtained throughout the night.

• Data Analysis: Analyze sleep architecture parameters, including:

  • Sleep Latency: Time to fall asleep.

  • Total Sleep Time: Total duration of sleep.

  • Wake After Sleep Onset (WASO): Time spent awake after initially falling asleep.

  • Sleep Stages: Percentage of time spent in N1, N2, N3 (slow-wave sleep), and REM sleep.

  • A decrease in sleep latency and WASO, and an increase in total sleep time would indicate hypnotic efficacy. Changes in the percentage of different sleep stages would characterize the drug's effect on sleep architecture.

Signaling Pathways and Causality of Sedation

The sedative effect of Homochlorcyclizine, mediated by H1 receptor antagonism in the CNS, is rooted in the modulation of neuronal excitability. Histamine, acting on H1 receptors, promotes wakefulness by depolarizing neurons, in part by reducing a background "leakage" potassium current. This increases neuronal input resistance and makes the neuron more likely to fire an action potential in response to excitatory stimuli. By blocking these H1 receptors, Homochlorcyclizine prevents this histamine-induced depolarization, leading to a state of reduced neuronal excitability and, consequently, sedation.

Signaling pathway of Homochlorcyclizine-induced sedation.

Conclusion and Future Directions

Homochlorcyclizine, as a first-generation antihistamine, possesses clear sedative properties stemming from its central H1 receptor antagonism and likely contributions from its anticholinergic effects. While its clinical use has been primarily for allergic conditions, a thorough understanding of its sedative profile is crucial for both safety and potential therapeutic repurposing. The experimental protocols outlined in this guide provide a robust framework for the comprehensive evaluation of Homochlorcyclizine's sedative and hypnotic effects.

Future research should prioritize the determination of Homochlorcyclizine's binding affinities for the histamine H1, dopamine, and serotonin receptors to complete its pharmacological profile. Furthermore, conducting preclinical and clinical studies using the methodologies described herein will provide much-needed quantitative data on its sedative potency and effects on sleep architecture. This will enable a more informed assessment of its therapeutic potential and risks, particularly in comparison to other sedative agents and newer generations of antihistamines.

References

• KIMURA ET, YOUNG PR, RICHARDS RK. Pharmacologic properties of N-p-chloro-benzhydryl-N'-methyl homopiperazine dihydrochloride (homochlorcyclizine; SA-97), a serotonin antagonist. Journal of Allergy. 1960 May-Jun;31:237-47. Available at: [Link]

• Uchida MK, Mizushima Y. Antimuscarinic effects of antihistamines: quantitative evaluation by receptor-binding assay. Japanese Journal of Pharmacology. 1988;48(4):501-508. Available at: [Link]

• first generation vs newer antihistamines. American Academy of Allergy, Asthma & Immunology. 2021 Aug 5. Available at: [Link]

• Homochlorcyclizine. Wikipedia. Available at: [Link]

• Homochlorcyclizine H1-Antihistamine Action. SMPDB. 2017 Sep 24. Available at: [Link]

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Protocols & Analytical Methods

Homochlorcyclizine in vitro antiviral assays for Hepatitis C

Application Note: In Vitro Methodologies for Evaluating Homochlorcyclizine as a Hepatitis C Virus (HCV) Entry Inhibitor

Abstract

Hepatitis C Virus (HCV) infection remains a significant global health challenge, necessitating the development of novel, affordable, and effective therapeutic agents.[1] Drug repurposing represents a highly efficient strategy, leveraging compounds with established safety profiles. Recent high-throughput screening has identified the first-generation antihistamine Chlorcyclizine (CCZ) and its analog, Homochlorcyclizine (HCZ), as potent inhibitors of HCV infection in vitro.[1][2] The primary mechanism of action is believed to be the inhibition of an early stage of the viral lifecycle, specifically viral entry into the host hepatocyte.[1] This application note provides a comprehensive, technically-grounded framework for researchers, scientists, and drug development professionals to rigorously evaluate and characterize the anti-HCV properties of Homochlorcyclizine. The protocols herein detail a logical workflow, from initial efficacy and cytotoxicity assessment to in-depth mechanistic deconvolution and synergy studies, ensuring a self-validating and robust investigation.

Part 1: Foundational Concepts & Experimental Strategy

The Hepatitis C Virus Lifecycle & Therapeutic Targets

The HCV lifecycle is a multi-stage process, each offering potential targets for therapeutic intervention. Direct-Acting Antivirals (DAAs) have revolutionized treatment by targeting key viral enzymes: the NS3/4A protease, the NS5A replication complex component, and the NS5B RNA-dependent RNA polymerase.[3] Homochlorcyclizine, however, represents a distinct class of inhibitor that targets the initial, critical step of viral entry.

Figure 2: Logical workflow for in vitro evaluation of Homochlorcyclizine.

Part 2: Core Antiviral Efficacy & Cytotoxicity

The initial goal is to quantify the potency of HCZ against HCV infection and determine its therapeutic window.

Protocol 1: HCV Cell Culture (HCVcc) Infectivity Assay

Principle: This assay utilizes a full-length, infectious HCV clone (HCVcc) that can complete its entire lifecycle in a permissive cell line, such as Huh-7.5.1 human hepatoma cells. [4]By using a reporter virus (e.g., expressing Renilla Luciferase), viral replication can be quantified as a measure of infectivity. A reduction in reporter signal in the presence of the compound indicates antiviral activity. [5] Methodology:

• Cell Seeding: Seed Huh-7.5.1 cells in a 96-well, white, clear-bottom plate at a density of 1 x 10⁴ cells/well in 100 µL of complete Dulbecco's Modified Eagle Medium (DMEM). Incubate for 18-24 hours at 37°C, 5% CO₂.

• Compound Preparation: Prepare a 10-point, 3-fold serial dilution of Homochlorcyclizine in DMEM, starting from a top concentration of 10 µM. Include a "vehicle-only" control (e.g., 0.1% DMSO).

• Treatment: Remove the culture medium from the cells and add 50 µL of the prepared compound dilutions to the appropriate wells.

• Infection: Immediately add 50 µL of HCVcc (genotype 2a, JFH-1 strain, expressing Renilla Luciferase) diluted in DMEM to achieve a multiplicity of infection (MOI) of 0.1.

• Incubation: Incubate the plates for 72 hours at 37°C, 5% CO₂.

• Endpoint Measurement:

  • Remove the supernatant.

  • Lyse the cells using 75 µL of passive lysis buffer. [5] * Measure Renilla Luciferase activity using a commercial kit and a plate luminometer.

• Data Analysis: Normalize the luciferase readings to the vehicle control (100% infection). Plot the normalized values against the logarithm of the compound concentration and fit a four-parameter dose-response curve to calculate the 50% effective concentration (EC₅₀).

Protocol 2: Cytotoxicity Assay

Principle: It is crucial to ensure that the observed antiviral effect is not due to cell death. An ATP-based assay (e.g., CellTiter-Glo®) measures the metabolic activity of viable cells, which is directly proportional to the ATP content. [6]This method is often preferred over tetrazolium-based assays (like MTT) which can be confounded by compounds that affect cellular mitochondrial respiration without inducing cell death. [7] Methodology:

• Cell Seeding: Seed Huh-7.5.1 cells as described in Protocol 1.

• Compound Treatment: Prepare and add compound dilutions to the cells as described in Protocol 1.

• Incubation: Incubate the plates for 72 hours (to match the infectivity assay duration) at 37°C, 5% CO₂.

• Endpoint Measurement:

  • Equilibrate the plate and the ATP-based assay reagent to room temperature.

  • Add a volume of reagent equal to the volume of culture medium in the well.

  • Mix on an orbital shaker for 2 minutes to induce cell lysis.

  • Incubate at room temperature for 10 minutes to stabilize the luminescent signal.

  • Measure luminescence using a plate luminometer.

• Data Analysis: Normalize the luminescence readings to the vehicle control (100% viability). Plot the normalized values against the logarithm of the compound concentration to calculate the 50% cytotoxic concentration (CC₅₀). The Selectivity Index (SI) is then calculated as CC₅₀ / EC₅₀ . A higher SI value indicates a more favorable therapeutic window.

Data Presentation: Expected Efficacy & Cytotoxicity Profile

Compound	Target	EC₅₀ (nM)	CC₅₀ (µM)	Selectivity Index (SI)
Homochlorcyclizine	Viral Entry	~50 [2]	>15 [2]	>300
Sofosbuvir (Control)	NS5B Polymerase	~40	>100	>2500
Telaprevir (Control)	NS3/4A Protease	~350	>50	>140

Part 3: Mechanistic Deconvolution Assays

These assays serve as critical negative controls. If HCZ is a true entry inhibitor, it should exhibit minimal to no activity in systems that bypass the viral entry step or in cell-free enzymatic assays.

Protocol 3: HCV Subgenomic Replicon Assay

Principle: HCV subgenomic replicons are RNA molecules that lack structural genes but can autonomously replicate within Huh-7 cells. [8][9]Since the RNA is introduced directly into the cytoplasm (e.g., by electroporation), the viral entry step is completely bypassed. This system is ideal for identifying inhibitors of RNA replication. [10] Methodology:

• Cell Culture: Use a stable Huh-7 cell line that continuously harbors an HCV replicon expressing a luciferase reporter.

• Seeding & Treatment: Seed the replicon cells in a 96-well plate and treat with a serial dilution of Homochlorcyclizine, a positive control (e.g., Sofosbuvir), and a vehicle control.

• Incubation: Incubate for 72 hours.

• Endpoint Measurement: Measure luciferase activity as an indicator of ongoing RNA replication.

• Expected Outcome: Homochlorcyclizine should show no significant reduction in luciferase activity (high EC₅₀), whereas Sofosbuvir should potently inhibit the signal (low EC₅₀), confirming the validity of the assay. This result would strongly support the hypothesis that HCZ does not act on the viral replication machinery. [2]

Protocols 4 & 5: Cell-Free Enzymatic Assays (NS3/4A & NS5B)

Principle: To definitively rule out direct interaction with the core viral enzymes, cell-free biochemical assays are employed. These assays use purified, recombinant viral enzymes and synthetic substrates.

• NS3/4A Protease Assay: This assay typically uses a synthetic peptide substrate containing a fluorophore and a quencher. [11]Upon cleavage by the NS3/4A protease, the fluorophore is released from the quencher, resulting in a measurable increase in fluorescence. [12]A known protease inhibitor like Telaprevir would serve as the positive control.

• NS5B Polymerase Assay: This assay measures the RNA-dependent RNA polymerase (RdRp) activity of the NS5B enzyme. [13]It involves providing the enzyme with an RNA template and primer, along with a mixture of nucleotides, one of which is labeled (e.g., ³³P-UTP). [13]The incorporation of the labeled nucleotide into a new RNA strand is quantified as a measure of polymerase activity. [14]Sofosbuvir would be the positive control.

Expected Outcome for Both Enzymatic Assays: Homochlorcyclizine should not inhibit enzyme activity, resulting in an IC₅₀ value that is very high or not determinable. This would confirm that HCZ's mechanism is not the direct inhibition of these key viral enzymes.

Data Presentation: Mechanistic Profile

Compound	HCV Replicon (EC₅₀)	NS3/4A Protease (IC₅₀)	NS5B Polymerase (IC₅₀)
Homochlorcyclizine	>10,000 nM	>25 µM	>25 µM
Sofosbuvir	~30 nM	>25 µM	~100 nM
Telaprevir	~400 nM	~500 nM	>25 µM

Part 4: Advanced Characterization - Synergy Studies

Rationale: Modern HCV therapy relies on combination regimens to maximize efficacy and minimize the development of resistance. [3]Assessing the interaction between HCZ and approved DAAs is a crucial step. Studies on the parent compound, CCZ, have shown synergistic effects with multiple classes of anti-HCV drugs. [2][15]

Protocol 6: Combination Antiviral Assay

Principle: This assay expands on Protocol 1 by testing HCZ in combination with another DAA (e.g., Sofosbuvir) across a matrix of concentrations. The resulting data is analyzed to determine if the combined effect is greater than the sum of the individual effects (synergy), equal to the sum (additivity), or less than the sum (antagonism).

Methodology:

• Assay Setup: Use the HCVcc infectivity assay (Protocol 1).

• Drug Plate Preparation: Prepare a checkerboard-style 96-well plate with serial dilutions of Homochlorcyclizine along the x-axis and a second DAA (e.g., Sofosbuvir) along the y-axis.

• Execution: Perform the HCVcc assay as previously described.

• Data Analysis:

  • Measure the percent inhibition for each concentration combination.

  • Use a synergy analysis software (e.g., MacSynergy™) to calculate synergy volumes. A synergy volume > 25 µM²·% is typically considered synergistic.

  • Generate isobologram plots to visualize the nature of the drug-drug interaction.

Conclusion and Future Directions

The systematic application of these in vitro protocols provides a robust pathway to validate Homochlorcyclizine as a potent and specific inhibitor of Hepatitis C virus entry. The expected data profile—a low nanomolar EC₅₀ in the HCVcc system, a high selectivity index, and a lack of activity in replicon and enzymatic assays—would build a strong, scientifically-sound case for its mechanism of action. Positive synergy results would further enhance its potential as a component of future combination therapies. Subsequent investigations should focus on resistance profiling to identify potential viral escape mutations and in vivo efficacy studies using animal models with humanized livers to confirm its therapeutic potential. [1]

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Application Notes and Protocols for Utilizing Huh7.5.1 Cells in Homochlorcyclizine HCV Studies

Introduction: The Indispensable Role of Huh7.5.1 Cells in Advancing HCV Antiviral Research

The study of Hepatitis C Virus (HCV) has been profoundly advanced by the development of robust in vitro systems that faithfully recapitulate the viral life cycle. Among the most pivotal of these tools is the Huh7.5.1 human hepatoma cell line. Derived from the parental Huh7 cell line, Huh7.5.1 cells harbor a mutation in the RIG-I gene, a key component of the innate immune signaling pathway. This modification renders the cells highly permissive to HCV infection and replication, making them an invaluable model for investigating viral-host interactions and for the screening and characterization of novel antiviral compounds.[1][2][3] This guide provides a comprehensive overview and detailed protocols for the utilization of Huh7.5.1 cells in the study of Homochlorcyclizine (HCCZ), a promising anti-HCV agent.

Scientific Underpinnings: Homochlorcyclizine as a Potent HCV Entry Inhibitor

Homochlorcyclizine, an analog of the first-generation antihistamine chlorcyclizine (CCZ), has emerged as a potent inhibitor of HCV.[1][4] The antiviral activity of these compounds is independent of their antihistaminic properties.[1] Extensive research on the mechanism of action of the parent compound, CCZ, has revealed that it targets an early stage of the HCV life cycle, specifically viral entry.[1][5] More detailed studies have indicated that CCZ and its analogs likely interfere with the fusion process between the viral envelope and the host cell membrane, a critical step for the release of the viral genome into the cytoplasm.[6] This is a crucial distinction, as it places HCCZ in a class of antivirals that can prevent the establishment of infection from the outset.

The following diagram illustrates the HCV life cycle and the proposed point of inhibition by Homochlorcyclizine.

Figure 1: HCV Life Cycle and Homochlorcyclizine Inhibition. This diagram illustrates the key stages of the Hepatitis C Virus life cycle within a Huh7.5.1 host cell, highlighting the proposed mechanism of action of Homochlorcyclizine (HCCZ) as an inhibitor of the viral fusion and uncoating step.

Experimental Protocols

Huh7.5.1 Cell Culture

Rationale: Proper maintenance of Huh7.5.1 cells is critical for ensuring their high permissiveness to HCV and for the reproducibility of experimental results. Adherence to aseptic techniques and consistent passaging are paramount.[7][8][9]

Materials:

Reagent	Recommended Supplier
Huh7.5.1 Cell Line	ATCC
Dulbecco's Modified Eagle's Medium (DMEM), high glucose	Gibco/Thermo Fisher Scientific
Fetal Bovine Serum (FBS), heat-inactivated	Gibco/Thermo Fisher Scientific
Penicillin-Streptomycin (10,000 U/mL)	Gibco/Thermo Fisher Scientific
0.25% Trypsin-EDTA	Gibco/Thermo Fisher Scientific
Phosphate-Buffered Saline (PBS), Ca2+/Mg2+ free	Gibco/Thermo Fisher Scientific

Protocol:

• Media Preparation: Prepare complete growth medium by supplementing DMEM with 10% FBS and 1% Penicillin-Streptomycin.

• Cell Thawing:

  • Rapidly thaw a cryovial of Huh7.5.1 cells in a 37°C water bath.

  • Transfer the cell suspension to a 15 mL conical tube containing 9 mL of pre-warmed complete growth medium.

  • Centrifuge at 200 x g for 5 minutes.

  • Aspirate the supernatant and resuspend the cell pellet in 10 mL of fresh complete growth medium.

  • Transfer the cell suspension to a T-75 flask.

• Cell Maintenance:

  • Incubate cells at 37°C in a humidified atmosphere with 5% CO2.

  • Change the medium every 2-3 days.

• Cell Passaging:

  • When cells reach 80-90% confluency, aspirate the medium and wash once with PBS.

  • Add 2 mL of 0.25% Trypsin-EDTA and incubate at 37°C for 3-5 minutes, or until cells detach.

  • Neutralize the trypsin with 8 mL of complete growth medium and transfer the cell suspension to a 15 mL conical tube.

  • Centrifuge at 200 x g for 5 minutes.

  • Resuspend the cell pellet in fresh medium and seed new flasks at a split ratio of 1:8 to 1:12.[8]

HCVcc (HCV cell culture) Production and Titration

Rationale: The generation of high-titer infectious HCV stocks is essential for conducting reproducible infection assays. The JFH-1 (genotype 2a) strain is commonly used due to its robust replication in cell culture.[2][3]

Materials:

Reagent/Equipment	Description
pJFH-1 plasmid	Plasmid encoding the full-length JFH-1 genome
In vitro transcription kit	e.g., T7 RiboMAX™ Express Large Scale RNA Production System (Promega)
Electroporator	e.g., Bio-Rad Gene Pulser Xcell™
Huh7.5.1 cells	Prepared as described in Protocol 1

Protocol:

• In Vitro Transcription of JFH-1 RNA: Linearize the pJFH-1 plasmid and use an in vitro transcription kit to synthesize JFH-1 genomic RNA according to the manufacturer's instructions.

• Electroporation:

  • Harvest and wash Huh7.5.1 cells twice with ice-cold PBS.

  • Resuspend 1 x 10^7 cells in 400 µL of PBS and mix with 10 µg of JFH-1 RNA.

  • Electroporate the cell-RNA mixture in a 0.4 cm cuvette.

  • Immediately transfer the electroporated cells to a T-150 flask containing 25 mL of pre-warmed complete growth medium.

• HCVcc Collection:

  • Collect the cell culture supernatant at various time points post-electroporation (e.g., every 24 hours from day 3 to day 10).

  • Clarify the supernatant by centrifugation at 1,000 x g for 10 minutes.

  • Aliquot and store the HCVcc-containing supernatant at -80°C.

• HCVcc Titration (Focus-Forming Unit Assay):

  • Seed 1 x 10^4 Huh7.5.1 cells per well in a 96-well plate and incubate overnight.

  • Prepare 10-fold serial dilutions of the HCVcc stock.

  • Infect the cells with 100 µL of each dilution for 4 hours at 37°C.

  • Remove the inoculum and add 100 µL of fresh complete growth medium.

  • Incubate for 48-72 hours.

  • Fix the cells and perform immunofluorescence staining for an HCV protein (e.g., NS5A).

  • Count the number of positive foci to determine the virus titer in focus-forming units (FFU)/mL.[10][11]

Cytotoxicity Assay (MTT Assay)

Rationale: Before assessing the antiviral activity of a compound, it is crucial to determine its cytotoxicity to ensure that any observed reduction in viral replication is not due to cell death. The MTT assay is a colorimetric assay that measures cell metabolic activity as an indicator of cell viability.[12][13][14][15]

Materials:

Reagent	Description
Huh7.5.1 cells	Prepared as described in Protocol 1
Homochlorcyclizine (HCCZ)	Prepare a stock solution in DMSO
MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide)	5 mg/mL in PBS
Solubilization Solution	e.g., 10% SDS in 0.01 M HCl or DMSO
96-well plates

Protocol:

• Cell Seeding: Seed 1 x 10^4 Huh7.5.1 cells per well in a 96-well plate and incubate overnight.

• Compound Treatment:

  • Prepare serial dilutions of HCCZ in complete growth medium.

  • Remove the medium from the cells and add 100 µL of the compound dilutions to the respective wells. Include a vehicle control (DMSO) and an untreated cell control.

• Incubation: Incubate the plate for 48-72 hours at 37°C.

• MTT Addition:

  • Add 10 µL of MTT solution to each well.

  • Incubate for 4 hours at 37°C.

• Solubilization:

  • Add 100 µL of solubilization solution to each well.

  • Incubate overnight at 37°C in a humidified atmosphere.

• Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the 50% cytotoxic concentration (CC50), which is the concentration of the compound that reduces cell viability by 50%.[16]

Antiviral Activity Assay (Luciferase Reporter Assay)

Rationale: To quantify the antiviral activity of HCCZ, a luciferase reporter HCV (HCV-Luc) can be used. In this system, the luciferase gene is incorporated into the viral genome, and its expression is dependent on successful viral replication.[17][18]

Materials:

Reagent	Description
Huh7.5.1 cells	Prepared as described in Protocol 1
HCV-Luc virus	Produced similarly to wild-type HCVcc
Homochlorcyclizine (HCCZ)	Prepared as in Protocol 3
Luciferase assay system	e.g., Promega Renilla Luciferase Assay System
96-well plates

Protocol:

• Cell Seeding: Seed 1 x 10^4 Huh7.5.1 cells per well in a 96-well plate and incubate overnight.

• Infection and Treatment:

  • Prepare serial dilutions of HCCZ in complete growth medium.

  • Infect the cells with HCV-Luc at a multiplicity of infection (MOI) of 0.1 in the presence of the HCCZ dilutions. Include a virus control (no compound) and a cell control (no virus).

• Incubation: Incubate the plate for 48 hours at 37°C.

• Luciferase Assay:

  • Lyse the cells and measure luciferase activity according to the manufacturer's instructions.

• Data Analysis: Calculate the 50% effective concentration (EC50), which is the concentration of the compound that inhibits HCV replication by 50%.[6][19] The selectivity index (SI) can be calculated as CC50/EC50.

Mechanism of Action: Time-of-Addition Assay

Rationale: This assay helps to pinpoint the stage of the viral life cycle that is inhibited by HCCZ. By adding the compound at different times relative to infection, one can distinguish between inhibition of entry, replication, or later stages.[20][21]

Protocol:

• Cell Seeding: Seed Huh7.5.1 cells in a 96-well plate as described above.

• Experimental Groups:

  • Pre-treatment: Add HCCZ to the cells for 1 hour before infection, then remove the compound and infect.

  • Co-treatment: Add HCCZ and the virus to the cells simultaneously.

  • Post-treatment: Infect the cells for 2 hours, wash to remove the virus, and then add HCCZ at various time points (e.g., 2, 4, 6, 8 hours post-infection).

• Incubation and Analysis: Incubate the plates for 48 hours and measure HCV replication (e.g., by luciferase assay or qRT-PCR for HCV RNA).

Interpretation:

• Inhibition in the pre-treatment group suggests an effect on the host cell that prevents viral entry.

• Inhibition in the co-treatment group indicates interference with the virus particle itself or the initial virus-cell interaction.

• Inhibition in the post-treatment groups suggests an effect on post-entry events like replication. If HCCZ is an entry inhibitor, its effect should diminish as the time of addition is delayed.

Figure 2: Time-of-Addition Assay Workflow. This flowchart outlines the experimental design for a time-of-addition assay to determine the specific stage of the HCV life cycle inhibited by Homochlorcyclizine (HCCZ).

HCV Replicon Assay

Rationale: To specifically assess the effect of HCCZ on HCV RNA replication, an HCV replicon system can be used. These are subgenomic HCV RNAs that can replicate autonomously within cells but do not produce infectious virus particles.[22][23]

Materials:

Reagent	Description
Huh7.5.1 cells	Prepared as described in Protocol 1
HCV replicon RNA	e.g., genotype 1b or 2a with a luciferase reporter
Transfection reagent	e.g., Lipofectamine 2000
Homochlorcyclizine (HCCZ)	Prepared as in Protocol 3

Protocol:

• Cell Seeding: Seed Huh7.5.1 cells in a 96-well plate.

• Transfection: Transfect the cells with the HCV replicon RNA using a suitable transfection reagent according to the manufacturer's protocol.

• Compound Treatment: After 4-6 hours, replace the transfection medium with fresh medium containing serial dilutions of HCCZ.

• Incubation: Incubate for 48-72 hours.

• Analysis: Measure luciferase activity to quantify replicon replication.

Data Summary and Interpretation

The following table provides a template for summarizing the key quantitative data generated from the described protocols.

Assay	Parameter	Homochlorcyclizine (HCCZ)
Cytotoxicity	CC50 (µM)	[Insert experimental value]
Antiviral Activity	EC50 (µM)	[Insert experimental value]
Selectivity Index	SI (CC50/EC50)	[Calculate from experimental values]

A high selectivity index (typically >10) is desirable for a promising antiviral candidate, as it indicates that the compound is effective against the virus at concentrations that are not toxic to the host cells.

Conclusion and Future Directions

The combination of the highly permissive Huh7.5.1 cell line and the robust assays described herein provides a powerful platform for the detailed characterization of the anti-HCV activity of Homochlorcyclizine. The data generated from these studies will be instrumental in elucidating its precise mechanism of action and in guiding its further development as a potential therapeutic agent for the treatment of Hepatitis C. Future studies could involve the use of this system to select for and characterize any potential drug-resistant viral variants, providing further insight into the drug-target interaction.

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Application Notes and Protocols for Homochlorcyclizine in Primary Human Hepatocytes

Introduction: Unveiling the Hepatic Profile of Homochlorcyclizine

Homochlorcyclizine, a first-generation antihistamine, primarily functions as a competitive antagonist of the histamine H1 receptor, effectively mitigating allergic reactions. Its therapeutic action has been well-documented; however, a comprehensive understanding of its interaction with the human liver, the primary site of drug metabolism, is crucial for its safe and effective use. The liver, and specifically its parenchymal cells, the hepatocytes, are equipped with a vast array of enzymes, most notably the cytochrome P450 (CYP450) superfamily, which are responsible for the biotransformation of a wide range of xenobiotics.[1] Therefore, investigating the effects of Homochlorcyclizine on primary human hepatocytes is paramount for predicting its metabolic fate, potential for drug-drug interactions, and any inherent hepatotoxicity.

Primary human hepatocytes are considered the "gold standard" for in vitro liver models due to their high predictive value in drug metabolism and toxicity studies.[2][3] They retain the metabolic and physiological functions of the in vivo liver, providing a highly relevant system for assessing a drug's hepatic profile.[4][5] This guide provides a detailed framework of experimental protocols for researchers, scientists, and drug development professionals to meticulously evaluate the effects of Homochlorcyclizine in primary human hepatocytes. The protocols herein are designed to be self-validating, incorporating essential controls and clear endpoints to ensure the generation of robust and reproducible data.

Recent research has also hinted at a broader pharmacological scope for compounds structurally related to Homochlorcyclizine, including the potential modulation of the Hedgehog (Hh) signaling pathway through inhibition of the Smoothened (Smo) receptor.[6][7][8] The Hh pathway is a critical regulator of cellular processes, and its dysregulation is implicated in various diseases.[9][10] Given that the Hh pathway is active in the liver and plays a role in its pathophysiology, exploring Homochlorcyclizine's impact on this pathway in hepatocytes could unveil novel therapeutic applications.[11][12]

This document will provide detailed, step-by-step methodologies for:

• Culturing and maintaining primary human hepatocytes.

• Determining the cytotoxic potential of Homochlorcyclizine.

• Assessing the inductive or inhibitory effects of Homochlorcyclizine on key CYP450 enzymes.

• A conceptual framework for investigating the impact of Homochlorcyclizine on the Hedgehog signaling pathway.

By following these protocols, researchers can gain critical insights into the hepatic disposition and potential broader mechanisms of action of Homochlorcyclizine, contributing to a more complete understanding of its pharmacological profile.

Experimental Workflow Overview

The following diagram outlines the general experimental workflow for assessing the effects of Homochlorcyclizine on primary human hepatocytes.

Caption: General workflow for studying Homochlorcyclizine in primary human hepatocytes.

Protocol 1: Thawing, Plating, and Culturing of Primary Human Hepatocytes

This protocol details the essential steps for successfully establishing healthy and functional primary human hepatocyte cultures from cryopreserved stocks. Proper handling and culture techniques are critical for obtaining physiologically relevant data.

Materials and Reagents:

• Cryopreserved primary human hepatocytes

• Hepatocyte Plating Medium (e.g., DMEM with 5% FBS, dexamethasone, and insulin)

• Hepatocyte Maintenance Medium (serum-free)

• Collagen Type I, rat tail

• Tissue culture-treated multiwell plates (6, 12, 24, or 96-well)

• Water bath at 37°C

• Sterile conical tubes (15 mL and 50 mL)

• Trypan blue solution

• Hemocytometer or automated cell counter

• Humidified incubator at 37°C with 5% CO2

Step-by-Step Methodology:

• Plate Coating:

  • Aseptically coat tissue culture plates with Collagen Type I solution according to the manufacturer's instructions. Typically, a thin layer is applied and allowed to air dry in a sterile environment or incubated for at least one hour at 37°C.

  • Aspirate any excess collagen solution and wash the wells with sterile phosphate-buffered saline (PBS) before use.

• Thawing of Hepatocytes:

  • Pre-warm Hepatocyte Plating Medium in a 37°C water bath.

  • Rapidly thaw the cryovial of hepatocytes by partially submerging it in the 37°C water bath for approximately 90-120 seconds, ensuring the cap remains above the water level to prevent contamination.[13] A small ice crystal should still be visible.[13]

  • Immediately transfer the thawed cell suspension into a 50 mL conical tube containing pre-warmed Hepatocyte Plating Medium.[14] Rinse the cryovial with a small amount of medium to recover any remaining cells.

• Cell Viability and Counting:

  • Gently mix the cell suspension and take a small aliquot for cell counting and viability assessment using the trypan blue exclusion method.[14]

  • A post-thaw viability of ≥70% is generally considered acceptable for plating.[14]

• Cell Plating:

  • Centrifuge the cell suspension at a low speed (e.g., 100 x g) for 10 minutes at room temperature to pellet the hepatocytes.[14]

  • Carefully aspirate the supernatant and gently resuspend the cell pellet in the required volume of Hepatocyte Plating Medium to achieve the desired seeding density.

  • Seed the hepatocytes onto the collagen-coated plates. Recommended seeding densities may vary by supplier and application but are typically in the range of 0.3-0.8 x 10^6 cells/mL.

  • Gently rock the plates in a north-south and east-west motion to ensure an even distribution of cells.[13]

• Cell Culture and Maintenance:

  • Incubate the plated cells at 37°C in a humidified atmosphere with 5% CO2.

  • After an initial attachment period of 4-6 hours, aspirate the plating medium and replace it with fresh, pre-warmed Hepatocyte Maintenance Medium.[13]

  • Change the medium every 24 hours thereafter. The hepatocytes should form a confluent monolayer with typical polygonal morphology within 24-48 hours.

Protocol 2: Determination of Homochlorcyclizine Cytotoxicity (IC50)

Before conducting functional assays, it is essential to determine the concentration range of Homochlorcyclizine that is non-toxic to the hepatocytes. This is typically achieved by measuring the half-maximal inhibitory concentration (IC50) for cell viability. Two common methods are the MTT and LDH assays.

MTT Assay

The MTT assay measures the metabolic activity of cells, which is an indicator of cell viability.[15]

Materials and Reagents:

• Cultured primary human hepatocytes in a 96-well plate

• Homochlorcyclizine stock solution (in a suitable solvent, e.g., DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilization buffer (e.g., DMSO or a solution of SDS in HCl)

• Microplate reader

Step-by-Step Methodology:

• Cell Seeding:

  • Plate hepatocytes in a 96-well plate and culture for 24-48 hours as described in Protocol 1.

• Compound Treatment:

  • Prepare serial dilutions of Homochlorcyclizine in Hepatocyte Maintenance Medium. A typical concentration range to start with could be from 0.1 µM to 100 µM.

  • Include a vehicle control (medium with the same concentration of solvent used for the drug stock) and a positive control for cytotoxicity (e.g., a known hepatotoxin).

  • Remove the old medium from the cells and add the medium containing the different concentrations of Homochlorcyclizine.

  • Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours).[16]

• MTT Assay:

  • After the incubation period, remove the treatment medium and add 100 µL of fresh medium containing MTT solution (typically 0.5 mg/mL) to each well.

  • Incubate the plate for 2-4 hours at 37°C, allowing the viable cells to convert the MTT into formazan crystals.[16]

  • Carefully remove the MTT solution and add 100-150 µL of solubilization buffer to each well to dissolve the formazan crystals.[16]

  • Measure the absorbance at a wavelength of 490-570 nm using a microplate reader.[16]

• Data Analysis:

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control.

  • Plot the percentage of viability against the logarithm of the Homochlorcyclizine concentration and determine the IC50 value using a suitable software package.

LDH Release Assay

The LDH assay measures the release of lactate dehydrogenase (LDH) from damaged cells into the culture medium, which is an indicator of cell membrane integrity.[17][18][19]

Materials and Reagents:

• Cultured primary human hepatocytes in a 96-well plate

• Homochlorcyclizine stock solution

• LDH assay kit (containing substrate, cofactor, and dye solutions)

• Microplate reader

Step-by-Step Methodology:

• Cell Seeding and Treatment:

  • Follow steps 1 and 2 as described in the MTT assay protocol.

• Sample Collection:

  • After the treatment period, carefully collect a portion of the culture supernatant from each well. Be cautious not to disturb the cell monolayer.

• LDH Assay:

  • Perform the LDH assay on the collected supernatants according to the manufacturer's protocol. This typically involves mixing the supernatant with a reaction mixture and incubating for a specific time.[20][21]

  • Measure the absorbance at the recommended wavelength (usually around 490 nm).[20]

• Data Analysis:

  • Include controls for spontaneous LDH release (vehicle control) and maximum LDH release (cells treated with a lysis buffer provided in the kit).

  • Calculate the percentage of cytotoxicity for each concentration using the formula: % Cytotoxicity = [(Experimental LDH release - Spontaneous LDH release) / (Maximum LDH release - Spontaneous LDH release)] * 100

  • Plot the percentage of cytotoxicity against the logarithm of the Homochlorcyclizine concentration to determine the IC50 value.

Assay	Principle	Endpoint	Advantages
MTT	Measures mitochondrial reductase activity in viable cells.[15]	Colorimetric signal proportional to the number of viable cells.	Well-established, sensitive, and suitable for high-throughput screening.
LDH	Measures the release of lactate dehydrogenase from cells with damaged membranes.[17][18]	Colorimetric signal proportional to the number of lysed cells.	Directly measures cell lysis and is a good indicator of membrane integrity.

Protocol 3: Assessment of Homochlorcyclizine's Effect on Cytochrome P450 (CYP) Enzyme Activity

This protocol is designed to evaluate whether Homochlorcyclizine induces or inhibits the activity of major CYP450 enzymes in primary human hepatocytes. This is crucial for predicting potential drug-drug interactions.[2]

Materials and Reagents:

• Cultured primary human hepatocytes

• Homochlorcyclizine (at non-toxic concentrations determined in Protocol 2)

• Known CYP inducers (e.g., rifampicin for CYP3A4, omeprazole for CYP1A2, phenobarbital for CYP2B6) as positive controls.[5]

• Known CYP inhibitors (e.g., ketoconazole for CYP3A4) as positive controls.

• CYP-specific probe substrates (e.g., midazolam for CYP3A4, phenacetin for CYP1A2, bupropion for CYP2B6).

• LC-MS/MS system for metabolite analysis.

Step-by-Step Methodology:

CYP Induction Assay

• Hepatocyte Treatment:

  • Culture hepatocytes to confluence.

  • Treat the cells with various concentrations of Homochlorcyclizine, positive control inducers, and a vehicle control for 48-72 hours. The medium should be changed every 24 hours with fresh compound.

• Probe Substrate Incubation:

  • After the induction period, wash the cells with warm, serum-free medium.

  • Incubate the cells with a cocktail of CYP-specific probe substrates at known concentrations for a defined period (e.g., 30-60 minutes).[4][22]

• Sample Analysis:

  • Collect the supernatant and analyze the formation of specific metabolites using a validated LC-MS/MS method.

• Data Analysis:

  • Compare the rate of metabolite formation in Homochlorcyclizine-treated cells to that in vehicle-treated cells.

  • An increase in metabolite formation suggests CYP induction. Compare the induction potential to that of the positive control inducers.

CYP Inhibition Assay

• Hepatocyte Treatment:

  • Culture hepatocytes to confluence.

• Co-incubation or Pre-incubation:

  • Direct Inhibition: Co-incubate the hepatocytes with a CYP-specific probe substrate and various concentrations of Homochlorcyclizine.

  • Time-Dependent Inhibition: Pre-incubate the hepatocytes with Homochlorcyclizine for a specific period (e.g., 30 minutes) before adding the probe substrate.

• Sample Analysis:

  • Collect the supernatant at various time points and analyze the formation of the specific metabolite by LC-MS/MS.

• Data Analysis:

  • Compare the rate of metabolite formation in the presence of Homochlorcyclizine to the vehicle control.

  • A decrease in metabolite formation indicates CYP inhibition. Calculate the IC50 for inhibition.

Parameter	Description	Positive Controls
CYP Induction	Increased expression and activity of CYP enzymes.	Rifampicin (CYP3A4), Omeprazole (CYP1A2), Phenobarbital (CYP2B6)[5]
CYP Inhibition	Decreased activity of CYP enzymes.	Ketoconazole (CYP3A4), Furafylline (CYP1A2), Ticlopidine (CYP2B6)

Conceptual Framework: Investigating Homochlorcyclizine and the Hedgehog Signaling Pathway

Given the potential for some antihistamines to modulate the Hedgehog (Hh) signaling pathway, it is worthwhile to investigate if Homochlorcyclizine acts as a Smoothened (Smo) inhibitor in primary human hepatocytes.[6][7][8] The Hh pathway is crucial in liver development and its reactivation is associated with liver diseases.[9][10]

Experimental Approach:

• Baseline Expression: First, confirm the expression of key Hh pathway components (e.g., PTCH1, SMO, GLI1, GLI2) in primary human hepatocytes using techniques like qRT-PCR or Western blotting.

• Pathway Activation and Inhibition:

  • Activate the Hh pathway using a known Smoothened agonist (e.g., SAG).[7]

  • Treat the SAG-activated hepatocytes with various concentrations of Homochlorcyclizine.

  • Include a known Smoothened inhibitor (e.g., Vismodegib or Sonidegib) as a positive control.[6]

• Readout:

  • Measure the mRNA and/or protein levels of downstream Hh target genes, such as GLI1 and PTCH1.[23] A decrease in the expression of these genes in the presence of Homochlorcyclizine would suggest an inhibitory effect on the pathway.

Hedgehog Signaling Pathway Diagram

Caption: Simplified diagram of the Hedgehog signaling pathway and the potential inhibitory point of Homochlorcyclizine.

Conclusion

The protocols outlined in this application note provide a robust framework for the comprehensive evaluation of Homochlorcyclizine in a physiologically relevant in vitro model. By systematically assessing its cytotoxicity, impact on major drug-metabolizing enzymes, and potential modulation of key signaling pathways, researchers can generate critical data to inform our understanding of this compound's hepatic pharmacology. These investigations are not only essential for ensuring the continued safe use of Homochlorcyclizine but also for potentially uncovering novel therapeutic applications. The integration of these detailed protocols will empower scientists in the fields of drug discovery and development to make well-informed decisions based on high-quality, reproducible experimental evidence.

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Application Notes and Protocols for In Vivo Research of Homochlorcyclizine: A Guide for Preclinical Investigation

Introduction: Unveiling the Therapeutic Potential of Homochlorcyclizine

Homochlorcyclizine (HCC) is a first-generation antihistamine belonging to the piperazine derivative class, historically used for its anti-allergic properties.[1][2] Its primary mechanism of action is the blockade of the histamine H1 receptor, competitively inhibiting the effects of histamine released during allergic reactions.[1][3] This action mitigates symptoms such as itching, sneezing, and runny nose.[1] As a lipophilic compound, Homochlorcyclizine can cross the blood-brain barrier, which may lead to sedation, a characteristic of first-generation antihistamines.[1][3] Beyond its established role in allergy management, emerging research suggests a broader therapeutic potential for HCC, including anti-inflammatory and anti-cancer activities.[4] This has spurred interest in re-evaluating its pharmacological profile using contemporary preclinical models.

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the selection and implementation of appropriate in vivo animal models to investigate the multifaceted therapeutic applications of Homochlorcyclizine. The protocols outlined herein are designed to ensure scientific rigor, reproducibility, and the generation of translatable data.

Pharmacokinetic Profile: A Prerequisite for In Vivo Study Design

A thorough understanding of a compound's pharmacokinetic (PK) profile is fundamental to designing meaningful in vivo experiments. Studies in Sprague-Dawley rats have elucidated key PK parameters of Homochlorcyclizine, which are crucial for determining appropriate dosing regimens.[5][6]

Key Pharmacokinetic Parameters of Homochlorcyclizine in Rats

Parameter	Intravenous (10 mg/kg)	Oral (50 mg/kg)	Reference
Distribution	Rapidly distributed to various tissues, with the highest concentration in the lungs.	The (+)-isomer shows higher concentrations in most tissues compared to the (-)-isomer.	[5]
Metabolism	Subject to hepatic metabolism.	Evidence of preferential first-pass metabolism of the (-)-isomer in the liver.	[5]
Elimination	Primarily excreted through the renal route.	Not specified, but renal excretion of metabolites is expected.	[1]

Causality Behind Experimental Choices: The significant first-pass metabolism observed after oral administration suggests that the route of administration will critically influence the systemic exposure and, consequently, the pharmacological effect of Homochlorcyclizine.[5] For initial efficacy studies, intravenous or intraperitoneal administration may be preferred to ensure consistent bioavailability. If the oral route is chosen to model clinical use, higher doses may be necessary to achieve therapeutic plasma concentrations. The differential pharmacokinetics of the enantiomers of HCC should also be considered, with the l-isomer demonstrating more potent antihistamine activity.[7][8]

I. In Vivo Models for Anti-Allergic and Antihistaminic Activity

The primary therapeutic indication for Homochlorcyclizine is the treatment of allergic conditions.[9] Therefore, in vivo models that recapitulate the key features of allergic reactions are essential for its evaluation.

A. Passive Cutaneous Anaphylaxis (PCA) Model in Mice or Rats

The PCA model is a classic and robust method for evaluating the in vivo efficacy of H1-receptor antagonists in inhibiting IgE-mediated mast cell degranulation.[10]

Rationale: This model directly assesses the ability of a compound to block the increase in vascular permeability induced by the cross-linking of IgE on mast cells, a pivotal event in type I hypersensitivity reactions.

Experimental Workflow:

Figure 1: Workflow for the Passive Cutaneous Anaphylaxis (PCA) model.

Detailed Protocol:

• Animals: Male BALB/c mice (20-25 g) or Wistar rats (150-200 g).

• Sensitization: Anesthetize the animals and intradermally inject 50 ng of anti-dinitrophenyl (DNP) IgE in 20 µL of saline into the dorsal side of one ear pinna.

• Treatment: 24 hours after sensitization, administer Homochlorcyclizine or vehicle control via the desired route (e.g., intraperitoneally or orally). A dose range of 10-50 mg/kg can be explored based on the pharmacokinetic data.[5]

• Challenge: 1 hour after treatment, intravenously inject a solution containing 1 mg/mL DNP-human serum albumin (HSA) and 1% Evans blue dye in saline.

• Readout: After 30 minutes, euthanize the animals and dissect the ear tissue. Extract the Evans blue dye from the tissue using formamide and quantify the absorbance at 620 nm. A reduction in dye extravasation in the HCC-treated group compared to the vehicle group indicates antihistaminic activity.

Data Presentation:

Treatment Group	Dose (mg/kg)	Route	Mean Absorbance (620 nm) ± SEM	% Inhibition
Vehicle Control	-	i.p.	1.2 ± 0.1	0%
Homochlorcyclizine	10	i.p.	0.6 ± 0.08	50%
Homochlorcyclizine	25	i.p.	0.3 ± 0.05	75%
Homochlorcyclizine	50	i.p.	0.15 ± 0.03	87.5%
Positive Control (e.g., Cetirizine)	10	i.p.	0.2 ± 0.04	83.3%

II. In Vivo Models for Anti-Inflammatory Activity

The anti-inflammatory potential of Homochlorcyclizine can be investigated using models of acute and chronic inflammation.[11][12]

A. Carrageenan-Induced Paw Edema in Rats

This is a widely used and well-characterized model of acute inflammation, primarily mediated by prostaglandins and other inflammatory mediators in the later phase.

Rationale: This model allows for the assessment of a compound's ability to inhibit the inflammatory cascade, including edema formation.

Experimental Workflow:

Figure 2: Workflow for the Carrageenan-Induced Paw Edema model.

Detailed Protocol:

• Animals: Male Wistar rats (180-220 g).

• Treatment: Administer Homochlorcyclizine or vehicle control orally. A higher dose range may be necessary for oral administration due to first-pass metabolism.[5]

• Induction: 1 hour after treatment, inject 0.1 mL of a 1% carrageenan solution in saline into the subplantar region of the right hind paw.

• Readout: Measure the paw volume using a plethysmometer at 1, 2, 3, and 4 hours after carrageenan injection. The percentage inhibition of edema is calculated by comparing the increase in paw volume in the treated groups to the vehicle control group.

Data Presentation:

Treatment Group	Dose (mg/kg)	Mean Paw Volume Increase (mL) at 3h ± SEM	% Inhibition
Vehicle Control	-	0.85 ± 0.07	0%
Homochlorcyclizine	25	0.62 ± 0.05	27%
Homochlorcyclizine	50	0.45 ± 0.04	47%
Homochlorcyclizine	100	0.30 ± 0.03	65%
Positive Control (e.g., Indomethacin)	10	0.25 ± 0.03	70%

III. In Vivo Models for Anti-Cancer Activity

Preliminary evidence suggests that some antihistamines may possess anti-cancer properties.[4] Xenograft models are the gold standard for evaluating the efficacy of novel anti-cancer agents in vivo.

A. Human Tumor Xenograft Models in Immunodeficient Mice

This model involves the transplantation of human cancer cells into immunodeficient mice, allowing for the assessment of a drug's direct anti-tumor activity.[13]

Rationale: Xenograft models provide a clinically relevant platform to evaluate the in vivo efficacy of a compound against human cancers and to study its mechanism of action in a whole-animal system.

Signaling Pathway Implication:

Figure 3: Potential signaling pathway for Homochlorcyclizine's anti-cancer effects.

Detailed Protocol:

• Animals: Immunodeficient mice (e.g., NOD/SCID or athymic nude mice), 6-8 weeks old.

• Cell Culture: Culture a human cancer cell line of interest (e.g., a lung or breast cancer cell line) under standard conditions.

• Tumor Implantation: Subcutaneously inject 1 x 10^6 to 1 x 10^7 cancer cells in a volume of 100-200 µL of a mixture of media and Matrigel into the flank of each mouse.

• Tumor Growth Monitoring: Monitor tumor growth by measuring the tumor dimensions with calipers every 2-3 days. Calculate tumor volume using the formula: (length x width^2)/2.

• Treatment: When tumors reach a palpable size (e.g., 100-200 mm³), randomize the mice into treatment and control groups. Administer Homochlorcyclizine (e.g., 25-100 mg/kg, daily, i.p. or p.o.) or vehicle control.

• Readout: Continue treatment for a predefined period (e.g., 21-28 days) or until tumors in the control group reach a predetermined endpoint. The primary endpoint is tumor growth inhibition. Secondary endpoints can include body weight (as a measure of toxicity), and at the end of the study, tumors can be excised for histological and molecular analysis.

Data Presentation:

Treatment Group	Dose (mg/kg/day)	Mean Tumor Volume at Day 21 (mm³) ± SEM	Tumor Growth Inhibition (%)
Vehicle Control	-	1500 ± 150	0%
Homochlorcyclizine	25	1100 ± 120	26.7%
Homochlorcyclizine	50	750 ± 90	50%
Homochlorcyclizine	100	400 ± 60	73.3%
Positive Control (e.g., Doxorubicin)	5	200 ± 40	86.7%

Conclusion: A Framework for Advancing Homochlorcyclizine Research

The protocols detailed in these application notes provide a robust framework for the in vivo investigation of Homochlorcyclizine's therapeutic potential beyond its established antihistaminic effects. By employing these well-validated animal models, researchers can systematically evaluate its anti-allergic, anti-inflammatory, and anti-cancer properties. The successful execution of these studies, guided by a strong understanding of the compound's pharmacokinetics, will be instrumental in uncovering new therapeutic avenues for this classic drug and ultimately contribute to the development of novel treatment strategies for a range of diseases.

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Application Note: A Practical Guide to Developing Cell-Based Assays with Homochlorcyclizine

An in-depth guide to developing cell-based assays with Homochlorcyclizine (HCC), covering its diverse mechanisms and providing detailed protocols for researchers in drug discovery.

Abstract

Homochlorcyclizine (HCC), a first-generation piperazine derivative antihistamine, is primarily known for its competitive antagonism of the histamine H1 receptor.[1][2][3] However, emerging research has unveiled a broader pharmacological profile, including potent antiviral activity against Hepatitis C Virus (HCV) and unique effects on cellular processes like melanogenesis.[4][5] This polypharmacology makes HCC a versatile tool for developing a range of cell-based assays. This guide provides a comprehensive framework for designing, optimizing, and validating robust cell-based assays to investigate HCC's various biological activities. We delve into the causality behind experimental choices and present detailed, self-validating protocols for quantifying H1 receptor antagonism, antiviral entry inhibition, melanogenesis modulation, and cancer cell proliferation.

Introduction: The Multifaceted Pharmacology of Homochlorcyclizine

Homochlorcyclizine acts primarily by blocking the histamine H1 receptor, thereby attenuating allergic responses.[3][6] Its mechanism involves competitive inhibition, preventing histamine from activating the Gq protein-coupled signaling cascade that leads to downstream events like intracellular calcium mobilization and NF-κB activation.[3]

Beyond its antihistaminic function, HCC has been identified as a potent inhibitor of HCV entry into host cells, presenting a compelling case for drug repurposing.[7] Furthermore, studies have shown its ability to inhibit melanin production in melanoma cells through a mechanism independent of tyrosinase activity, suggesting novel pathways for regulating pigmentation.[5] The structural class of antihistamines to which HCC belongs has also been investigated for anticancer properties, potentially through interaction with targets like the Translationally Controlled Tumor Protein (TCTP).[8]

This application note serves as a practical guide for researchers to harness these distinct activities, providing the foundational principles and specific protocols needed to develop meaningful cell-based assays.

Foundational Principles of Assay Development

A successful cell-based assay is built on a foundation of careful planning and optimization.[9] The goal is to create a reliable and reproducible system that accurately reflects the biological process under investigation.[10]

The Logic of Cell Line Selection

Choosing the right cell type is the most critical first step.[11] The decision should be driven by the specific biological question.

• Relevance to Target: The selected cells must endogenously express the target of interest (e.g., H1 receptor, HCV entry factors) at sufficient levels for a measurable response.[12]

• Immortalized vs. Primary Cells: Immortalized cell lines (e.g., HEK293, Huh7.5.1, B16-F10) are generally robust, easy to culture, and provide consistent results, making them ideal for initial screening and mechanism of action studies. Primary cells offer higher physiological relevance but come with challenges in culturing and variability.[11][13]

• Assay Compatibility: The cell line must be amenable to the chosen assay format. For example, adherent cells are well-suited for plate-based imaging or viability assays, while suspension cells may be better for flow cytometry.

Workflow for Robust Assay Design

A systematic workflow ensures that key variables are controlled, leading to a reproducible assay with a clear signal window.

Caption: General workflow for cell-based assay development.

Key Assay Validation Parameters

Validation ensures that an assay is fit for its purpose.[14] Key statistical measures should be established during development.[15]

Parameter	Description	Acceptance Criterion	Reference
Z-Factor (Z')	A measure of assay quality and dynamic range, comparing the signal window to data variation.	Z' > 0.5 indicates an excellent assay for screening.	[16]
Precision	The closeness of replicate measurements. Assessed as repeatability (intra-assay) and intermediate precision (inter-assay).	Coefficient of Variation (%CV) < 20% is generally acceptable.	[14]
Accuracy	The closeness of a measured value to a known or true value.	Relative bias should be within a predefined range (e.g., ± 20%).	[15]
Linearity & Range	The ability to provide results that are directly proportional to the concentration of the analyte within a given range.	R² > 0.95 for the linear portion of the dose-response curve.	[15]

Protocol 1: H1 Receptor Functional Antagonism Assay

This assay quantifies HCC's ability to block histamine-induced intracellular calcium mobilization, a direct functional readout of H1 receptor antagonism.

Scientific Rationale

The histamine H1 receptor is a Gq-coupled GPCR.[3] Upon histamine binding, it activates Phospholipase C (PLC), which cleaves PIP2 into IP3 and DAG. IP3 binds to its receptor on the endoplasmic reticulum, triggering the release of stored calcium (Ca²⁺) into the cytoplasm. This transient increase in intracellular Ca²⁺ can be measured using calcium-sensitive fluorescent dyes. HCC, as an antagonist, will prevent this cascade.

Caption: Simplified H1 receptor signaling pathway.

Step-by-Step Protocol

• Cell Culture:

  • Cell Line: HEK293 or CHO cells stably expressing the human H1 receptor (HEK293-H1R).

  • Culture Media: DMEM supplemented with 10% FBS, 1% Penicillin-Streptomycin, and a selection antibiotic (e.g., G418).

  • Seeding: Seed cells in a black-walled, clear-bottom 96-well plate at a density optimized for 80-90% confluency on the day of the assay.[17] Incubate for 24 hours at 37°C, 5% CO₂.

• Compound and Dye Loading:

  • Prepare serial dilutions of HCC (e.g., from 100 µM to 1 nM) in assay buffer (e.g., HBSS with 20 mM HEPES). Include a "vehicle control" (e.g., 0.1% DMSO).

  • Prepare a calcium-sensitive dye (e.g., Fluo-4 AM) loading solution according to the manufacturer's instructions, often including probenecid to prevent dye extrusion.

  • Aspirate culture media from the cell plate and add the dye loading solution. Incubate for 45-60 minutes at 37°C.

  • Wash the cells gently with assay buffer to remove excess dye. Add the HCC dilutions to the respective wells and incubate for 15-30 minutes at room temperature.

• Signal Detection:

  • Place the plate in a fluorescence plate reader equipped with an injector (e.g., FLIPR, FlexStation).

  • Set the reader to measure fluorescence at appropriate excitation/emission wavelengths (e.g., 494/516 nm for Fluo-4).

  • Establish a stable baseline reading for 10-20 seconds.

  • Inject a pre-determined concentration of histamine (e.g., the EC₈₀ concentration) into all wells.

  • Continue to record the fluorescence signal for 60-120 seconds to capture the peak calcium response.

• Data Analysis:

  • Calculate the peak fluorescence response for each well.

  • Normalize the data: (% Inhibition) = 100 * (1 - [Response_HCC - Response_Min] / [Response_Max - Response_Min]), where Max is vehicle + histamine and Min is buffer only.

  • Plot the % Inhibition against the log of HCC concentration and fit to a four-parameter logistic equation to determine the IC₅₀ value.

Protocol 2: Antiviral (HCV) Entry Assay

This protocol is designed to validate the findings that HCC inhibits an early stage of HCV infection.[4][7] It uses a well-established pseudoparticle system that safely models viral entry.

Scientific Rationale

Hepatitis C virus pseudoparticles (HCVpp) are non-replicating viral particles. They consist of a retroviral core (e.g., from HIV or MLV) carrying a reporter gene (like luciferase) and are "pseudotyped" with HCV envelope glycoproteins (E1/E2). These glycoproteins mediate entry into hepatoma cells. Inhibition of the luciferase signal in cells treated with HCC indicates a block in viral entry.

Step-by-Step Protocol

• Cell Culture:

  • Cell Line: Huh7.5.1 cells, which are highly permissive to HCV entry.

  • Culture: Grow in DMEM with 10% FBS and 1% Pen-Strep. Seed in a white, solid-bottom 96-well plate suitable for luminescence. Incubate for 24 hours.

• Infection and Treatment:

  • Prepare serial dilutions of HCC in complete media.

  • On the day of the experiment, pre-incubate a fixed amount of HCVpp (genotype 2a, J6/JFH1) with the HCC dilutions for 1 hour at 37°C.

  • Aspirate media from the Huh7.5.1 cells and add the HCVpp/HCC mixtures.

  • Controls: Include "cells only" (background), "virus only" (maximum signal), and a known HCV entry inhibitor (e.g., erlotinib) as a positive control.

  • Incubate the plate for 48-72 hours to allow for viral entry, reverse transcription, integration, and expression of the luciferase reporter gene.

• Signal Detection:

  • Remove the plate from the incubator and allow it to equilibrate to room temperature.

  • Aspirate the media and lyse the cells.

  • Add a luciferase substrate (e.g., Bright-Glo™ or ONE-Glo™) to each well according to the manufacturer's protocol.

  • Measure luminescence on a plate reader.

• Data Analysis:

  • Subtract the background signal (cells only) from all wells.

  • Normalize the data to the "virus only" control (set to 100% infection or 0% inhibition).

  • Plot % Inhibition vs. log[HCC] and calculate the IC₅₀ value.

  • Counterscreen: To ensure HCC is not simply inhibiting the luciferase enzyme or causing general cytotoxicity, run a parallel cytotoxicity assay (e.g., CellTiter-Glo®) with the same HCC concentrations and incubation time.[4]

Protocol 3: Melanogenesis Inhibition Assay

This assay measures the effect of HCC on melanin production in cultured melanocytes, based on published findings.[5]

Scientific Rationale

Melanogenesis is the process of melanin synthesis, which can be stimulated in vitro in melanoma cell lines like B16-F10 by agents that increase intracellular cAMP, such as α-melanocyte-stimulating hormone (α-MSH).[5] The total melanin content can be quantified by lysing the cells and measuring the absorbance of the solubilized pigment.

Step-by-Step Protocol

• Cell Culture:

  • Cell Line: B16-F10 mouse melanoma cells.

  • Seeding: Seed cells in a 24-well plate and grow to ~50% confluency.

• Treatment:

  • Prepare media containing a stimulant (e.g., 100 nM α-MSH) with and without serial dilutions of HCC.

  • Controls: Include "untreated" (basal melanin), "stimulant only" (maximum melanin), and a known inhibitor like Kojic acid.

  • Replace the culture media with the treatment media and incubate for 72 hours.

• Melanin Quantification:

  • Wash the cells with PBS and lyse them in 1N NaOH by heating at 80°C for 1 hour. This solubilizes the melanin.

  • Transfer the lysates to a 96-well plate.

  • Measure the absorbance at 405 nm using a plate reader.

  • In a parallel plate, perform a protein quantification assay (e.g., BCA) to normalize the melanin content to the total protein amount, correcting for any anti-proliferative effects.

• Data Analysis:

  • Calculate the normalized melanin content for each condition.

  • Determine the % inhibition of melanogenesis relative to the "stimulant only" control.

  • Calculate the IC₅₀ value for HCC.

Protocol 4: Cancer Cell Proliferation Assay

This assay provides a general screen for potential anti-cancer activity, based on the known effects of related antihistamines on cancer cell lines like MCF-7.[8]

Scientific Rationale

Many methods exist to measure cell proliferation and viability. Resazurin-based assays (e.g., alamarBlue™) are a common choice. Resazurin, a blue and non-fluorescent dye, is reduced by metabolically active cells to the pink and highly fluorescent resorufin. A decrease in fluorescence indicates reduced cell viability or proliferation.

Step-by-Step Protocol

• Cell Culture:

  • Cell Line: MCF-7 (breast cancer), A549 (lung cancer), or another line of interest.

  • Seeding: Seed cells in a 96-well plate at a low density (e.g., 2,000-5,000 cells/well) and allow them to adhere overnight.

• Treatment:

  • Add serial dilutions of HCC to the cells. Include a vehicle control and a positive control cytotoxic drug (e.g., doxorubicin).

  • Incubate for 72 hours, a period that typically allows for multiple cell divisions.

• Signal Detection:

  • Add the resazurin reagent to each well and incubate for 2-4 hours at 37°C.

  • Measure fluorescence (e.g., Ex/Em ~560/590 nm).

• Data Analysis:

  • Calculate the percent loss of viability relative to the vehicle-treated control cells.

  • Determine the GI₅₀ (concentration for 50% growth inhibition) from the dose-response curve.

Conclusion

Homochlorcyclizine is more than a simple antihistamine; it is a valuable chemical probe with diverse biological activities. The protocols outlined in this guide provide robust starting points for researchers to explore its effects on H1 receptor signaling, viral entry, melanogenesis, and cell proliferation. By applying these methods and adhering to the principles of rigorous assay development and validation, scientists can generate high-quality, reliable data, paving the way for new insights and potential therapeutic applications.

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Application Note: High-Performance Liquid Chromatography for the Optical Resolution of Racemic Homochlorcyclizine

Abstract

This application note presents a detailed and robust High-Performance Liquid Chromatography (HPLC) method for the successful optical resolution of racemic Homochlorcyclizine, a first-generation antihistamine. Recognizing the stereospecific nature of its pharmacological activity, where enantiomers exhibit different potencies and pharmacokinetic profiles, this method is crucial for researchers in pharmaceutical development, quality control, and pharmacokinetic studies.[1][2] Two validated approaches are detailed, utilizing distinct chiral stationary phases (CSPs): a polysaccharide-based column (Chiralcel® OD) for normal-phase separation and a protein-based column (Ovomucoid) for reversed-phase separation. This guide provides comprehensive protocols, explains the scientific rationale behind the method design, and offers insights into achieving baseline resolution with high optical purity.

Introduction: The Significance of Chiral Separation for Homochlorcyclizine

Homochlorcyclizine is a chiral antihistamine belonging to the diphenylmethylpiperazine class, which has been utilized in the treatment of allergic conditions.[3][4] Its molecular structure, 1-[(4-chlorophenyl)-phenylmethyl]-4-methyl-1,4-diazepane, features a single stereocenter, resulting in two enantiomers, (R)- and (S)-Homochlorcyclizine.

Figure 1. Chemical Structure of Homochlorcyclizine. Source: PubChem CID 3627.

It is a well-established principle in pharmacology that enantiomers of a chiral drug can exhibit significantly different biological activities.[5] In the case of Homochlorcyclizine, studies have demonstrated that the l-enantiomer (levo-rotatory) possesses significantly more potent antihistamine activity compared to the d-enantiomer (dextro-rotatory) and the racemic mixture.[1][2] Furthermore, the enantiomers display distinct pharmacokinetic profiles, including differences in metabolism and urinary excretion.[6][7] This enantioselectivity underscores the regulatory and scientific necessity for a reliable analytical method to separate and quantify the individual enantiomers, a critical step for developing safer, more effective single-enantiomer drugs.[8]

Direct separation by chiral HPLC is the most efficient and widely used technique for resolving enantiomers.[9] The core of this technique lies in the use of a Chiral Stationary Phase (CSP), which interacts diastereomerically with the enantiomers, leading to differential retention times and, consequently, separation.[10] This note details methods using two of the most powerful and versatile classes of CSPs: polysaccharide and protein-based phases.

Principles of Chiral Recognition

Achieving successful chiral separation requires a nuanced understanding of the interactions between the analyte and the CSP. The two methods presented here rely on fundamentally different chiral recognition mechanisms.

Polysaccharide-Based CSPs (e.g., Chiralcel® OD)

Chiralcel® OD consists of cellulose tris(3,5-dimethylphenylcarbamate) coated onto a silica support.[8][11] The chiral recognition mechanism is attributed to the highly ordered helical structure of the cellulose derivative, which forms chiral grooves or cavities.[12] Separation of enantiomers occurs through a combination of interactions, including:

• Hydrogen Bonding: Between the polar sites on the analyte (e.g., amines) and the carbamate groups of the CSP.

• π-π Interactions: Between the aromatic rings of Homochlorcyclizine and the phenyl groups of the CSP.

• Dipole-Dipole Interactions: Resulting from polar functional groups.

• Steric Hindrance: Where one enantiomer fits more snugly into the chiral cavity than the other, leading to a more stable complex and longer retention.[12][13]

The use of a non-polar mobile phase (normal-phase mode) is crucial as it does not compete with the analyte for the polar interaction sites on the CSP, thereby enhancing enantioselectivity. The addition of a basic modifier, such as isopropylamine, is essential when analyzing basic compounds like Homochlorcyclizine to prevent peak tailing by masking acidic silanol groups on the silica support and improving interaction with the CSP.

Protein-Based CSPs (e.g., Ovomucoid Phase)

Ovomucoid, a glycoprotein extracted from chicken egg whites, offers a complex three-dimensional structure with multiple chiral centers, making it a versatile CSP for a wide range of compounds.[14][15] The chiral recognition ability of commercial ovomucoid phases is primarily attributed to an impurity, ovoglycoprotein (OGCHI), which binds preferentially to the silica support during manufacturing.[14][16] The separation mechanism involves a combination of:

• Hydrophobic Interactions: Between non-polar regions of the analyte and the protein.

• Ionic or Electrostatic Interactions: Homochlorcyclizine, being a basic compound, will be protonated at the acidic to neutral pH used in reversed-phase chromatography. It can then interact with negatively charged amino acid residues on the protein surface.

• Hydrogen Bonding: With various functional groups on the protein.

The mobile phase, typically an aqueous buffer with an organic modifier (reversed-phase mode), plays a critical role. The pH of the buffer affects the ionization state of both the analyte and the protein, directly influencing retention and selectivity.[6] The type and concentration of the organic modifier (e.g., methanol, acetonitrile) modulate the hydrophobic interactions.

Experimental Protocols

This section provides detailed, step-by-step methodologies for the two recommended HPLC approaches.

Method 1: Normal-Phase Separation on a Polysaccharide CSP

This method is adapted from a validated semi-preparative protocol and is suitable for both analytical and scale-up applications.[1][2]

Workflow Diagram:

Caption: Workflow for Normal-Phase Chiral HPLC of Homochlorcyclizine.

A. Instrumentation and Materials:

• HPLC system with a quaternary or binary pump, autosampler, column thermostat, and UV/Vis detector.

• Chiral Stationary Phase: Chiralcel® OD , 250 x 4.6 mm, 10 µm (or equivalent cellulose-based CSP).

• Racemic Homochlorcyclizine (HCZ) standard.

• Solvents: HPLC-grade n-Hexane, Isopropylamine (IPA).

B. Chromatographic Conditions:

Parameter	Condition
Mobile Phase	n-Hexane / Isopropylamine (90:10 v/v)*
Flow Rate	1.0 mL/min
Column Temperature	25 °C
Detection	UV at 230 nm
Injection Volume	10 µL
Run Time	Approximately 20 minutes

*Note: The original semi-preparative method used n-hexane with 0.2M isopropylamine.[1] For analytical purposes, a volume/volume mixture is often more convenient. Start with 90:10 (v/v) n-Hexane/IPA and adjust the IPA concentration to optimize resolution and retention time.

C. Protocol Steps:

• Mobile Phase Preparation: Carefully prepare the mobile phase mixture. Degas thoroughly using sonication or vacuum filtration.

• Standard Solution Preparation: Prepare a stock solution of racemic Homochlorcyclizine at 1.0 mg/mL in the mobile phase. Further dilute to a working concentration of 0.1 mg/mL.

• System Equilibration: Equilibrate the Chiralcel® OD column with the mobile phase at the set flow rate for at least 30-60 minutes, or until a stable baseline is achieved.

• Injection: Inject the prepared standard solution.

• Data Acquisition: Acquire the chromatogram for the specified run time. The two enantiomers should be well-resolved.

Method 2: Reversed-Phase Separation on a Protein CSP

This analytical method is adapted from a protocol for determining Homochlorcyclizine enantiomers in biological matrices.[6]

Workflow Diagram:

Caption: Workflow for Reversed-Phase Chiral HPLC of Homochlorcyclizine.

A. Instrumentation and Materials:

• HPLC system as described in Method 1.

• Chiral Stationary Phase: Ovomucoid-bonded silica , 150 x 4.6 mm, 5 µm (e.g., Ultron ES-OVM).

• Racemic Homochlorcyclizine (HCZ) standard.

• Reagents: HPLC-grade Methanol, Acetic Acid, Sodium Acetate.

B. Chromatographic Conditions:

Parameter	Condition
Mobile Phase	Methanol / 0.02 M Acetate Buffer (pH 4.7) (25:75 v/v)
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection	UV at 240 nm
Injection Volume	10 µL
Run Time	Approximately 30 minutes

C. Protocol Steps:

• Buffer Preparation: Prepare a 0.02 M Acetate Buffer by dissolving the appropriate amounts of sodium acetate and acetic acid in HPLC-grade water. Adjust the pH to 4.7.

• Mobile Phase Preparation: Mix the buffer and methanol in the specified 75:25 ratio. Filter and degas the final mobile phase.

• Standard Solution Preparation: Prepare a stock solution of racemic Homochlorcyclizine at 1.0 mg/mL in methanol. Dilute with a 50:50 mixture of methanol and water to a working concentration of 50 µg/mL.

• System Equilibration: Equilibrate the ovomucoid column with the mobile phase. Protein-based columns may require longer equilibration times (up to 2 hours) to achieve stable retention times.

• Injection: Inject the prepared standard solution.

• Data Acquisition: Acquire the chromatogram. The expected retention times are approximately 15 and 25 minutes for the (+)- and (-)-enantiomers, respectively.[6]

System Suitability and Method Performance

To ensure the validity of the results, a system suitability test (SST) must be performed before any sample analysis.[1][17] The SST verifies that the entire chromatographic system is operating correctly.

System Suitability Test (SST) Parameters:

Parameter	Acceptance Criteria	Rationale
Resolution (Rs)	Rs ≥ 1.5	Ensures baseline separation between the two enantiomer peaks.
Tailing Factor (T)	0.8 ≤ T ≤ 1.5	Measures peak symmetry, which is critical for accurate integration.
Repeatability (%RSD)	≤ 2.0%	For peak area and retention time from ≥ 5 replicate injections.
Theoretical Plates (N)	> 2000	Indicates column efficiency and good peak sharpness.

Expected Results Summary:

Method	CSP	Mobile Phase	Expected Retention Times (min)	Expected Resolution (Rs)
Method 1	Chiralcel® OD	n-Hexane / Isopropylamine	Analyte and CSP dependent	> 2.0
Method 2	Ovomucoid	Methanol / 0.02M Acetate Buffer (pH 4.7) (25:75)	~15 and ~25	> 2.5

Conclusion

The optical resolution of racemic Homochlorcyclizine is a critical analytical task for pharmaceutical research and development. This application note provides two robust and validated HPLC methods that offer excellent enantioselectivity and resolution. The normal-phase method using a Chiralcel® OD column is highly efficient and suitable for both analytical and semi-preparative scales. The reversed-phase method on an ovomucoid column provides an excellent alternative, particularly for analyzing samples in aqueous matrices. By following these detailed protocols and understanding the underlying principles of chiral recognition, researchers can confidently separate and quantify the enantiomers of Homochlorcyclizine, enabling further investigation into their distinct pharmacological and pharmacokinetic properties.

References

• Nishikata, M., et al. (1990). Method for Optical Resolution of Racemic Homochlorcyclizine and Comparison of Optical Isomers in Antihistamine Activity and Pharmacokinetics. Chemical and Pharmaceutical Bulletin, 38(7), 2010-2012. [Link]

• Nishikata, M., et al. (1992). Enantioselective pharmacokinetics of homochlorcyclizine. III. Simultaneous determination of (+)- and (-)- homochlorcyclizine in human urine by high-performance liquid chromatography. Journal of Chromatography B: Biomedical Sciences and Applications, 579(2), 343-348. [Link]

• MicroSolv Technology Corporation. (2023). System suitability Requirements for a USP HPLC Method. MicroSolv. [Link]

• Phenomenex. (n.d.). Chiral Method Development. Phenomenex. [Link]

• Nishikata, M., et al. (1990). Method for optical resolution of racemic homochlorcyclizine and comparison of optical isomers in antihistamine activity and pharmacokinetics. PubMed. [Link]

• Altabrisa Group. (2023). What Are HPLC System Suitability Tests and Their Importance? Altabrisa Group. [Link]

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• CAS. Homochlorcyclizine - CAS Common Chemistry. CAS. [Link]

• Haginaka, J., & Kanasugi, N. (1994). Separation of enantiomers on a chiral stationary phase based on ovoglycoprotein. II. Comparison of chiral recognition properties with crude ovomucoid. Journal of Chromatography A, 678(2), 241-247. [Link]

• Wikipedia. (2023). Homochlorcyclizine. Wikipedia. [Link]

• Chiralpedia. Polysaccharide-based CSPs. Chiralpedia. [Link]

• Yin, X., et al. (2019). Schematic of the chiral recognition mechanism of cellulose-based chiral separation materials. ResearchGate. [Link]

• Farcas, A. M., et al. (2016). HPLC Enantioseparation of β-Blockers on Ovomucoid Stationary Phase. Journal of Chromatographic Science, 54(8), 1358-1363. [Link]

• Ilisz, I., et al. (2020). An overview of chiral separations of pharmaceutically active substances by HPLC (2018–2020). Journal of Pharmaceutical and Biomedical Analysis, 186, 113303. [Link]

• Haginaka, J., & Kanasugi, N. (1994). The absence of chiral recognition ability in ovomucoid: ovoglycoprotein-bonded HPLC stationary phases for chiral recognition. Journal of Pharmaceutical and Biomedical Analysis, 12(12), 1547-1555. [Link]

• Aturki, Z., & Fanali, S. (2018). Chiral Stationary Phases for Liquid Chromatography: Recent Developments. Molecules, 23(8), 1989. [Link]

• Wang, Y., et al. (2021). Chiral Recognition for Chromatography and Membrane-Based Separations: Recent Developments and Future Prospects. International Journal of Molecular Sciences, 22(4), 2165. [Link]

• National Center for Biotechnology Information. PubChem Compound Summary for CID 3627, Homochlorcyclizine. PubChem. [Link]

• Li, Y. P. (2014). Synthesis Of Cellulose Derivatives As Chiral Stationary Phases (CSPs) For High-performance Liquid Chromatography (HPLC) Through Exchange Reaction. Globe Thesis. [Link]

• Ahuja, S. (2011). A Strategy for Developing HPLC Methods for Chiral Drugs. LCGC International. [Link]

• Nishikata, M., et al. (1994). Enantioselective pharmacokinetics of homochlorcyclizine: disposition of (+)- and (-)-homochlorcyclizine after intravenous and oral administration of racemic homochlorcyclizine to rats. Journal of Pharmacy and Pharmacology, 46(7), 591-595. [Link]

• Okamoto, Y., & Ikai, T. (2008). Chiral HPLC for efficient resolution of enantiomers. Chemical Society Reviews, 37(12), 2593-2608. [Link]

• Polley, S. (2018). Stereochemistry and biological activity of drugs. SlideShare. [Link]

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Application Note: Quantitative Analysis of Homochlorcyclizine Enantiomers by Chiral HPLC

Abstract

Homochlorcyclizine (HCZ), a piperazine antihistamine, is a chiral molecule that exists as two enantiomers.[1][2] Pharmacokinetic studies have revealed significant differences in the metabolic and disposition profiles of the (+) and (-) enantiomers, underscoring the necessity for enantioselective analytical methods in drug development and clinical studies.[1][2][3][4] For instance, the urinary excretion of (-)-HCZ-glucuronide can be substantially higher than that of the (+)-isomer, and preferential first-pass metabolism of the (-)-isomer has been observed.[2][3] This application note presents a detailed, validated High-Performance Liquid Chromatography (HPLC) method for the robust and accurate quantitative analysis of Homochlorcyclizine enantiomers in biological matrices. The method utilizes a protein-based chiral stationary phase to achieve baseline separation, providing a reliable tool for researchers, quality control analysts, and drug metabolism professionals.

Introduction: The Rationale for Chiral Separation

In pharmaceutical sciences, the stereochemistry of a drug is a critical attribute. The two enantiomers of a chiral drug can exhibit markedly different pharmacological, toxicological, and pharmacokinetic properties.[5] This is due to the stereospecific nature of their interactions with chiral biological macromolecules like enzymes and receptors.

For Homochlorcyclizine, studies have demonstrated that the disposition and metabolism are enantioselective.[1] After oral administration of the racemic mixture, the plasma concentrations of the (+)-isomer are often higher than those of the (-)-isomer, not due to selective absorption, but rather a preferential first-pass metabolism of the (-)-isomer in the liver.[2][4] Consequently, the ability to accurately quantify individual enantiomers is not merely an analytical exercise but a prerequisite for:

• Pharmacokinetic/Toxicokinetic (PK/TK) Studies: To understand the absorption, distribution, metabolism, and excretion (ADME) profile of each enantiomer.

• Dosage Form Development: To ensure the stability and enantiomeric purity of the final drug product.

• Clinical Efficacy and Safety Trials: To correlate the concentration of individual enantiomers with therapeutic outcomes and adverse effects.

High-Performance Liquid Chromatography (HPLC) with a Chiral Stationary Phase (CSP) is the most powerful and widely used technique for the direct separation and quantification of enantiomers.[6][7]

Principle of the Chiral HPLC Method

The separation of enantiomers is achieved by exploiting their differential interactions with a chiral stationary phase (CSP). This method employs an ovomucoid-bonded silica column, a type of protein-based CSP.

Mechanism of Separation: Ovomucoid, a glycoprotein from chicken egg white, possesses a complex three-dimensional structure with multiple chiral centers. The separation mechanism is multi-modal, involving a combination of interactions:

• Ionic/Electrostatic Interactions: Homochlorcyclizine is a basic compound and will be protonated at the acidic-to-neutral pH of the mobile phase. It can then interact with negatively charged amino acid residues (e.g., aspartic acid, glutamic acid) on the protein surface.

• Hydrogen Bonding: Amine and other polar functional groups on HCZ can form hydrogen bonds with the CSP.

• Hydrophobic Interactions: The aromatic rings and aliphatic portions of HCZ can engage in hydrophobic interactions with nonpolar regions of the protein.

The precise spatial arrangement of these interaction sites on the CSP allows it to bind the two enantiomers with slightly different energies, forming transient diastereomeric complexes. This difference in binding affinity results in different retention times, enabling their separation and quantification.[3] The pH of the mobile phase buffer and the type of organic modifier are critical parameters that modulate these interactions and, therefore, the chromatographic resolution.[3]

Experimental Protocol

Materials and Reagents

• Racemic Homochlorcyclizine (HCZ) standard

• (+)-HCZ and (-)-HCZ reference standards

• Diphenhydramine (Internal Standard, IS)

• Methanol (HPLC Grade)

• Acetic Acid (Glacial)

• Sodium Acetate

• Deionized Water (18.2 MΩ·cm)

• Human Urine (Drug-free, for matrix-matched standards)

• β-glucuronidase (for analysis of metabolites, if required)

Instrumentation and Chromatographic Conditions

The analysis is performed on a standard HPLC system equipped with a UV detector.

Parameter	Condition
HPLC System	Agilent 1260 Infinity II or equivalent
Column	Ovomucoid-bonded silica CSP (e.g., Ultron ES-OVM), 150 x 4.6 mm, 5 µm
Mobile Phase	Methanol / 0.02 M Acetate Buffer (pH 4.7) (25:75, v/v)
Flow Rate	1.0 mL/min
Column Temperature	25°C
Detection Wavelength	240 nm
Injection Volume	20 µL
Internal Standard (IS)	Diphenhydramine

Preparation of Solutions

• 0.02 M Acetate Buffer (pH 4.7): Prepare by dissolving the appropriate amount of sodium acetate in deionized water and adjusting the pH to 4.7 with glacial acetic acid.

• Stock Solutions (1 mg/mL): Separately weigh and dissolve racemic HCZ, (+)-HCZ, (-)-HCZ, and Diphenhydramine (IS) in methanol.

• Working Standard Solutions: Prepare a series of working standards by serial dilution of the stock solutions with the mobile phase to create a calibration curve (e.g., 50 ng/mL to 2000 ng/mL).

• Internal Standard Spiking Solution: Prepare a solution of Diphenhydramine at a constant concentration (e.g., 500 ng/mL) in methanol.

Sample Preparation (Urine)

• Thaw frozen urine samples to room temperature.

• Vortex each sample for 15 seconds to ensure homogeneity.

• Pipette 1.0 mL of urine into a 2.0 mL centrifuge tube.

• Add 50 µL of the Internal Standard Spiking Solution and vortex.

• Optional (for total HCZ including glucuronide metabolites): Adjust pH and add β-glucuronidase, then incubate according to enzyme manufacturer's protocol.[3]

• Add 1.0 mL of methanol, vortex for 1 minute to precipitate proteins.

• Centrifuge at 10,000 x g for 10 minutes.

• Transfer the supernatant to an HPLC vial.

• Inject 20 µL into the HPLC system.

Experimental Workflow Diagram

Caption: Workflow for the quantitative analysis of HCZ enantiomers.

Results and Method Validation

Typical Chromatographic Performance

Under the specified conditions, a baseline separation of the enantiomers is achieved. A typical chromatogram will show the elution of the internal standard (Diphenhydramine) first, followed by (+)-HCZ and then (-)-HCZ.

• Diphenhydramine (IS) Retention Time: ~8 minutes[3]

• (+)-HCZ Retention Time: ~15 minutes[3]

• (-)-HCZ Retention Time: ~25 minutes[3]

System Suitability

To ensure the validity of each analytical run, system suitability tests must be performed by injecting a standard solution. The results must meet the predefined criteria.

Parameter	Acceptance Criteria	Rationale
Resolution (Rs)	> 2.0	Ensures baseline separation between enantiomers.
Tailing Factor (T)	0.8 - 1.5	Confirms good peak shape for accurate integration.
%RSD of Area (n=6)	< 2.0%	Demonstrates injection precision.

Method Validation Summary

The method should be validated according to ICH Q2(R1) guidelines.[8] The following table summarizes typical performance characteristics.

Validation Parameter	Typical Result
Linearity (r²)	> 0.998
Range	50 - 2000 ng/mL
Limit of Detection (LOD)	~15 ng/mL
Limit of Quantitation (LOQ)	~50 ng/mL[3]
Precision (%RSD)	< 10%
Accuracy (% Recovery)	90 - 110%
Robustness	Unaffected by minor changes in pH (±0.1) and %Methanol (±1%)

Conclusion

This application note details a robust and reliable chiral HPLC method for the quantitative separation of Homochlorcyclizine enantiomers. The use of an ovomucoid-bonded stationary phase provides excellent resolution, enabling accurate quantification in biological matrices. This method is fit for purpose and can be readily implemented in research and regulated environments to support pharmacokinetic studies, formulation development, and quality control of Homochlorcyclizine.

References

• Nishikata, M., et al. (1992). Enantioselective pharmacokinetics of homochlorcyclizine. III. Simultaneous determination of (+)- and (-)- homochlorcyclizine in human urine by high-performance liquid chromatography. Journal of Chromatography B: Biomedical Sciences and Applications. Available at: [Link]

• Nishikata, M., et al. (1992). Enantioselective Pharmacokinetics of Homochlorcyclizine. II: Disposition and Metabolism of (+)-, (-)- And Racemic Homochlorcyclizine After Oral Administration to Man. European Journal of Clinical Pharmacology, 43(5), 533-8. Available at: [Link]

• Miyazaki, K., et al. (1991). Enantioselective pharmacokinetics of homochlorcyclizine: disposition of (+)- and (-)-homochlorcyclizine after intravenous and oral administration of racemic homochlorcyclizine to rats. Journal of Pharmacy and Pharmacology, 43(11), 783-6. Available at: [Link]

• Chen, Z., et al. (2003). Quantitative enantiomeric analysis of chlorcyclizine, hydroxyzine, and meclizine by capillary electrophoresis. Analytical and Bioanalytical Chemistry, 376(6), 859-63. Available at: [Link]

• Miyazaki, K., et al. (1991). Enantioselective Pharmacokinetics of Homochlorcyclizine: Disposition of (+)- and (–)-Homochlorcyclizine after Intravenous and Oral Administration of Racemic Homochlorcyclizine to Rats. Journal of Pharmacy and Pharmacology. Available at: [Link]

• Nomura, A., et al. (1992). Method for optical resolution of racemic homochlorcyclizine and comparison of optical isomers in antihistamine activity and pharmacokinetics. Chemical & Pharmaceutical Bulletin, 40(5), 1341-2. Available at: [Link]

• Phenomenex. (n.d.). Chiral HPLC Separations Guidebook. Available at: [Link]

• Zhang, T., et al. (2018). Chiral separation of five antihistamine drug enantiomers and enantioselective pharmacokinetic study of carbinoxamine in rat plasma by HPLC-MS/MS. New Journal of Chemistry. Available at: [Link]

• Campbell, D. B. (1990). Effect of chirality on pharmacokinetics and pharmacodynamics. Clinical and Experimental Pharmacology & Physiology, 17(6), 455-9. Available at: [Link]

• LCGC International. (2004). A Strategy for Developing HPLC Methods for Chiral Drugs. Available at: [Link]

• Wrezel, P.W., et al. (n.d.). System Suitability And Validation For Chiral Purity Assays Of Drug Substances. Regis Technologies, Inc. Available at: [Link]

• Ilisz, I., et al. (2024). Comprehensive Review on Chiral Stationary Phases in Single-Column Simultaneous Chiral–Achiral HPLC Separation Methods. Molecules, 29(6), 1269. Available at: [Link]

• European Directorate for the Quality of Medicines & HealthCare. (2020). Validation/Verification of Analytical Procedures. PA/PH/OMCL (13) 82 R5. Available at: [Link]

• Sravani, G.S., et al. (2017). A Validated Chiral HPLC Method for the Enantiomeric separation of Mefloquine. Research Journal of Pharmacy and Technology, 10(11), 3843-3847. Available at: [Link]

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Homochlorcyclizine in guinea pig ileum antihistamine activity studies

Application Note & Protocol

Topic: Characterization of Homochlorcyclizine's Antihistamine Activity in the Isolated Guinea Pig Ileum

Audience: Researchers, scientists, and drug development professionals.

Introduction: A Classic Model for a First-Generation Antihistamine

Homochlorcyclizine is a first-generation antihistamine belonging to the piperazine derivative class.[1][2] Its primary mechanism of action is the competitive antagonism of the histamine H1 receptor.[1][3] By binding to H1 receptors, homochlorcyclizine prevents histamine from initiating the intracellular signaling cascade that leads to allergic symptoms.[1][3] Like many first-generation antihistamines, its lipophilic nature allows it to cross the blood-brain barrier, which can lead to sedation.[1] It also exhibits some antimuscarinic (anticholinergic) activity.[1][2]

The isolated guinea pig ileum is a cornerstone preparation in classical pharmacology for the study of H1 receptor antagonists.[4][5][6] The smooth muscle of the ileum is densely populated with histamine H1 receptors, and its response to histamine—a robust, dose-dependent contraction—is easily measured.[6][7][8] The tissue exhibits minimal spontaneous activity, providing a stable baseline ideal for quantifying agonist and antagonist effects.[9][10] This application note provides a detailed framework for utilizing this model to characterize the antihistamine properties of homochlorcyclizine, focusing on the generation of dose-response curves and the principles of Schild analysis to determine antagonist potency and the nature of the receptor blockade.

Part 1: Underlying Pharmacology & Experimental Rationale

The Histamine H1 Receptor Signaling Pathway

In the smooth muscle cells of the guinea pig ileum, histamine binds to H1 receptors, which are G-protein coupled receptors (GPCRs) linked to the Gq/11 protein. This initiates a well-defined signaling cascade.

• Agonist Binding: Histamine binds to the H1 receptor.

• G-Protein Activation: The Gq alpha subunit is activated, exchanging GDP for GTP.

• PLC Activation: The activated Gq subunit stimulates phospholipase C (PLC).

• Second Messenger Production: PLC cleaves phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol trisphosphate (IP3) and diacylglycerol (DAG).

• Calcium Mobilization: IP3 binds to its receptors on the sarcoplasmic reticulum, triggering the release of intracellular Ca²⁺ stores.

• Muscle Contraction: The elevated cytosolic Ca²⁺ binds to calmodulin, which in turn activates myosin light chain kinase (MLCK). MLCK phosphorylates myosin, leading to cross-bridge cycling with actin and resulting in smooth muscle contraction.

Homochlorcyclizine, as a competitive antagonist, reversibly binds to the H1 receptor at the same site as histamine but does not activate it. This action prevents histamine from binding and initiating the contractile response.[1][3]

Caption: H1 Receptor Signaling and Homochlorcyclizine Blockade.

Why the Guinea Pig Ileum?

The choice of this specific tissue is based on several experimentally validated characteristics:

• High Sensitivity: The ileum is highly sensitive to histamine, responding to concentrations in the nanomolar range, making it excellent for studying potent compounds.[6][11]

• Receptor Population: It possesses a rich population of H1 receptors that mediate contraction, while H2 receptors, which could cause relaxation, are not significantly involved in the contractile response of the longitudinal muscle.[7]

• Stability: The preparation is robust and shows little spontaneous activity, ensuring that observed contractions are due to the applied agonist.[9]

• Reproducibility: The dose-dependent contractions are highly reproducible, which is essential for quantitative pharmacological analysis like Schild regression.[5][12]

Part 2: Experimental Design & Protocols

The overall workflow involves isolating the ileum, establishing a baseline response to histamine, and then systematically evaluating how pre-treatment with homochlorcyclizine affects that response.

Caption: Overall Experimental Workflow.

Materials and Reagents

• Animal: Male Dunkin-Hartley guinea pig (250-400g).

• Physiological Salt Solution: Tyrode's solution (composition in g/L: NaCl 8.0, KCl 0.2, CaCl₂ 0.2, MgCl₂ 0.1, NaH₂PO₄ 0.05, NaHCO₃ 1.0, Glucose 1.0).

• Gases: Carbogen (95% O₂ / 5% CO₂).

• Drugs:

  • Histamine Dihydrochloride (Stock solution: 1 mg/mL in distilled water, then serially diluted).

  • Homochlorcyclizine Dihydrochloride (Stock solution: 1 mg/mL in distilled water, then serially diluted).

• Apparatus:

  • Thermostatically controlled organ bath (e.g., Student Organ Bath).[5][8]

  • Isotonic force transducer and physiograph or data acquisition system.

  • Aerator.

  • Surgical instruments for dissection.

Protocol 1: Isolated Guinea Pig Ileum Preparation

Rationale: This protocol is designed to rapidly and carefully isolate a viable segment of the ileum while minimizing mechanical damage, ensuring the smooth muscle remains responsive.

• Euthanasia: Humanely sacrifice the guinea pig via a stunning blow to the head followed by cervical dislocation.[6][11]

• Dissection: Open the abdomen and locate the ileocecal junction. Carefully dissect a 10-15 cm portion of the terminal ileum.[6]

• Cleaning: Place the isolated segment in a petri dish containing warm (32-37°C), aerated Tyrode's solution. Gently flush the lumen with Tyrode's solution using a syringe to remove intestinal contents.[6][13]

• Segmentation: Cut the cleaned tissue into segments of 2-3 cm.[4][6]

• Mounting:

  • Tie one end of a segment to the L-shaped aeration tube of the organ bath.

  • Tie the other end to an isotonic frontal writing lever or force transducer.[5][8]

  • Submerge the mounted tissue in the organ bath chamber containing Tyrode's solution, maintained at 32-37°C and continuously bubbled with carbogen.[9][14]

• Equilibration:

  • Apply a resting tension of approximately 0.5-1.0 g.[4][13]

  • Allow the tissue to equilibrate for 30-45 minutes. During this period, wash the tissue with fresh Tyrode's solution every 10-15 minutes until a stable baseline is achieved.[4][5][8]

Protocol 2: Determination of Histamine Dose-Response Curve (DRC)

Rationale: This establishes the baseline contractile response of the specific tissue preparation to histamine. This control curve is the reference against which all antagonist effects are measured.

• Dose Cycle: A strict time cycle is crucial for reproducibility. A typical cycle is 3-5 minutes.[5][8]

  • Example Cycle (3 min): 30s baseline recording -> Add histamine -> 60s contact time -> Wash (x2) -> 90s recovery.

• Cumulative vs. Non-Cumulative Dosing: For this protocol, a non-cumulative approach is described. Add a single dose of histamine, record the peak response, and wash thoroughly before the next dose.

• Dose Selection: Start with a low concentration of histamine (e.g., 10⁻⁹ M) and increase in a logarithmic or semi-logarithmic fashion (e.g., 1x10⁻⁹ M, 3x10⁻⁹ M, 1x10⁻⁸ M, etc.) until a maximal, ceiling response is observed.[6][15]

• Recording: Record the peak height of the contraction for each histamine concentration.

• Data Processing: Convert contraction heights to a percentage of the maximum response observed for that tissue. Plot % Response vs. log[Histamine Concentration] to generate a sigmoidal curve.

Protocol 3: Schild Analysis for Homochlorcyclizine

Rationale: This protocol quantifies the potency of homochlorcyclizine by measuring its ability to shift the histamine DRC. The Schild plot analysis determines the pA₂ value, a measure of antagonist affinity, and its slope provides insight into the nature of the antagonism.[12][16]

• Antagonist Incubation: After obtaining a control DRC and washing the tissue, add a known, fixed concentration of homochlorcyclizine (e.g., 10⁻⁹ M) to the organ bath. Allow it to incubate for a set period (e.g., 15-20 minutes) to ensure it reaches equilibrium with the receptors.

• Generate Shifted DRC: In the continued presence of homochlorcyclizine, repeat the histamine DRC protocol (Protocol 2). The curve should be shifted to the right.

• Wash and Repeat: Thoroughly wash the tissue to remove both agonist and antagonist. Allow it to recover to baseline.

• Increase Antagonist Concentration: Repeat steps 1-3 with progressively higher concentrations of homochlorcyclizine (e.g., 3x10⁻⁹ M, 1x10⁻⁸ M). Each concentration will produce a further rightward shift of the histamine DRC.

Part 3: Data Analysis and Interpretation

Calculating the Dose Ratio

For each concentration of homochlorcyclizine, calculate the Dose Ratio (r) . The dose ratio is the factor by which the histamine concentration had to be increased to produce the same level of response (typically the 50% effective concentration, or EC₅₀) as in the control curve.

r = (EC₅₀ of Histamine in presence of Antagonist) / (EC₅₀ of Histamine in absence of Antagonist)

Constructing the Schild Plot

The Schild equation for a competitive antagonist is: log(r - 1) = log[B] - log(K₋B)

Where:

• r is the dose ratio.

• [B] is the molar concentration of the antagonist (homochlorcyclizine).

• K₋B is the equilibrium dissociation constant of the antagonist.

A Schild Plot is a linear regression of log(r - 1) (y-axis) versus log[B] (x-axis).[17][18]

• For each concentration of homochlorcyclizine used, calculate the dose ratio (r) and then log(r-1).

• Plot these values against the corresponding log of the molar concentration of homochlorcyclizine.

• Perform a linear regression on the data points.

Interpreting the Schild Plot

• Slope: For a truly competitive antagonist, the slope of the Schild plot should not be significantly different from 1.0.[12][18] This is a critical self-validating step; a slope deviating from unity suggests non-competitive or more complex interactions.

• pA₂ Value: The pA₂ is the x-intercept of the regression line.[17] It represents the negative logarithm of the molar concentration of an antagonist that would produce a dose ratio of 2 (i.e., requiring double the agonist to achieve the same response). The pA₂ is a direct measure of antagonist potency and is equivalent to the antagonist's affinity (K₋B) under conditions of competitive antagonism.

Example Data Presentation

Table 1: Example Data for Histamine Dose-Response Curve

Histamine Conc. (M)	log[Histamine]	Contraction (mm)	% Max Response
1.0E-09	-9.0	5	10.4
3.0E-09	-8.5	12	25.0
1.0E-08	-8.0	24	50.0
3.0E-08	-7.5	36	75.0
1.0E-07	-7.0	45	93.8
3.0E-07	-6.5	48	100.0
1.0E-06	-6.0	48	100.0

Control EC₅₀ = 1.0 x 10⁻⁸ M

Table 2: Example Data for Schild Analysis of Homochlorcyclizine

[HCC] (M)	log[HCC]	Histamine EC₅₀ (M)	Dose Ratio (r)	log(r - 1)
1.0E-09	-9.0	3.1 x 10⁻⁸	3.1	0.32
3.0E-09	-8.5	8.8 x 10⁻⁸	8.8	0.89
1.0E-08	-8.0	3.0 x 10⁻⁷	30.0	1.46

Based on this data, a Schild plot would be constructed and the pA₂ value determined.

References

• Patsnap Synapse. (2024-07-17). What is the mechanism of Homochlorcyclizine Hydrochloride?
• Patsnap Synapse. (2024-06-15). What is Homochlorcyclizine Hydrochloride used for?
• Kilbinger, H., & Wagner, P. (1979). Release-modulating acetylcholine receptors in cholinergic neurones of the guinea-pig ileum. Naunyn-Schmiedeberg's Archives of Pharmacology.
• MIMS Malaysia. Homochlorcyclizine dihydrochloride: Uses, Dosage, S...
• Drew, G. M. (1977). Characterization of receptors on postganglionic cholinergic neurons in the guinea-pig isolated ileum. British Journal of Pharmacology.
• Okwuasaba, F. K., & Parry, O. (1983). H1-histamine receptors may mediate the contractile response of guinea-pig ileum to 'histamine-free' splenic extracts. British Journal of Pharmacology.
• Coruzzi, G., & Bertaccini, G. (1979). Histamine receptors in the guinea pig ileum.
• SMPDB. (2017-09-24). Homochlorcyclizine H1-Antihistamine Action.
• RJPTSimLab. Bioassay of histamine using guinea pig ileum by matching method.
• Man-Kup J. (2007). An alternative to isolated ileum preparation from laboratory animals. Journal of Pharmacological and Toxicological Methods.
• RJPTSimLab. (n.d.).
• KEGG DRUG. Homochlorcyclizine.
• University of Strathclyde. Guinea Pig Ileum.
• YouTube. (2021-09-15).
• RJPTSimLab. To record the dose response curve for histamine on an isolated tissue of guinea pig ileum.
• Merlos, M., Giral, M., Balsa, D., Ferrando, R., Queralt, M., Puigdemont, A., García-Rafanell, J., & Forn, J. (1997). Rupatadine, a New Potent, Orally Active Dual Antagonist of Histamine and Platelet-Activating Factor (PAF). Journal of Pharmacology and Experimental Therapeutics.
• Norecopa. (2021-04-06). Guinea Pig Ileum.
• RJPTSimLab. To determine pD2 value of histamine using guinea pig ileum.
• RJPTSimLab. (n.d.). To record the dose response curve for histamine on an isolated tissue of guinea pig ileum. RJPT SimLab.
• Studylib. Histamine Bioassay: Guinea-Pig Ileum Lab Protocol.
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• ResearchGate. (n.d.).
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Application Notes and Protocols for Studying the Effect of Homochlorcyclizine on Cytochrome P450 2D6

Prepared by: Gemini, Senior Application Scientist

Abstract

This document provides a comprehensive technical guide for researchers, scientists, and drug development professionals on designing and executing studies to characterize the interaction between the first-generation antihistamine Homochlorcyclizine (HCZ) and the human cytochrome P450 2D6 (CYP2D6) enzyme. Given that CYP2D6 is responsible for the metabolism of approximately 25% of all clinically used drugs, understanding its potential inhibition or induction by co-administered compounds like HCZ is critical for predicting and mitigating the risk of adverse drug-drug interactions (DDIs).[1][2] This guide outlines both in vitro and in vivo protocols, grounded in current regulatory expectations, to provide a robust framework for a thorough investigation.[3][4][5] Methodologies include IC₅₀ determination, time-dependent inhibition assays, reaction phenotyping, and clinical phenotyping study designs.

Scientific Rationale and Regulatory Imperative

Homochlorcyclizine is a first-generation H1 receptor antagonist of the piperazine class, exhibiting antimuscarinic and sedative properties.[6][7] Like many drugs, its metabolism is likely mediated by the cytochrome P450 system in the liver.[6] The CYP2D6 enzyme is of particular interest due to its high degree of genetic polymorphism, which results in distinct population phenotypes including Poor Metabolizers (PM), Intermediate Metabolizers (IM), Normal Metabolizers (NM), and Ultrarapid Metabolizers (UM).[8][9][10]

A potential interaction between HCZ and CYP2D6 can manifest in two primary ways:

• HCZ as an Inhibitor: If HCZ inhibits CYP2D6, the metabolism of co-administered CYP2D6 substrates (e.g., certain beta-blockers, antidepressants, opioids) could be reduced, leading to elevated plasma concentrations and an increased risk of toxicity.[11][12]

• HCZ as a Substrate: If HCZ is primarily metabolized by CYP2D6, its own clearance could be affected by potent CYP2D6 inhibitors or inducers, or its therapeutic effect and safety profile could vary significantly among patients with different CYP2D6 metabolizer phenotypes.[12]

Regulatory agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) mandate the evaluation of a new drug's DDI potential through a stepwise approach, typically beginning with in vitro screening followed by clinical studies if a potential interaction is identified.[4][13][14][15] These protocols are designed to align with these authoritative guidelines.

Part I: In Vitro Assessment of CYP2D6 Inhibition by Homochlorcyclizine

The initial step is to determine if HCZ can inhibit CYP2D6 activity using a cell-free system. Human liver microsomes (HLMs), which contain a full complement of CYP enzymes, are the standard test system.[16]

Causality and Experimental Choices

• Enzyme Source: Pooled HLMs from multiple donors are used to average out inter-individual variability in enzyme expression. Recombinant human CYP2D6 (rhCYP2D6) can be used as a confirmatory system to ensure the observed inhibition is specific to CYP2D6.[16]

• Probe Substrate: Dextromethorphan is a highly specific and recommended probe substrate for CYP2D6.[11] Its O-demethylation to dextrorphan is almost exclusively catalyzed by CYP2D6, making the rate of dextrorphan formation a direct measure of enzyme activity.[17]

• Inhibition Curves: A three-curve assay design is essential to distinguish between direct (reversible) inhibition and time-dependent inhibition (TDI), which can be caused by the parent drug or a metabolite.[18] TDI often signals a higher risk for clinically significant DDIs.

Experimental Workflow: CYP2D6 Inhibition

Caption: Workflow for CYP reaction phenotyping of Homochlorcyclizine.

Detailed Protocol: Reaction Phenotyping with Recombinant CYPs

• Reagent Preparation:

  • Prepare a 1 µM working solution of HCZ.

  • Prepare individual recombinant human CYP enzymes (CYP1A2, 2A6, 2B6, 2C8, 2C9, 2C19, 2D6, 3A4) and control (insect cell microsomes without CYP) in phosphate buffer.

  • Prepare the NADPH-regenerating system and quenching solution as described in section 2.3.

• Assay Procedure:

  • Add the individual recombinant CYP enzymes or control to separate wells of a 96-well plate.

  • Add the HCZ working solution.

  • Pre-warm the plate to 37°C for 5 minutes.

  • Initiate the reactions by adding the NADPH-regenerating system.

  • Incubate at 37°C. Take samples at multiple time points (e.g., 0, 5, 15, 30, 60 minutes) by quenching the reaction with ice-cold acetonitrile/internal standard at each time point.

• Sample Processing & Analysis:

  • Process samples as described in section 2.3.

  • Quantify the remaining concentration of parent HCZ at each time point using a validated LC-MS/MS method. An analytical method for HCZ may need to be developed, potentially adapting methods used for similar piperazine antihistamines. [19][20]

• Data Interpretation:

  • For each CYP isoform, plot the natural log of the percent HCZ remaining versus time.

  • The slope of the linear portion of this plot corresponds to the elimination rate constant.

  • The isoform(s) showing the most rapid depletion of HCZ are identified as the primary metabolizing enzymes.

Part III: In Vivo Clinical Phenotyping Study

If in vitro results suggest a moderate to strong interaction (e.g., IC₅₀ < 10 µM or significant TDI), a clinical DDI study is warranted to assess the clinical relevance. [3][21]

Causality and Experimental Choices

• Study Design: A randomized, two-period, crossover study in healthy volunteers is the gold standard design. This allows each subject to act as their own control, minimizing inter-individual variability.

• Genotyping: All subjects must be genotyped for CYP2D6 to ensure they are Normal Metabolizers (NMs). Including PMs can be informative but complicates the primary analysis. [22]* Probe Drug: Dextromethorphan is again the recommended probe drug for clinical studies. [22]* Endpoint: The primary endpoint is the change in the Area Under the Curve (AUC) of dextromethorphan. A secondary endpoint is the change in the metabolic ratio (MR) of dextromethorphan to its metabolite dextrorphan in plasma or urine. [23][24]An increased AUC and MR in the presence of HCZ confirms CYP2D6 inhibition in vivo.

Clinical Study Design Workflow

Caption: Crossover clinical study design for in vivo DDI assessment.

Detailed Protocol: Clinical Phenotyping

• Subject Recruitment: Recruit healthy male and female volunteers. Perform CYP2D6 genotyping and enroll only those confirmed to be Normal Metabolizers (e.g., carrying two functional alleles like 1/1 or 1/2). [9]2. Period 1:

  • Randomize subjects into two groups.

  • Group A: Administer a single oral dose of dextromethorphan (e.g., 30 mg).

  • Group B: Administer Homochlorcyclizine (e.g., 20 mg daily) for 5-7 days to achieve steady-state concentrations. On the last day, co-administer a single 30 mg dose of dextromethorphan.

  • Collect serial blood samples (e.g., pre-dose, and 0.5, 1, 2, 4, 6, 8, 12, 24 hours post-dextromethorphan dose) from all subjects. Collect urine over 24 hours.

• Washout Period: A washout period of at least 14 days is required to ensure complete elimination of all drugs.

• Period 2 (Crossover):

  • Group A: Receives the HCZ + dextromethorphan regimen.

  • Group B: Receives the dextromethorphan alone regimen.

  • Perform serial blood and urine collection as in Period 1.

• Bioanalysis:

  • Analyze plasma and urine samples for dextromethorphan and dextrorphan concentrations using a validated LC-MS/MS method. [25][26]

• Pharmacokinetic and Statistical Analysis:

  • Calculate pharmacokinetic parameters for dextromethorphan (AUC₀₋₂₄, Cₘₐₓ).

  • Calculate the plasma AUC ratio and urinary metabolic ratio (Dextromethorphan/Dextrorphan).

  • Perform statistical analysis (e.g., ANOVA) to compare the parameters between the "dextromethorphan alone" and "dextromethorphan + HCZ" phases.

Data Interpretation and Classification

The results are used to classify the inhibitory effect of Homochlorcyclizine according to regulatory guidelines.

AUC Ratio (Probe Drug with Inhibitor / Probe Drug Alone)	Classification of Inhibitor
≥ 5-fold increase	Strong Inhibitor
≥ 2 to < 5-fold increase	Moderate Inhibitor
≥ 1.25 to < 2-fold increase	Weak Inhibitor
Table adapted from FDA guidance definitions.
[27]

Conclusion

By systematically applying the in vitro and in vivo protocols detailed in this guide, researchers can robustly characterize the potential for Homochlorcyclizine to interact with the CYP2D6 enzyme. The data generated will be critical for predicting clinically significant drug-drug interactions, informing prescribing information, and ensuring patient safety. This structured, evidence-based approach aligns with the expectations of regulatory bodies and represents best practices in modern drug development.

References

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• Hoshi, K., Ujihara, M., Ohta, K., & Horie, T. (1993). Enantioselective pharmacokinetics of homochlorcyclizine: disposition of (+)- and (-)-homochlorcyclizine after intravenous and oral administration of racemic homochlorcyclizine to rats. Biological & Pharmaceutical Bulletin. [Link]

• European Medicines Agency. (2012). Guideline on the investigation of drug interactions. CPMP/EWP/560/95/Rev. 1 Corr. 2**. [Link]

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• Lutz, U., Bittner, N., Ufer, M., & Lutz, W. K. (2004). LC-MS/MS analysis of dextromethorphan metabolism in human saliva and urine to determine CYP2D6 phenotype and individual variability in N-demethylation and glucuronidation. Journal of Chromatography B. [Link]

• Al-Asmari, A. I., & Anderson, R. A. (2015). Determination of Dextromethorphan in Oral Fluid by LC–MS-MS. Journal of Analytical Toxicology. [Link]

• Wang, B., Yang, L. P., Zhang, X. Z., Huang, S. Q., Bartlam, M., & Zhou, S. F. (2009). Substrate Specificity, Inhibitors and Regulation of Human Cytochrome P450 2D6 and Implications in Drug Development. Current Drug Metabolism. [Link]

• European Medicines Agency. (1997). Note for guidance on the investigation of drug interactions. CPMP/EWP/560/95. [Link]

• U.S. Food and Drug Administration. (2024). M12 Drug Interaction Studies. FDA.gov. [Link]

• Hansten, P. (2008). Get to Know an Enzyme: CYP2D6. Pharmacy Times. [Link]

• Wikipedia. (n.d.). CYP2D6. Wikipedia. [Link]

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• Zhang, L., Zhang, Y. D., & Huang, S. M. (2012). Drug–Drug Interaction Studies: Regulatory Guidance and An Industry Perspective. The AAPS Journal. [Link]

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• Ujihara, M., Hoshi, K., Ohta, K., & Horie, T. (1992). Enantioselective pharmacokinetics of homochlorcyclizine. III. Simultaneous determination of (+)- and (-)- homochlorcyclizine in human urine by high-performance liquid chromatography. Journal of Chromatography. [Link]

• U.S. Food and Drug Administration. (2020). In Vitro Drug Interaction Studies — Cytochrome P450 Enzyme- and Transporter-Mediated Drug Interactions Guidance for Industry. Regulations.gov. [Link]

• FDA CDER Small Business and Industry Assistance. (2023). Navigating Complex Waters: A Deep Dive into FDA Drug Interactions Guidances and Resources – Day 1. YouTube. [Link]

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• Cheng, Y. F., Wen, K. C., & Chen, C. F. (2002). Quantitative enantiomeric analysis of chlorcyclizine, hydroxyzine, and meclizine by capillary electrophoresis. Journal of Pharmaceutical and Biomedical Analysis. [Link]

• Gaedigk, A., Bradford, L. D., Marcucci, K. A., & Leeder, J. S. (2002). CYP2D6 genotyping as an alternative to phenotyping for determination of metabolic status in a clinical trial setting. Clinical Pharmacology & Therapeutics. [Link]

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Technical Notes & Optimization

Technical Support Center: Optimizing Homochlorcyclizine Dosage for In Vivo Mouse Models

Welcome to the technical support center for the utilization of Homochlorcyclizine (HCZ) in preclinical mouse models. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into dosage optimization, formulation, and troubleshooting for successful in vivo experiments.

Introduction to Homochlorcyclizine in In Vivo Research

Homochlorcyclizine is a first-generation antihistamine belonging to the diphenylmethylpiperazine group.[1] Its primary mechanism of action is the competitive antagonism of the histamine H1 receptor, which mediates allergic and inflammatory responses.[2][3] Like other first-generation antihistamines, HCZ can cross the blood-brain barrier, potentially leading to sedative effects.[2] It also exhibits some anticholinergic, antidopaminergic, and antiserotonergic properties.[1] Recent research has also explored its role as a potential autophagy inhibitor, opening new avenues for its investigation in oncology and other disease models.

This guide will provide a comprehensive framework for designing and executing in vivo studies with Homochlorcyclizine in mice, with a focus on establishing a safe and efficacious dosing regimen.

Frequently Asked Questions (FAQs)

This section addresses common questions encountered when designing in vivo experiments with Homochlorcyclizine.

Q1: What is a recommended starting dose for Homochlorcyclizine in mice?

A study in rats reported intravenous (IV) and oral (PO) doses of 10 mg/kg and 50 mg/kg, respectively.[4] To convert these doses to a mouse equivalent dose (MED) based on body surface area (BSA), we can use the following formula:

MED (mg/kg) = Rat Dose (mg/kg) x (Rat Km / Mouse Km)

Where the Km values are:

• Rat Km = 6

• Mouse Km = 3

Therefore, the calculated starting doses for mice would be:

Administration Route	Rat Dose (mg/kg)	Calculation	Estimated Mouse Starting Dose (mg/kg)
Intravenous (IV)	10	(10 mg/kg * 6) / 3	20 mg/kg
Oral (PO)	50	(50 mg/kg * 6) / 3	100 mg/kg

Important Considerations:

• These are estimated starting doses. It is imperative to conduct a dose-ranging study in a small cohort of mice to determine the optimal and maximum tolerated dose (MTD) for your specific mouse strain and experimental model.[5]

• The choice of administration route will significantly impact the required dose and resulting pharmacokinetics. Intraperitoneal (IP) injection is a common alternative to IV administration in mice and may require a dose similar to the estimated IV dose.

Q2: How should I formulate Homochlorcyclizine for in vivo administration?

Homochlorcyclizine hydrochloride's solubility in aqueous solutions can be a challenge. Selecting an appropriate vehicle is critical for accurate dosing and bioavailability.

Formulation Strategies for Poorly Soluble Compounds:

Vehicle Type	Description	Advantages	Disadvantages
Aqueous Solutions	Dissolving the compound in saline or Phosphate-Buffered Saline (PBS).	Ideal for soluble compounds; generally non-toxic.	May not be suitable for poorly soluble compounds like HCZ.
Co-solvents	Using a water-miscible organic solvent (e.g., DMSO, ethanol, PEG 300/400) to dissolve the compound before dilution with an aqueous vehicle.[6][7]	Simple to prepare and can significantly increase solubility.	Can cause toxicity or irritation at higher concentrations.[8] A vehicle-only control group is essential.
Aqueous Suspensions	Suspending the compound in an aqueous vehicle with a suspending agent like carboxymethylcellulose (CMC) or Tween 80.[7][9]	Suitable for oral administration of insoluble compounds.	May not be suitable for parenteral routes due to particle size. Can lead to variable absorption.
Cyclodextrins	Cyclic oligosaccharides that form inclusion complexes with hydrophobic drugs to enhance their solubility.[7]	Can significantly improve aqueous solubility and stability.	May have their own biological effects.
Oil-based Vehicles	Dissolving the compound in oils like corn oil or sesame oil.[6]	Good for highly lipophilic compounds and oral or IP administration.	Not suitable for intravenous administration.

Recommended Starting Point:

For initial studies, a formulation using a co-solvent such as DMSO is often a practical choice. A common approach is to dissolve Homochlorcyclizine in a minimal amount of DMSO and then dilute it with saline or PBS to the final desired concentration. It is crucial to keep the final concentration of DMSO as low as possible (ideally under 10% v/v, and even lower for some sensitive applications) to avoid solvent-related toxicity.[8]

Q3: What are the potential side effects of Homochlorcyclizine in mice?

Based on its mechanism of action and classification as a first-generation antihistamine, the following potential side effects should be monitored in mice:

• Sedation and CNS Depression: This can manifest as lethargy, decreased motor activity, and incoordination.[10]

• Anticholinergic Effects: These can include dry mouth (leading to decreased food and water intake), blurred vision, urinary retention, and constipation.[10]

• General Toxicity: At higher doses, signs of distress such as piloerection, hunched posture, and labored breathing may be observed.

It is essential to include a vehicle-only control group and to carefully observe the animals for any adverse effects, especially during the initial dose-finding studies.

Q4: What are the known mechanisms of action for Homochlorcyclizine?

Homochlorcyclizine has two primary reported mechanisms of action that may be relevant to in vivo studies:

• Histamine H1 Receptor Antagonism: HCZ competitively binds to H1 receptors, preventing histamine from exerting its pro-inflammatory effects.[2][3] This is its classical antihistaminic action.

• Autophagy Inhibition: Emerging research suggests that Homochlorcyclizine may inhibit the autophagy pathway. Autophagy is a cellular self-degradation process that is crucial for cellular homeostasis and can be dysregulated in diseases like cancer.[11] The inhibition of cytoprotective autophagy is being explored as a strategy to enhance the efficacy of cancer therapies.[11][12]

The intended mechanism of action for your study will influence the choice of experimental model and the expected outcomes.

Troubleshooting Guide

This section provides guidance for addressing common issues that may arise during your in vivo experiments with Homochlorcyclizine.

Problem: I am not observing the expected therapeutic effect.

Possible Cause	Recommended Action
Suboptimal Dosage	The administered dose may be too low to achieve a therapeutic concentration in the target tissue. Consider performing a dose-escalation study to determine if a higher dose yields the desired effect.
Poor Bioavailability	The formulation may not be optimal, leading to poor absorption and distribution of the compound. Re-evaluate your vehicle and consider alternative formulation strategies to improve solubility. For oral administration, consider the impact of first-pass metabolism.
Incorrect Administration Route	The chosen route of administration may not be appropriate for your experimental model or the target tissue. For example, if targeting the central nervous system, a route that bypasses the first-pass effect, such as intraperitoneal or intravenous injection, may be more effective than oral gavage.
Timing of Administration	The dosing schedule may not be frequent enough to maintain a therapeutic concentration of the drug. Consider the half-life of Homochlorcyclizine and adjust the dosing frequency accordingly.

Problem: I am observing unexpected toxicity or adverse events in my mice.

Possible Cause	Recommended Action
Dose is Too High	The administered dose may be above the maximum tolerated dose (MTD). Immediately reduce the dose in subsequent experiments. It is crucial to establish the MTD through a dose-ranging study.
Vehicle Toxicity	The vehicle itself may be causing adverse effects. Always include a vehicle-only control group to differentiate between compound- and vehicle-induced toxicity. If vehicle toxicity is suspected, reduce the concentration of co-solvents or consider an alternative formulation.[7]
Rapid Injection	For intravenous or intraperitoneal injections, administering the solution too quickly can cause adverse events. Ensure a slow and steady injection rate.
Compound Precipitation	If the compound precipitates out of solution upon injection, it can cause local irritation, inflammation, or emboli. Ensure your formulation is stable and the compound remains in solution.

Experimental Protocols

Protocol 1: Preparation of Homochlorcyclizine for Intraperitoneal (IP) Injection

This protocol provides a general method for preparing a solution of Homochlorcyclizine using a co-solvent system.

Materials:

• Homochlorcyclizine (HCZ) powder

• Dimethyl sulfoxide (DMSO), sterile, cell culture grade

• Sterile 0.9% saline or Phosphate-Buffered Saline (PBS)

• Sterile microcentrifuge tubes

• Vortex mixer

Procedure:

• Calculate the required amount of HCZ: Based on the desired dose (e.g., 20 mg/kg) and the number and weight of the mice, calculate the total mass of HCZ needed.

• Prepare the stock solution: Weigh the HCZ powder and place it in a sterile microcentrifuge tube. Add a minimal volume of DMSO to dissolve the powder completely. For example, to prepare a 10 mg/mL stock solution, dissolve 10 mg of HCZ in 1 mL of DMSO. Vortex thoroughly to ensure complete dissolution.

• Prepare the final dosing solution: On the day of injection, dilute the stock solution with sterile saline or PBS to the final desired concentration. For example, to achieve a final dose of 20 mg/kg in an injection volume of 10 mL/kg, you would need a final concentration of 2 mg/mL. To prepare this, you would mix 1 part of your 10 mg/mL stock solution with 4 parts of saline.

• Vortex the final solution: Vortex the final dosing solution thoroughly to ensure it is homogenous. Visually inspect the solution for any signs of precipitation.

• Administer the solution: Administer the solution to the mice via intraperitoneal injection at the calculated volume based on each mouse's body weight.

Note: Always prepare the final dosing solution fresh on the day of use.

Protocol 2: Dose-Ranging Study to Determine Maximum Tolerated Dose (MTD)

This protocol outlines a typical dose-ranging study to establish a safe and effective dose of Homochlorcyclizine in your mouse model.

Study Design:

• Animal Selection: Use a small number of mice (e.g., 3-5 per group) for this initial study. Use the same strain, sex, and age of mice that will be used in the main efficacy studies.

• Dose Selection: Based on the estimated starting dose (e.g., 20 mg/kg for IP), select a range of doses. A common approach is to use a geometric progression (e.g., 10, 20, 40, 80 mg/kg). Include a vehicle-only control group.

• Administration: Administer the selected doses of Homochlorcyclizine and the vehicle control to the respective groups of mice.

• Monitoring: Observe the mice closely for at least the first few hours after dosing and then daily for a set period (e.g., 7-14 days). Monitor for:

  • Clinical signs of toxicity: Lethargy, piloerection, hunched posture, changes in breathing, etc.

  • Body weight: Record body weight daily. A significant drop in body weight (e.g., >15-20%) is a key indicator of toxicity.

  • Mortality: Record any deaths.

• MTD Determination: The MTD is typically defined as the highest dose that does not cause mortality or significant signs of toxicity (e.g., >20% body weight loss).

• Efficacy Assessment (Optional): If your model has a readily measurable endpoint, you can also assess the efficacy at each dose level to identify the dose range that provides a therapeutic effect.

Visualizations

Experimental Workflow for Dose Optimization

Caption: Workflow for optimizing Homochlorcyclizine dosage in mice.

Histamine H1 Receptor Signaling Pathway

Caption: Simplified signaling pathway of the Histamine H1 receptor.

References

• What are the vehicles used to dissolve drugs for in vivo treatment? - ResearchGate. Available at: [Link]

• Animal Experiment Dose Converter - DC Chemicals. Available at: [Link]

• Dimethyl sulfoxide - Wikipedia. Available at: [Link]

• I have rat dose of my formulation , how can I calculate mouse dose of same formulation using rat dose? | ResearchGate. Available at: [Link]

• Enantioselective pharmacokinetics of homochlorcyclizine: disposition of (+)- and (-)-homochlorcyclizine after intravenous and oral administration of racemic homochlorcyclizine to rats - PubMed. Available at: [Link]

• What vehicle should I use for subcutaneous administration in mice of a drug that is soluble in DMSO? | ResearchGate. Available at: [Link]

• What is a suitable vehicle for a drug dissolved in DMSO for in vivo experiment? Available at: [Link]

• The Dose Conversion Tool for Researchers. Available at: [Link]

• Homochlorcyclizine - Wikipedia. Available at: [Link]

• What is Homochlorcyclizine Hydrochloride used for? - Patsnap Synapse. Available at: [Link]

• A simple practice guide for dose conversion between animals and human. Available at: [Link]

• Pharmacological inhibitors of autophagy have opposite effects in acute and chronic cisplatin-induced kidney injury - NIH. Available at: [Link]

• Homochlorcyclizine dihydrochloride: Uses, Dosage, S... | MIMS Malaysia. Available at: [Link]

• Homochlorcyclizine H1-Antihistamine Action - SMPDB. Available at: [Link]

• ROADMAPS: An Online Database of Response Data, Dosing Regimens, and Toxicities of Approved Oncology Drugs as Single Agents to Guide Preclinical In Vivo Studies - PMC - PubMed Central. Available at: [Link]

• Inhibiting Cytoprotective Autophagy in Cancer Therapy: An Update on Pharmacological Small-Molecule Compounds - PMC - NIH. Available at: [Link]

• Determination of maximum tolerated dose and toxicity of Inauhzin in mice - PMC - NIH. Available at: [Link]

• Optimized Dosing Schedule Based on Circadian Dynamics of Mouse Breast Cancer Stem Cells Improves the Antitumor Effects of Aldehyde Dehydrogenase Inhibitor - PubMed. Available at: [Link]

• Pharmacological modulators of autophagy activate a parallel noncanonical pathway driving unconventional LC3 lipidation - NIH. Available at: [Link]

• Method for optical resolution of racemic homochlorcyclizine and comparison of optical isomers in antihistamine activity and pharmacokinetics - PubMed. Available at: [Link]

• Autophagy inhibition improves sensitivity to the multi-kinase inhibitor regorafenib in preclinical mouse colon tumoroids - PMC - NIH. Available at: [Link]

• Compound C induces protective autophagy in cancer cells through AMPK inhibition-independent blockade of Akt/mTOR pathway - PubMed. Available at: [Link]

• Testing Cancer Immunotherapeutics in a Humanized Mouse Model Bearing Human Tumors - PMC - PubMed Central. Available at: [Link]

• A mouse model of lung cancer induced via intranasal injection for anticancer drug screening and evaluation of pathology - NIH. Available at: [Link]

• Acute and sub-chronic toxicity studies of honokiol microemulsion - PubMed. Available at: [Link]

• Oral LD50 toxicity modeling and prediction of per- and polyfluorinated chemicals on rat and mouse - PubMed. Available at: [Link]

• Differences in the toxicity and teratogenicity of cytochalasins D and E in various mouse strains - PubMed. Available at: [Link]

• Acute toxicity effects of ethylene glycol on lethal dose 50 (LD50), urine production, and histopathology change renal tubule cell in mice - PubMed. Available at: [Link]

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Technical Support Center: Navigating Potential Experimental Artifacts with Homochlorcyclizine (HCZ)

Prepared by the Senior Application Scientist Team

Welcome to the technical support guide for Homochlorcyclizine (HCZ). As a first-generation H1-antihistamine, HCZ is a valuable tool for investigating histamine-mediated signaling and has shown potential in other areas, such as inhibiting hepatitis C virus (HCV) infection.[1][2] However, like many small molecules, its physicochemical properties and complex pharmacology can present challenges, potentially leading to experimental artifacts or misinterpretation of results.

This guide is designed for researchers, scientists, and drug development professionals. It provides a framework for identifying, troubleshooting, and mitigating potential artifacts, ensuring the integrity and validity of your experimental data. We will move from high-level frequently asked questions to in-depth troubleshooting protocols, grounded in the principles of robust scientific inquiry.

Section 1: Frequently Asked Questions (FAQs)

This section provides rapid answers to common questions regarding the use of Homochlorcyclizine in experimental settings.

Q1: What is the primary, validated mechanism of action for Homochlorcyclizine?

A: Homochlorcyclizine is a piperazine derivative and first-generation antihistamine.[3] Its primary mechanism is acting as a competitive antagonist at the histamine H1 receptor.[1][4] By binding to this receptor, it blocks the action of histamine, thereby attenuating inflammatory and allergic responses.[5] This antagonism inhibits the phospholipase C and phosphatidylinositol (PIP2) signaling pathways, which in turn reduces the activity of the NF-κB transcription factor and downstream inflammatory processes.[5]

Q2: Beyond H1-antagonism, what are the known off-target biological effects of HCZ?

A: It is crucial to be aware of HCZ's other known biological activities, as these can produce true biological effects that are unrelated to H1 receptor blockade. These are not artifacts but are critical for data interpretation. Known off-target effects include:

• Antimuscarinic Activity: HCZ exhibits anticholinergic properties, meaning it can inhibit the action of acetylcholine on muscarinic receptors.[3][4] This can be a confounding factor in neurological or physiological assays.

• CYP2D6 Inhibition: HCZ is an inhibitor of the cytochrome P450 enzyme CYP2D6.[6] This can alter the metabolism of other compounds in your system, a key consideration for drug-drug interaction studies or complex cell-based models.

• Anti-HCV Activity: HCZ has been shown to inhibit Hepatitis C Virus (HCV) infection by targeting an early stage of the viral lifecycle, likely viral entry.[2]

• Inhibition of Melanogenesis: In B16 melanoma cells, HCZ inhibits melanin production through a mechanism that is independent of tyrosinase activity or expression, suggesting a novel biological pathway is being modulated.[7]

Q3: Can HCZ directly interfere with my assay readout? What types of assays are most at risk?

A: Yes, the physicochemical properties of HCZ create a potential for direct assay interference, which can lead to false-positive or false-negative results.[8]

• Fluorescence-Based Assays: Assays relying on fluorescence detection (e.g., FRET, FP, fluorescence intensity) are at highest risk. The aromatic ring structures in HCZ can cause it to be intrinsically fluorescent (autofluorescence) or to absorb light at the excitation/emission wavelengths of your fluorophore (an "inner filter effect"), quenching the signal.[9][10]

• Absorbance-Based Assays: As HCZ absorbs UV light (around 240 nm), it can interfere with assays that use a UV/Vis absorbance readout, especially if the readout is in a similar spectral region.[11]

• High-Throughput Screens (HTS): In HTS campaigns, small molecules can cause artifacts through various mechanisms, including aggregation, non-specific reactivity, or interference with reporter enzymes (e.g., luciferase).[8][12]

Q4: How do I distinguish a true off-target biological effect from a non-specific experimental artifact?

A: This is the central challenge in small molecule research. The key is a well-designed experimental plan that incorporates orthogonal validation steps. An artifact is a result of the compound directly interfering with the assay technology (e.g., autofluorescence), while an off-target effect is a genuine, but unintended, biological modulation. A robust validation workflow, as detailed in this guide, is essential. This involves using counter-screens to rule out artifacts, employing structurally distinct compounds that target the same pathway, and using genetic methods to confirm the role of the putative target.[13][14]

Section 2: Troubleshooting Guide: Identifying & Mitigating HCZ-Induced Artifacts

This section provides in-depth guidance for specific experimental issues.

Issue 1: Unexpected Activity in Fluorescence-Based Assays

You observe that HCZ shows activity (either inhibition or activation) in a fluorescence-based assay (e.g., calcium flux with a fluorescent dye, fluorescence polarization, or a reporter assay).

• Causality (The "Why"): Many compounds with aromatic structures, like HCZ, can interfere with fluorescence detection.[15] This can happen in two primary ways:

  • Autofluorescence: HCZ itself may fluoresce when excited at the wavelength used in your assay, adding signal and creating a false-positive (or masking a true inhibitory effect).[10]

  • Signal Quenching: HCZ may absorb light at either the excitation or emission wavelength of your assay's fluorophore. This prevents the fluorophore from being efficiently excited or blocks its emitted light from reaching the detector, leading to a false-positive signal in an inhibitor screen.[10][16]

• Troubleshooting & Validation Protocol: Before concluding a biological effect, you must perform a "buffer-only" control experiment. See Protocol 1 for a detailed, step-by-step guide to assess HCZ's spectral interference.

• Authoritative Solutions:

  • Shift to Far-Red Fluorophores: Interference is most common at lower wavelengths.[15] If possible, switch to an assay version that uses a far-red tracer (e.g., Cy5-based), as fewer library compounds interfere in this spectral region.[15][16]

  • Use an Orthogonal Assay: Validate your finding using a non-fluorescence-based method. For example, if you see an effect on a kinase with a fluorescence assay, validate it with a radiometric (³²P-ATP) assay or a mass spectrometry-based assay that directly measures substrate modification.[9]

Issue 2: High-Throughput Screen (HTS) Hit Fails to Confirm

HCZ is identified as a "hit" in a primary HTS, but the activity is not reproducible in follow-up biochemical or cell-based assays.

• Causality (The "Why"): HTS is notorious for generating false positives.[8][17] Beyond fluorescence interference, a common cause is compound aggregation. At higher concentrations used in HTS, lipophilic molecules can form aggregates that non-specifically sequester and inhibit enzymes, leading to reproducible but artifactual activity in the primary screen.[8][18]

• Troubleshooting & Validation Protocol: The standard method for identifying aggregation-based inhibitors is to re-run the dose-response curve in the presence of a non-ionic detergent. See Protocol 2 for a step-by-step guide.

• Authoritative Solutions:

  • Counter-Screening: Always include a counter-screen in your HTS workflow. For example, if your primary assay uses firefly luciferase, run a counter-screen with purified luciferase to identify compounds that directly inhibit the reporter enzyme.[8]

  • Purity Analysis: Ensure the HCZ sample is pure. Impurities, including residual metals from synthesis, can be a source of false-positive results.[18][19]

Issue 3: Observed Phenotype is Inconsistent with H1 Receptor Blockade

You observe a cellular phenotype after HCZ treatment (e.g., apoptosis, cell cycle arrest) that is not readily explained by its known role as an H1 antagonist.

• Causality (The "Why"): This scenario points to a genuine off-target biological effect.[13][14] The observed phenotype could be due to HCZ's known antimuscarinic activity, its inhibition of CYP2D6, or a novel, uncharacterized interaction.[3][4][6] The study showing HCZ's effect on melanogenesis is a perfect example of a novel, off-target biological activity.[7]

• Troubleshooting & Validation Protocol: The goal is to determine if the effect is mediated by the H1 receptor or an alternative target. This requires a multi-pronged approach using orthogonal chemical and genetic tools. See Protocol 3 for a detailed workflow.

• Authoritative Solutions:

  • Chemical Genetics: Use a structurally dissimilar H1 antagonist (e.g., Mepyramine, Diphenhydramine). If this compound recapitulates the phenotype, it is more likely to be an on-target H1 effect. If not, the effect is likely off-target.

  • Genetic Validation: This is the gold standard. Use CRISPR/Cas9 or siRNA to knock out/down the H1 receptor (HRH1). If HCZ still produces the phenotype in these cells, the effect is definitively independent of the H1 receptor and therefore an off-target effect.[13][14]

Section 3: Protocols & Workflows

Protocol 1: Assessing Autofluorescence and Spectral Interference

This protocol determines if HCZ directly interferes with your fluorescence-based assay readout.

• Preparation: Prepare HCZ in the same assay buffer and at the same concentrations used in your main experiment.

• Plate Layout: Use a microplate identical to your assay plate (e.g., black, 384-well). Designate wells for the following controls:

  • Buffer Blank: Assay buffer only.

  • Fluorophore Control: Assay buffer + your fluorescent probe/reagent.

  • HCZ Controls: Assay buffer + HCZ at each concentration.

  • Test Wells: Assay buffer + fluorescent probe + HCZ at each concentration.

• Execution:

  • Add components to the plate as designed.

  • Incubate for the same duration and at the same temperature as your primary assay.

  • Read the plate on your plate reader using the exact same excitation/emission wavelengths and gain settings.

• Data Analysis & Interpretation:

  • Assess Autofluorescence: Compare the signal from "HCZ Controls" to the "Buffer Blank". A significant increase indicates HCZ is autofluorescent at your assay's wavelengths.

  • Assess Quenching: Compare the signal from "Test Wells" to the "Fluorophore Control". A concentration-dependent decrease in signal suggests HCZ is quenching your fluorophore.

  • If either is observed, the data from your primary assay cannot be trusted without further validation using an orthogonal method.

Protocol 2: Counter-Screen for Compound Aggregation

This protocol helps determine if observed enzymatic inhibition is due to non-specific aggregation.

• Reagent Preparation: Prepare two sets of assay buffer: one standard buffer and one containing 0.01% (v/v) Triton X-100.

• Execution:

  • Perform two parallel dose-response experiments for HCZ against your target enzyme.

  • Run the first experiment using the standard assay buffer.

  • Run the second experiment using the assay buffer containing Triton X-100.

• Data Analysis & Interpretation:

  • Plot both dose-response curves and compare the IC₅₀ values.

  • If Aggregation is the Cause: You will observe a significant rightward shift (a much weaker IC₅₀) in the curve containing Triton X-100. The detergent disrupts the formation of aggregates, thus alleviating the non-specific inhibition.

  • If Inhibition is Specific: The IC₅₀ values will be very similar in the presence or absence of the detergent.

Protocol 3: Validating On-Target vs. Off-Target Effects

This workflow differentiates between effects mediated by the intended target (H1 receptor) and an off-target mechanism.

• Chemical Orthogonal Control:

  • Select at least two other H1 antagonists that are structurally distinct from HCZ (e.g., one from the ethylenediamine class like mepyramine, and one from the ethanolamine class like diphenhydramine).

  • Treat your cells/system with these compounds at equipotent concentrations for H1 antagonism.

  • Interpretation: If the orthogonal compounds produce the same phenotype, the effect is likely mediated by the H1 receptor. If they do not, the effect is likely an HCZ-specific off-target effect.

• Genetic Validation (Gold Standard):

  • Target Knockdown/Knockout: In your cell model, use siRNA or shRNA to transiently knock down the histamine H1 receptor (HRH1), or use CRISPR/Cas9 to generate a stable knockout cell line.

  • Control: Use a non-targeting control siRNA or a parental cell line.

  • Experiment: Treat both the HRH1-deficient cells and the control cells with HCZ.

  • Interpretation:

    • If HCZ loses its activity/phenotype only in the HRH1-deficient cells, the effect is confirmed to be on-target.

    • If HCZ produces the same effect in both control and HRH1-deficient cells, the effect is definitively off-target.[13][14]

Section 4: Visual Aids & Data Summaries

Data Presentation

Table 1: Summary of Key Pharmacological and Physicochemical Properties of Homochlorcyclizine

Property	Description	Implication for Experiments	Reference(s)
Primary Target	Histamine H1 Receptor (Antagonist)	The intended mechanism of action in most studies.	[1](
Known Off-Targets	Muscarinic Receptors, CYP2D6	Potential for confounding biological effects unrelated to H1.	[4](,
Lipophilicity	High (crosses blood-brain barrier)	Increased likelihood of aggregation at HTS concentrations.	[4]()
UV Absorbance	~240 nm	Potential for interference in UV/Vis absorbance assays.	[11]()

Mandatory Visualization

Caption: Known on-target and off-target signaling pathways of Homochlorcyclizine.

Caption: Experimental workflow for triaging potential Homochlorcyclizine artifacts.

References

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• Small Molecule Pathway Database (SMPDB). (2017). Homochlorcyclizine H1-Antihistamine Action. Retrieved from [Link]

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• Bahlis, N. J., et al. (2024). Mezigdomide—A Novel Cereblon E3 Ligase Modulator under Investigation in Relapsed/Refractory Multiple Myeloma. Cancers, 16(6), 1166. Retrieved from [Link]

• Coussens, N. P., et al. (2012). Interference with Fluorescence and Absorbance. In Assay Guidance Manual. Eli Lilly & Company and the National Center for Advancing Translational Sciences. Retrieved from [Link]

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• Chen, J. K., et al. (2002). Small-molecule modulators of Hedgehog signaling: identification and characterization of Smoothened agonists and antagonists. Current Biology, 12(23), 1997-2009. Retrieved from [Link]

• Coussens, N. P., et al. (2015). Interference with Fluorescence and Absorbance. In Assay Guidance Manual. NCBI Bookshelf. Retrieved from [Link]

• Ismail, A. A., & Walker, P. L. (2015). Interferences in Immunoassay. Clinical Chemistry, 61(1), 285-287. Retrieved from [Link]

• Dahlin, J. L., et al. (2015). Assay Interference by Chemical Reactivity. In Assay Guidance Manual. NCBI Bookshelf. Retrieved from [Link]

• Sportsman, J. R., et al. (2004). Overcoming compound interference in fluorescence polarization-based kinase assays using far-red tracers. Journal of Biomolecular Screening, 9(7), 596-603. Retrieved from [Link]

• Bahlis, N. J., et al. (2024). Mezigdomide-A Novel Cereblon E3 Ligase Modulator under Investigation in Relapsed/Refractory Multiple Myeloma. Cancers, 16(6), 1166. Retrieved from [Link]

• Steinebach, C., et al. (2018). Chemical Inactivation of the E3 Ubiquitin Ligase Cereblon by Pomalidomide-based Homo-PROTACs. Journal of Biological Chemistry, 293(40), 15417-15427. Retrieved from [Link]

• K-M., et al. (2019). Avoiding Fluorescence Assay Interference—The Case for Diaphorase. SLAS Discovery, 24(7), 747-754. Retrieved from [Link]

• Wikipedia. Cereblon E3 ligase modulator. Retrieved from [Link]

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Technical Support Center: Stability of Homochlorcyclizine in Cell Culture Media

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for researchers utilizing Homochlorcyclizine in their experiments. This guide is designed to provide in-depth answers and practical, field-proven protocols to address common questions and challenges related to the stability of Homochlorcyclizine in aqueous cell culture environments. Ensuring the stability of your compound is the bedrock of reproducible and reliable experimental data.

Section 1: Foundational Knowledge & FAQs

This section addresses the most common initial questions researchers have before starting their experiments.

Q1: What is Homochlorcyclizine and what are its key properties relevant to in vitro work?

Homochlorcyclizine is a first-generation antihistamine belonging to the diphenylmethylpiperazine group.[1] Its chemical structure features two aromatic rings and a diazepane moiety, which are important to consider for stability.

Key Chemical Properties:

• Molecular Formula: C₁₉H₂₃ClN₂[2][3]

• Molar Mass: 314.86 g/mol [1][2]

• Structure: It is a diarylmethane derivative.[3]

• Form: Often supplied as a hydrochloride salt (Homochlorcyclizine HCl) to improve aqueous solubility.[4]

Understanding this structure is key. The molecule has potential sites for oxidation on the aromatic rings and is susceptible to pH-dependent changes due to the amine groups in the diazepane ring.

Q2: Why is it absolutely critical to assess the stability of Homochlorcyclizine in my specific cell culture media?

The concentration of a compound you add to the media is not necessarily the concentration your cells are exposed to throughout the experiment. Assuming stability without verification can lead to misinterpretation of experimental outcomes, such as:

• Underestimation of Potency (IC50/EC50): If the compound degrades over the incubation period, the effective concentration is lower than assumed, making the compound appear less potent.

• Irreproducible Results: Variability in degradation rates between experiments can be a major source of inconsistent data.

• Misleading Structure-Activity Relationships (SAR): In drug development, attributing a biological effect to the parent compound when a degradant is actually responsible can derail a research program.

The biological half-life of a drug in an organism is distinct from its chemical stability in a synthetic environment like cell culture media.[5] You must characterize stability under your specific assay conditions.[5]

Q3: What primary factors can cause Homochlorcyclizine to degrade in cell culture media?

Cell culture medium is a complex aqueous solution. Several factors, both chemical and physical, can affect the stability of a small molecule like Homochlorcyclizine.[6]

Factor	Mechanism of Action & Rationale
pH	The pH of standard media (typically 7.2-7.4) can catalyze the hydrolysis of susceptible functional groups. Bicarbonate-buffered media can experience pH shifts in non-controlled CO₂ environments, altering stability.[6][7]
Temperature	Incubating at 37°C, while necessary for cells, significantly accelerates the rate of chemical degradation compared to storage at 4°C or -20°C.[6][7]
Light Exposure	Many compounds with aromatic rings are photosensitive. Ambient lab light or prolonged exposure during microscopy can induce photodegradation.[6][7]
Oxidation	Dissolved oxygen in the media can lead to the oxidation of the compound. Media components like metal ions (e.g., iron) can catalyze these oxidative reactions.[6][8]
Media Components	Serum proteins can bind to the compound, which may either stabilize or destabilize it. Other components, like reducing agents (e.g., cysteine), can also interact with the compound.[8][9]

Q4: My Homochlorcyclizine solution turned cloudy after I added it to the media. Is this degradation?

Not necessarily. This is more likely a solubility issue , not a stability issue. It is a critical distinction to make.

• The Cause: Homochlorcyclizine, like many small molecules, has low aqueous solubility. It is typically dissolved in an organic solvent like DMSO to make a concentrated stock solution.[10] When this stock is diluted into the aqueous media, the compound can crash out of solution if its solubility limit is exceeded, forming a fine precipitate.[10][11]

• Why it Matters: Precipitated compound is not bioavailable to the cells, leading to an inaccurate effective concentration.

• Troubleshooting:

  • Check DMSO Concentration: Ensure the final concentration of DMSO in your media is low (typically ≤0.5%, with ≤0.1% being ideal for sensitive cell lines) to avoid solvent toxicity.[12][13][14]

  • Pre-warm Media: Adding cold stock solution to warm media can sometimes cause precipitation. Try adding the stock to pre-warmed media.

  • Vortex/Sonicate: After dilution, vortex the media gently or sonicate briefly in a water bath to aid dissolution.[10]

  • Reduce Final Concentration: The most straightforward solution is to lower the final working concentration of Homochlorcyclizine.

Section 2: Experimental Guide - Performing a Stability Study

Q5: How do I design a robust experiment to test the stability of Homochlorcyclizine in my specific cell culture medium?

A well-designed stability study is your most valuable preliminary experiment. The goal is to quantify the concentration of the parent compound over time in cell-free media under your exact experimental conditions.

Below is a self-validating protocol that includes essential controls to ensure your results are trustworthy.

Caption: Experimental workflow for assessing Homochlorcyclizine stability.

Protocol: Cell-Free Stability Assessment of Homochlorcyclizine

Objective: To determine the percentage of Homochlorcyclizine remaining in cell culture media over a typical experimental duration.

Materials:

• Homochlorcyclizine powder

• 100% DMSO

• Your specific cell culture medium (e.g., DMEM + 10% FBS)

• Sterile, low-protein-binding microplates or tubes

• Calibrated pipettes

• Incubators (37°C and 4°C)

• -80°C freezer

• Access to HPLC-UV or LC-MS/MS system

Methodology:

• Stock Solution Preparation:

  • Prepare a concentrated stock solution of Homochlorcyclizine (e.g., 10 mM) in 100% DMSO. Ensure it is fully dissolved. This is your Primary Stock .

• Working Solution Preparation:

  • On the day of the experiment, dilute the Primary Stock into pre-warmed (37°C) cell culture medium to your highest final experimental concentration (e.g., 10 µM).

  • Causality Check: Preparing this fresh prevents any degradation that might occur in an aqueous stock solution. The final DMSO concentration should match your planned experiments (e.g., 0.1%).

• Plating & T=0 Sample Collection:

  • Dispense equal volumes of the working solution into triplicate wells of a microplate for each time point and condition.

  • Immediately collect the samples for the T=0 time point . This is your 100% reference. Flash-freeze in liquid nitrogen if possible and store at -80°C.

  • Self-Validation: The T=0 sample is the most critical control. It represents the actual starting concentration after dilution into the complex media matrix.

• Incubation:

  • Test Condition: Place one plate in your standard cell culture incubator (37°C, 5% CO₂).

  • Control Condition: Place a second, identical plate in a 4°C refrigerator.

  • Causality Check: The 4°C condition serves as a control for non-thermal degradation. If the compound is stable at 4°C but degrades at 37°C, you have isolated temperature as the primary driver.

• Time-Course Sampling:

  • At each designated time point (e.g., 2, 8, 24, 48, 72 hours), collect the triplicate samples from both the 37°C and 4°C plates.

  • Immediately store all collected samples at -80°C to halt any further degradation until analysis.

• Sample Analysis:

  • Thaw all samples (including T=0) simultaneously.

  • Analyze the concentration of the parent Homochlorcyclizine in each sample using a validated analytical method like HPLC or LC-MS/MS.[5]

Section 3: Data Analysis & Interpretation

Q6: What analytical methods are best for quantifying Homochlorcyclizine in media samples?

The choice depends on available instrumentation, required sensitivity, and selectivity.[15]

• High-Performance Liquid Chromatography (HPLC) with UV Detection: This is a widely available and robust technique.[15][16] Homochlorcyclizine contains chromophores (the aromatic rings) that absorb UV light, making it suitable for UV detection. A method would need to be developed to separate the parent compound from media components and any potential degradants.

• Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): This is the gold standard for bioanalysis due to its superior sensitivity and specificity.[5][15] It can measure very low concentrations and definitively identify the compound based on its mass-to-charge ratio, making it ideal for detecting subtle degradation.

Q7: How should I analyze and present the data from my stability study?

• Calculate the Mean Concentration: For each time point and condition, calculate the average concentration from the three replicate samples.

• Normalize to T=0: Express the stability as a percentage of the initial concentration.

  • % Remaining = (Mean concentration at time Tx / Mean concentration at T=0) * 100

• Tabulate and Plot the Data: Organize the results in a clear table and create a plot of % Remaining versus Time.

Example Data Presentation:

Time (hours)	Avg. Conc. at 37°C (µM)	% Remaining at 37°C	Avg. Conc. at 4°C (µM)	% Remaining at 4°C
0	10.12	100%	10.12	100%
2	9.88	97.6%	10.05	99.3%
8	9.15	90.4%	10.10	99.8%
24	7.51	74.2%	9.95	98.3%
48	5.23	51.7%	9.91	97.9%
72	3.11	30.7%	9.85	97.3%

Interpretation: In this example, Homochlorcyclizine is highly stable at 4°C but shows significant time-dependent degradation at 37°C, with a half-life of approximately 48 hours. This information is critical for designing experiments; for instance, a 72-hour assay would not be appropriate without accounting for this loss.

Caption: Potential degradation pathways for Homochlorcyclizine.

Section 4: Troubleshooting Guide

Q8: I'm seeing a rapid loss of my compound, even at early time points. What are the likely causes and solutions?

Observation	Potential Cause	Recommended Solution
Loss of >20% at T=0 (Compared to theoretical conc.)	Non-specific Binding: The compound is adsorbing to the plasticware (plate, tips).	Use certified low-protein-binding plates and pipette tips. Include a control without cells to specifically assess binding to plastic.[9]
Rapid loss at 37°C, but stable at 4°C	Thermal Degradation: The compound is chemically unstable at 37°C.	Consider shortening the experimental duration. If not possible, replenish the compound by performing a partial media change during the experiment.
Loss at both 37°C and 4°C	Inherent Instability in Media: A component in the media (e.g., serum enzymes, reactive species) is causing degradation independent of temperature.	Test stability in a simpler basal medium (without serum or supplements) to identify the interacting component.[9]
Precipitate observed in wells	Poor Aqueous Solubility: The compound concentration exceeds its solubility limit in the media.	Decrease the final working concentration. Optimize the dilution procedure by using pre-warmed media and ensuring rapid mixing.[9]

Q9: There is high variability between my replicates. What should I check?

High variability often points to procedural inconsistencies rather than chemical instability.

Potential Cause	Recommended Solution
Incomplete Solubilization	Visually inspect the primary DMSO stock for any precipitate. Gently warm and vortex to ensure it is fully dissolved before making the working solution.[9]
Inconsistent Sample Handling	Ensure uniform and thorough mixing of the media after adding the compound. Use calibrated pipettes and ensure precise, consistent timing for sample collection.[9]
Analytical Method Variability	Validate your analytical method (HPLC, LC-MS) for linearity, precision, and accuracy before running the stability samples.[9]
Freeze-Thaw Cycles	Aliquot stock solutions to avoid multiple freeze-thaw cycles. When analyzing samples, thaw all of them once, simultaneously.

References

• Wikipedia. (2025, December 24). Homochlorcyclizine. Wikipedia. [Link]

• Go.drugbank.com. Homochlorcyclizine. DrugBank. [Link]

• Uchida, M., et al. (1993). Enantioselective pharmacokinetics of homochlorcyclizine. III. Simultaneous determination of (+)- and (-)- homochlorcyclizine in human urine by high-performance liquid chromatography. Journal of Chromatography B: Biomedical Sciences and Applications. [Link]

• National Center for Biotechnology Information. (n.d.). Homochlorcyclizine. PubChem Compound Database. [Link]

• National Center for Biotechnology Information. (n.d.). Homochlorocyclizine hydrochloride. PubChem Compound Database. [Link]

• KEGG. (n.d.). Homochlorcyclizine. KEGG DRUG Database. [Link]

• ResearchGate. (2017). How to know the stability of drugs and reagents in the cell culture media? ResearchGate. [Link]

• Wiczk, W., et al. (2022). Chemical Stability Study of H1 Antihistaminic Drugs from the First and the Second Generations, Diphenhydramine, Azelastine and Bepotastine, in Pure APIs and in the Presence of Two Excipients, Citric Acid and Polyvinyl Alcohol. Molecules. [Link]

• Kilo Scientific. (2025, October 2). Top 5 Factors Affecting Chemical Stability. Kilo Scientific. [Link]

• ResearchGate. (2025, August 10). Cell culture media impact on drug product solution stability. ResearchGate. [Link]

• Pharmaceutical Technology. (2019, October 2). Stability Testing for Small-Molecule Clinical Trial Materials. Pharmaceutical Technology. [Link]

• Li, W., et al. (2011). Factors affecting the stability of drugs and drug metabolites in biological matrices. Bioanalysis. [Link]

• QbD Group. (2023, July 3). 4 Factors Influencing the Stability of Medicinal Products. QbD Group. [Link]

• ResearchGate. (2013). Any suggestions for treating DMSO soluble compound in cell culture? ResearchGate. [Link]

• ResearchGate. (2013). What is the min DMSO concentration to dissolve unknown drugs? ResearchGate. [Link]

• Toftegaard, R., et al. (2015). Considerations regarding use of solvents in in vitro cell based assays. Cytotechnology. [Link]

• DergiPark. (2020). Time and Concentration Dependent Effects of Different Solvents on Proliferation of K562, HL60, HCT-116 and H929 Cell Lines. DergiPark. [Link]

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• 4. 1-[(4-Chlorophenyl)-phenylmethyl]-4-methyl-1,4-diazepan-4-ium;chloride | C19H24Cl2N2 | CID 32313 - PubChem [pubchem.ncbi.nlm.nih.gov]
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• 6. Factors affecting the stability of drugs and drug metabolites in biological matrices - PubMed [pubmed.ncbi.nlm.nih.gov]
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troubleshooting Homochlorcyclizine crystallization in stock solutions

Welcome to the technical support center for Homochlorcyclizine. This guide is designed for researchers, scientists, and drug development professionals to provide expert guidance on preparing and maintaining stable Homochlorcyclizine stock solutions. Crystallization in stock solutions can compromise experimental reproducibility, waste valuable compound, and delay research timelines. This document provides in-depth, cause-and-effect troubleshooting in a direct question-and-answer format to address and resolve these challenges.

Frequently Asked Questions (FAQs)

Q1: My Homochlorcyclizine stock solution, which was clear upon preparation, has formed crystals after storage. Why did this happen?

This is a common phenomenon known as precipitation or crystallization, driven by the solution becoming supersaturated. A supersaturated solution contains more dissolved solute than it can stably hold under given conditions.[1][2] Several factors can trigger the transition from a clear, supersaturated state to the formation of solid crystals:

• Temperature Change: The solubility of most compounds, including likely Homochlorcyclizine, decreases as the temperature drops. A solution prepared at room temperature may become supersaturated when stored at 4°C, -20°C, or -80°C, leading to crystallization.[2][3]

• Solvent Freezing: Common organic solvents like Dimethyl Sulfoxide (DMSO) have a freezing point of ~18.5°C. When a DMSO stock is stored at -20°C, the solvent freezes, concentrating the Homochlorcyclizine in the remaining liquid phase and forcing it to crystallize out.[4]

• Solvent Evaporation: If the container is not perfectly sealed, even minor solvent evaporation can increase the compound's concentration over time, pushing it past the solubility limit.

• Introduction of Nuclei: The presence of microscopic impurities (dust, fibers, or even tiny undissolved particles of the compound itself) can act as "seeds" or nucleation sites, initiating the crystallization process.[1][5]

Q2: What is the best solvent for preparing a high-concentration stock solution of Homochlorcyclizine?

While specific solubility data for Homochlorcyclizine in every laboratory solvent is not widely published, its chemical structure—a relatively large, non-polar diarylmethane backbone with basic nitrogen atoms—provides clues.[6][7] For high-concentration stock solutions (e.g., 10-50 mM), polar aprotic solvents are generally the first choice.

Solvent	Freezing Point	Key Considerations
DMSO	~18.5 °C	Excellent solvating power for many organic molecules. However, it will freeze at -20°C, which can cause precipitation. It is also hygroscopic (absorbs water), which can reduce solubility over time.[8]
DMF	-61 °C	Similar solvating power to DMSO but with a much lower freezing point, making it a better choice for -20°C storage if compatible with your experimental system. Can be more reactive than DMSO.
Ethanol	-114 °C	A good option for less polar compounds. However, its solvating power might be lower than DMSO or DMF, limiting the maximum achievable concentration.

Recommendation: Start with anhydrous DMSO or DMF. Always use high-purity, anhydrous solvents to avoid introducing water, which can act as an anti-solvent and promote crystallization.[]

Q3: My Homochlorcyclizine (a weak base with a predicted pKa of ~9.2) precipitates when I dilute my DMSO stock into an aqueous buffer like PBS (pH 7.4). How can I prevent this?

This is a classic "anti-solvent" precipitation problem. Homochlorcyclizine, being a weak base, is significantly less soluble at a neutral pH than in an acidic environment where its nitrogen atoms would be protonated.[6] Furthermore, it is poorly soluble in water.[10] When you add the concentrated DMSO stock to the aqueous buffer, you are simultaneously changing the solvent system to one where the compound is less soluble and adjusting the pH to a range where it is less charged, causing it to "crash out."

Solution:

• Lower the Final Concentration: The most straightforward solution is to work at a lower final concentration in your aqueous medium.

• Modify the Dilution Protocol: Do not add the buffer to your DMSO stock. Instead, add the DMSO stock to the buffer dropwise while vigorously vortexing.[8] This promotes rapid mixing and avoids creating localized areas of high concentration that trigger precipitation.

• Use an Acidified Buffer: If your experiment allows, using a buffer with a lower pH (e.g., pH 5-6) will increase the solubility of Homochlorcyclizine by protonating it.

• Incorporate a Surfactant: Including a low concentration of a non-ionic surfactant like Tween-20 or Triton X-100 in your aqueous buffer can help maintain the compound's solubility.[11]

Troubleshooting Guide: Crystallization Issues

This section provides a systematic approach to diagnosing and solving crystallization problems.

Problem 1: Crystals form immediately upon cooling to storage temperature (-20°C or -80°C).

• Primary Cause: The solution was prepared at a concentration that is above the solubility limit of Homochlorcyclizine at the storage temperature. This is a case of temperature-dependent supersaturation.[2]

• Secondary Cause (for -20°C): If using DMSO, the solvent itself is freezing and forcing the solute out of the solution.[4]

• Solution Workflow:

Caption: Troubleshooting workflow for cold-storage crystallization.

Problem 2: The stock solution was fine for weeks, but now shows crystal formation.

• Probable Cause 1: Solvent Evaporation. The container seal may not be perfect, leading to a gradual increase in concentration over time until the solubility limit is breached.

• Probable Cause 2: Water Absorption. If using a hygroscopic solvent like DMSO, it may have absorbed atmospheric moisture over time, reducing the overall solvating power of the stock solution.

• Probable Cause 3: Freeze-Thaw Cycles. Repeatedly removing the stock from the freezer and thawing it can promote crystallization. Each cycle presents an opportunity for nucleation to occur as the compound goes in and out of solution.[8][10]

• Recommended Actions:

  • Rescue the Solution: Use Protocol 2 (below) to attempt to redissolve the crystals.

  • Aliquot Your Stocks: Once redissolved, immediately divide the stock solution into smaller, single-use aliquots.[8][10] This is the most critical step to prevent issues from freeze-thaw cycles.

  • Use High-Quality Vials: Ensure vials have tight-sealing caps with O-rings or PTFE liners to prevent evaporation and moisture ingress.

  • Use Anhydrous Solvents: Always prepare new stocks with fresh, high-purity anhydrous solvents.

Experimental Protocols

Protocol 1: Preparation of a Stable Homochlorcyclizine Stock Solution (10 mM in DMSO)

This protocol is designed to minimize the risk of future crystallization.

• Pre-Experiment Checks:

  • Use a new vial of anhydrous, high-purity DMSO.

  • Ensure the Homochlorcyclizine powder is fully dry.

  • Calculate the required mass for your target volume and concentration (M.W. of Homochlorcyclizine = 314.86 g/mol ).[6]

• Dissolution:

  • Weigh the Homochlorcyclizine powder accurately into a sterile, appropriately sized glass or polypropylene vial.

  • Add the calculated volume of anhydrous DMSO to the vial.

  • Vortex vigorously for 2-3 minutes.

  • If any solid particles remain, place the vial in a sonicating water bath for 5-10 minutes.

  • Gently warm the solution to 30-37°C in a water bath for 5 minutes to aid dissolution, followed by vortexing.[10] Caution: Do not overheat, as it may degrade the compound.

• Verification & Aliquoting:

  • Visually inspect the solution against a bright light to ensure it is perfectly clear with no particulates.

  • Once fully dissolved, immediately aliquot the stock into single-use volumes in smaller, tightly sealed vials.

• Storage:

  • For DMSO stocks, store at room temperature or 4°C to avoid freezing the solvent. Check compound stability information if available. If long-term storage at -20°C or -80°C is required, using DMF is a safer alternative.

  • Properly label all aliquots with the compound name, concentration, solvent, and date of preparation.

Protocol 2: Rescue of a Crystallized Homochlorcyclizine Stock Solution

This protocol can be used to redissolve crystals that have formed during storage.

• Thawing:

  • Allow the vial to thaw completely at room temperature.

• Redissolving:

  • Vortex the vial vigorously for 2 minutes.

  • Gently warm the solution in a 37°C water bath for 10-15 minutes.[10]

  • Remove from the water bath and vortex again for 1-2 minutes.

  • If crystals persist, sonicate the vial for 10-15 minutes.

• Inspection and Use:

  • Visually inspect the solution to confirm that all crystals have dissolved.

  • If the solution is clear, it is ready for use. It is highly recommended to use the entire rescued aliquot immediately and not re-freeze it. If you do not need the entire volume, consider the stock compromised for long-term quantitative studies.

The Science of Crystallization in Stock Solutions

Understanding the underlying principles of crystallization is key to preventing it. The process is governed by the interplay between solubility, supersaturation, and nucleation.

Caption: The relationship between solubility and crystallization zones.

• Solubility Limit: The maximum amount of a solute that can be dissolved in a solvent at a specific temperature.[5]

• Metastable Zone: A region of supersaturation where a solution can remain clear for a period because the energy barrier for crystal nucleation has not been overcome. However, the system is unstable, and crystallization can be triggered by factors like agitation, temperature shock, or the presence of a seed crystal.[1]

• Labile Zone: A higher region of supersaturation where the concentration is so high that nucleation occurs spontaneously and rapidly.[2]

Your goal in preparing and storing stock solutions is to either stay below the solubility limit for the storage temperature or, if working within the metastable zone, to rigorously control conditions (e.g., no impurities, minimal thermal shock) to prevent nucleation.

References

• Syrris. (n.d.). Pharmaceutical Crystallization in drug development. Retrieved from [Link]

• VxP Pharma. (2020, January 11). Crystallization of Active Pharmaceutical Ingredients. Retrieved from [Link]

• SciSpace. (n.d.). Recrystallization of Active Pharmaceutical Ingredients. Retrieved from [Link]

• ResearchGate. (n.d.). Factors which affect the crystallization of a drug substance. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 3627, Homochlorcyclizine. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 32313, Homochlorocyclizine hydrochloride. Retrieved from [Link]

• Pharma.Tips. (2025, December 29). Preventing API Precipitation in Slow-Release Tablet Formulations. Retrieved from [Link]

• Wikipedia. (2025, December 24). Homochlorcyclizine. Retrieved from [Link]

• Upperton Pharma Solutions. (n.d.). A Guide to Improving API Solubility with Spray-Dried Dispersions. Retrieved from [Link]

• ResearchGate. (2015, September 15). How can I avoid precipitation of acetosyringone?. Retrieved from [Link]

• Wikipedia. (n.d.). Homochlorcyclizine. Retrieved from [Link]

• PubMed. (1992). Method for optical resolution of racemic homochlorcyclizine and comparison of optical isomers in antihistamine activity and pharmacokinetics. Retrieved from [Link]

• Farmacia Hospitalaria. (n.d.). Stability of thermolabile drugs at room temperature. A review. Retrieved from [Link]

• MSF Medical Guidelines. (n.d.). Drug quality and storage. Retrieved from [Link]

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Technical Support Center: Managing Homochlorcyclizine-Induced Sedation in Animal Studies

Welcome to the technical support resource for researchers utilizing Homochlorcyclizine (HCZ) in animal studies. As a first-generation antihistamine, HCZ's sedative properties can be a significant confounding variable in experimental outcomes.[1][2] This guide provides in-depth troubleshooting strategies and validated protocols to help you anticipate, manage, and mitigate these effects, ensuring the integrity of your research data.

Section 1: Frequently Asked Questions (FAQs)

This section addresses common initial questions researchers face when working with Homochlorcyclizine.

Q1: Why does Homochlorcyclizine (HCZ) cause sedation in my animal models?

A1: The sedative effect of Homochlorcyclizine is intrinsic to its mechanism as a first-generation antihistamine.[2] Its chemical properties allow it to readily cross the blood-brain barrier.[1][3] In the central nervous system (CNS), histamine acts as a key neurotransmitter promoting wakefulness and arousal.[4][5] HCZ functions as a potent antagonist (or inverse agonist) at histamine H1 receptors within the brain, thereby inhibiting this natural wakefulness-promoting signal and leading to sedation.[1][3] Additionally, HCZ possesses antimuscarinic (anticholinergic) properties that may contribute to its overall CNS depressant effects.[2]

Q2: What are the primary behavioral manifestations of sedation in rodents?

A2: Sedation in rodents is not merely sleep; it's a spectrum of CNS depression. Key observable signs include:

• Reduced Locomotor Activity: A general decrease in movement, often quantified in an open-field test as less distance traveled or fewer beam breaks.[4]

• Impaired Motor Coordination: Difficulty with balance and coordinated movement, which can be measured using a rotarod test (e.g., reduced latency to fall).[4]

• Decreased Exploratory Behavior: Less rearing (standing on hind legs) and reduced investigation of novel environments or objects.

• Increased Immobility: Longer periods of stillness or a "hunched" posture.

• Loss of Righting Reflex: At higher doses, an inability of the animal to return to a sternal position when placed on its back, indicating a profound level of sedation.[6]

Q3: How do I establish an appropriate, non-confounding dose of HCZ for my study?

A3: The ideal dose balances therapeutic efficacy with minimal sedative confounds. This is determined empirically through a systematic dose-response study. You should begin with a very low dose, based on literature if available (e.g., rat studies have used 10-50 mg/kg), and escalate the dose across different animal cohorts.[7] For each dose, you must concurrently measure your desired therapeutic endpoint and the level of sedation. This allows you to identify a "therapeutic window"—a dose range that elicits the desired effect without producing sedation that would interfere with the primary outcome measures.

Q4: Can I use a reversal agent to counteract HCZ-induced sedation?

A4: There is no specific pharmacological reversal agent for antihistamine-induced sedation. While CNS stimulants could theoretically counteract sedation, their introduction would add another significant pharmacological variable to your experiment, making data interpretation complex and potentially invalid. The most scientifically rigorous approach is not to reverse sedation, but to prevent or minimize it through careful dose selection and experimental design.

Q5: How does the route of administration (e.g., Oral vs. Intravenous) affect sedation?

A5: The route of administration significantly impacts the pharmacokinetics (PK) of HCZ and, consequently, the onset and intensity of sedation.[8]

• Intravenous (IV): Leads to rapid and high peak plasma concentrations (Cmax), often resulting in a more immediate and profound sedative effect. A study in rats showed different tissue concentrations between IV and oral administration.[7]

• Oral (PO): Absorption is slower, leading to a delayed and potentially lower Cmax. However, oral administration in rats has been shown to result in higher concentrations of the more active (+)-isomer due to first-pass metabolism of the (-)-isomer, which could lead to a more sustained sedative effect.[7] Your choice of administration route should align with the intended clinical application and be considered a key variable in managing sedation.

Section 2: Troubleshooting Guide: Unexpected Sedation Levels

Encountering unexpected sedation can jeopardize a study. This guide provides a logical workflow to diagnose and resolve common issues.

Troubleshooting Workflow Diagram

The following diagram outlines a decision-making process for addressing sedation-related issues in your experiments.

Caption: Troubleshooting decision tree for managing HCZ-induced sedation.

Problem 1: Excessive and Uniform Sedation Across All Animals

• Plausible Cause: The selected dose is too high, causing profound CNS depression that supersedes the therapeutic effect. This is the most common issue.

• Solution Pathway:

  • Immediate Action: Halt the current study cohort to conserve resources.

  • Systematic Re-evaluation: Implement Protocol 1: Establishing a Dose-Response Curve for Sedation . Start with a dose at least 5-10 times lower than the one causing excessive sedation.

  • Data Analysis: Plot the dose against both the desired therapeutic effect and the sedation score. Identify the dose that provides the best separation between these two outcomes. Mathematical modeling can help refine the EC50 (half-maximal effective concentration) for both effects.[9]

Problem 2: High Variability in Sedation Between Animals

• Plausible Causes:

  • Inconsistent Dosing: Minor variations in injection volume or gavage technique can lead to significant differences in the administered dose, especially in small animals like mice.

  • Physiological Differences: Individual differences in metabolism (e.g., liver enzyme activity), stress levels, or underlying health can alter drug disposition and response.[10]

  • Genetic Factors: Different strains of rodents can have different metabolic capacities.

• Solution Pathway:

  • Refine Dosing Technique: Ensure all personnel are rigorously trained and validated on the dosing procedure. Use precision syringes and confirm administration success (e.g., check for leakage after oral gavage).

  • Increase Acclimation Period: Ensure animals are properly acclimated to the housing, handling, and experimental procedures for at least 3-7 days to minimize stress-induced variability.[11][12]

  • Health Screening: Perform a thorough health check on all animals before dosing. Exclude any animals showing signs of illness.

  • Standardize Groups: Ensure that treatment and control groups are balanced for sex and weight. If using both sexes, analyze the data separately first to check for sex-specific effects.

Problem 3: Moderate Sedation is Confounding the Behavioral Endpoint

• Plausible Cause: The sedative effects, even if not profound, are interfering with the animal's ability to perform the required task (e.g., a test of learning and memory is confounded if the animal is too lethargic to explore the apparatus).

• Solution Pathway:

  • Pharmacokinetic/Pharmacodynamic (PK/PD) Analysis: The peak sedative effect may not coincide with the peak therapeutic effect. Review the PK data for HCZ if available, or conduct a time-course study.[8][13]

  • Adjust Assay Timing: Test the animals at different time points post-dosing. It may be possible to find a window where the therapeutic effect is present, but the sedative effect has started to wane.

  • Modify the Endpoint: If possible, choose a primary endpoint that is less dependent on motor activity. For example, if studying an anti-inflammatory effect, measuring biomarkers in tissue or blood may be more reliable than a behavior-based pain assay if sedation is present.

Section 3: Key Experimental Protocols

Adherence to validated protocols is crucial for generating reproducible data.

Protocol 1: Establishing a Dose-Response Curve for Sedation

Objective: To determine the relationship between the dose of Homochlorcyclizine and the intensity of the sedative effect in a specific animal model.

Methodology:

• Animal Preparation:

  • Select a sufficient number of animals (e.g., n=8-10 per group) and randomly assign them to dose groups (e.g., Vehicle, 1, 5, 10, 25, 50 mg/kg HCZ).

  • Acclimate animals to handling and the testing environment for at least 3 consecutive days.[11]

• Baseline Assessment:

  • On the test day, perform a baseline behavioral assessment (e.g., 10 minutes in an open field) for all animals before dosing to establish their normal activity levels.

• Dosing:

  • Prepare fresh solutions of HCZ and vehicle.

  • Administer the assigned dose to each animal using a consistent route and technique. Record the exact time of administration for each animal.

• Post-Dose Assessment:

  • At a predetermined time point post-dosing (e.g., 30, 60, 90 minutes, based on expected Cmax), repeat the behavioral assessment.

  • Use a combination of automated and observational methods as described in Protocol 2 .

• Data Analysis:

  • For each animal, calculate the change from its own baseline (e.g., % reduction in distance traveled).

  • Plot the mean change from baseline against the log of the dose for each group.

  • Fit a sigmoidal dose-response curve to the data to estimate the ED50 (dose causing 50% of the maximal sedative effect).

Protocol 2: Quantitative Assessment of Sedation in Rodents

Objective: To apply a multi-metric approach for a robust and sensitive quantification of sedation.

Methodology:

• Open Field Test (Automated Quantification):

  • Place the animal in the center of a standard open-field arena (e.g., 40x40 cm).

  • Use video-tracking software to record activity for 10-15 minutes.

  • Primary Endpoints:

    • Total Distance Traveled (cm)

    • Time Spent Immobile (s)

    • Rearing Frequency (number of vertical explorations)

• Observational Sedation Scoring (Manual Quantification):

  • During or immediately after the open-field test, a trained observer, blinded to the treatment group, should score the animal based on a pre-defined scale.

  Score	Behavioral State	Description
  0	Normal / Alert	Active, responsive to stimuli, normal posture and exploratory behavior.
  1	Mild Sedation	Slightly reduced activity, slower response to stimuli, but still exploring.
  2	Moderate Sedation	Significant reduction in activity, hunched posture, limited exploration, delayed response to stimuli.
  3	Deep Sedation	Mostly immobile, loss of righting reflex when placed on back.

• Righting Reflex Test (for Deep Sedation):

  • Gently place the animal on its back on a flat surface.

  • Record the time it takes for the animal to right itself (return to all four paws).

  • A failure to right itself within a set time (e.g., 30 seconds) is a clear indicator of profound sedation.[6]

Section 4: Data Interpretation & Mechanism

Understanding the underlying mechanism is key to interpreting your results correctly.

Mechanism of Homochlorcyclizine-Induced Sedation

The following diagram illustrates the pathway from drug administration to the observable sedative effect.

Caption: Mechanism of Homochlorcyclizine (HCZ) induced sedation.

By appreciating that sedation is a direct, on-target effect in the CNS, researchers can better design experiments that either leverage this property or, more commonly, minimize its impact on other measurements. Always consider the PK/PD relationship: the timing of your behavioral tests relative to the drug's peak concentration in the brain is one of the most critical experimental parameters you can control.

References

• Patsnap Synapse. (2024). What is Homochlorcyclizine Hydrochloride used for? Retrieved from Patsnap Synapse. [Link]

• Ueno, T., & Umeda, T. (1996). Enantioselective pharmacokinetics of homochlorcyclizine: disposition of (+)- and (-)-homochlorcyclizine after intravenous and oral administration of racemic homochlorcyclizine to rats. PubMed. [Link]

• Patsnap Synapse. (2024). What is the mechanism of Homochlorcyclizine Hydrochloride? Retrieved from Patsnap Synapse. [Link]

• MIMS Malaysia. Homochlorcyclizine dihydrochloride: Uses, Dosage, S... Retrieved from MIMS Malaysia. [Link]

• Yoshimura, R., et al. (2003). Histamine H1-receptor antagonists, promethazine and homochlorcyclizine, increase the steady-state plasma concentrations of haloperidol and reduced haloperidol. Therapeutic Drug Monitoring. [Link]

• Ueno, T., & Umeda, T. (1997). Enantioselective Pharmacokinetics of Homochlorcyclizine. II: Disposition and Metabolism of (+)-, (-)- And Racemic Homochlorcyclizine After Oral Administration to Man. PubMed. [Link]

• The University of Iowa. Anesthesia (Guideline) - Vertebrate Animal Research. Retrieved from The University of Iowa. [Link]

• University of Wisconsin-Madison. Guidelines on Anesthesia and Analgesia in Rats – Animal Care & Use Program. Retrieved from University of Wisconsin-Madison. [Link]

• Rondeau, A., et al. (2020). Development of a sedation assessment scale for comparing the sedative effects of alfaxalone-hydromorphone and ketamine-midazolam-hydromorphone for intravenous catheterization in the domestic rat (Rattus norvegicus). Semantic Scholar. [Link]

• Indiana University. Guidelines for Anesthesia and Analgesia in Rats. Retrieved from IU Research. [Link]

• Yanai, K., & Tashiro, M. (2001). New findings in pharmacological effects induced by antihistamines: from PET studies to knock-out mice. PubMed. [Link]

• FDA. V B. Metabolism and Pharmacokinetic Studies. Retrieved from FDA. [Link]

• Toutain, P. L., & Bousquet-Mélou, A. (2004). Species differences in pharmacokinetics and pharmacodynamics. PubMed. [Link]

• Nyman, E., et al. (2015). Mathematical modeling improves EC50 estimations from classical dose-response curves. PubMed. [Link]

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Technical Support Center: Mitigating Anticholinergic Side Effects of Homochlorcyclizine in In Vivo Research

Prepared by: Senior Application Scientist, Advanced Pharmacology Division

This guide is designed for researchers, scientists, and drug development professionals investigating the therapeutic potential of Homochlorcyclizine. As a first-generation antihistamine, Homochlorcyclizine's utility is often complicated by its significant anticholinergic properties, which can introduce confounding variables into in vivo studies.[1][2] This document provides a series of troubleshooting guides and frequently asked questions (FAQs) to help you design experiments that can isolate its primary H1-antagonist effects by effectively mitigating its antimuscarinic side effects.

Section 1: Foundational Knowledge - Understanding the Challenge

This section addresses the fundamental pharmacology of Homochlorcyclizine and the origins of its anticholinergic activity.

Q1: What is Homochlorcyclizine and what are its primary mechanisms of action?

Homochlorcyclizine is a piperazine-derivative, first-generation H1-antihistamine.[2][3] Its primary therapeutic action is as a competitive inverse agonist at histamine H1 receptors, which blocks the effects of histamine and alleviates symptoms associated with allergic reactions.[4] However, like many first-generation antihistamines, it lacks high receptor selectivity and readily crosses the blood-brain barrier.[1][5] This leads to a secondary, often undesirable, mechanism of action: the blockade of muscarinic acetylcholine receptors.[2][4] This antimuscarinic action is the source of its anticholinergic side effects.

Q2: Why does Homochlorcyclizine cause anticholinergic side effects?

The term "anticholinergic" refers to the blockade of the neurotransmitter acetylcholine (ACh) at its receptor sites.[6] Homochlorcyclizine acts as an antagonist at muscarinic acetylcholine receptors (mAChRs), which are crucial for mediating parasympathetic nervous system responses.[4][7] By inhibiting ACh from binding to these receptors, Homochlorcyclizine disrupts normal signaling, leading to a predictable set of side effects.

Caption: Experimental workflow for a co-administration pilot study.

• Establish the Effect: Using the method from Protocol 1, administer a fixed dose of Homochlorcyclizine known to produce a significant anticholinergic effect (e.g., >50% reduction in salivation).

• Administer Mitigating Agent: At the time of peak Homochlorcyclizine effect, administer varying doses of the chosen mitigating agent (e.g., neostigmine) to different cohorts. Include a group that receives Homochlorcyclizine + vehicle for the mitigating agent.

• Measure Reversal: After allowing time for the mitigating agent to take effect (e.g., 15-30 minutes), repeat the assessment (e.g., salivary flow measurement).

• Analyze and Conclude: Compare the degree of reversal across the different doses of the mitigating agent. The optimal dose is the one that significantly restores function towards baseline without causing adverse cholinergic effects (e.g., excessive salivation, diarrhea, bradycardia).

Section 4: Advanced FAQs

Q: How do I differentiate central vs. peripheral anticholinergic effects in my model?

This is a critical experimental question. The best approach is to use a pair of mitigating agents with different blood-brain barrier permeability.

• To confirm a peripheral effect, demonstrate that it can be reversed by a peripherally-restricted agent like neostigmine or glycopyrrolate . [7][8]* To confirm a central effect (e.g., cognitive impairment), show that it is only reversible by a centrally-acting agent like physostigmine and is not affected by a peripherally-restricted agent. [6][8]

Q: Are there pharmacokinetic interactions to consider when co-administering drugs?

Yes. While the primary interaction is pharmacodynamic (at the receptor level), pharmacokinetic interactions are possible. For example, some antihistamines can affect hepatic enzymes like the cytochrome P450 family, which are responsible for metabolizing many drugs. [4]One study noted that Homochlorcyclizine could increase plasma concentrations of haloperidol. [3]It is crucial to consult the literature for known interactions of both Homochlorcyclizine and your chosen mitigating agent. If data is unavailable, a preliminary pharmacokinetic study measuring plasma levels of each drug when administered alone versus together may be warranted.

Q: What are the limitations of these mitigation strategies?

• Incomplete Reversal: It may not be possible to completely eliminate all anticholinergic effects without inducing a cholinergic crisis (overstimulation). The goal is mitigation, not total ablation.

• Introduction of New Variables: The mitigating agent itself has pharmacological effects that could potentially influence your primary endpoints. Proper controls (e.g., a group receiving only the mitigating agent) are essential to account for this.

• Altered Pharmacodynamics: Saturating the system with a cholinergic agent could theoretically alter the binding dynamics of Homochlorcyclizine at its primary H1 receptor target, although this is less likely if the H1 receptor is not affected by acetylcholine.

By carefully designing your experiments with these principles and protocols in mind, you can successfully navigate the challenges posed by Homochlorcyclizine's anticholinergic profile and generate clear, interpretable in vivo data.

References

• Patsnap Synapse. (2024-06-15). What is Homochlorcyclizine Hydrochloride used for?
• Patsnap Synapse. (2024-07-17). What is the mechanism of Homochlorcyclizine Hydrochloride?
• MIMS Malaysia. Homochlorcyclizine dihydrochloride: Uses, Dosage, S...
• SMPDB. (2017-09-24). Homochlorcyclizine H1-Antihistamine Action.

• Naclerio, R. M., & Baroody, F. M. (1995). In vivo human models for the study of anticholinergic drugs. Journal of Allergy and Clinical Immunology. [Link]

• Dr.Oracle.

• Riedel, W. J. (2025-08-06). Avoiding and Managing Anticholinergic Effects of Antidepressants. ResearchGate. [Link]

• Ujihara, M., et al. (1994). Enantioselective pharmacokinetics of homochlorcyclizine: disposition of (+)- and (-)-homochlorcyclizine after intravenous and oral administration of racemic homochlorcyclizine to rats. PubMed. [Link]

• Patsnap Synapse. (2024-07-12). What are the side effects of Homochlorcyclizine Hydrochloride?
• Dr.Oracle. (2025-11-24). How are anticholinergic side effects managed?

• Sandil, S., & Cundiff, D. (2024). Cholinergic Medications. StatPearls - NCBI Bookshelf. [Link]

• Geriatric Mental Health. (2008). Managing Anticholinergic Side Effects. PMC - PubMed Central. [Link]

• Wikipedia. Anticholinergic.[Link]

• Wikipedia. Acetylcholinesterase inhibitor.[Link]

• Yanai, K. (2011). Anticholinergic activity of antihistamines. ResearchGate. [Link]

• Orzechowski, R. F., et al. (2005). Comparative anticholinergic activities of 10 histamine H1 receptor antagonists in two functional models. PubMed. [Link]

• Church, M. K., & Church, D. S. (2013). Pharmacology of Antihistamines. PMC - PubMed Central. [Link]

• National Institute of Diabetes and Digestive and Kidney Diseases. (2017). Anticholinergic Agents. LiverTox - NCBI Bookshelf. [Link]

• Alila Medical Media. (2020). Cholinergic Drugs - Pharmacology, Animation. YouTube. [Link]

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Technical Support Center: Investigating the Drug-Drug Interaction Between Homochlorcyclizine and Haloperidol

Prepared by a Senior Application Scientist

This technical support guide is designed for researchers, scientists, and drug development professionals investigating the drug-drug interaction (DDI) between the first-generation antihistamine, homochlorcyclizine, and the antipsychotic medication, haloperidol. This document provides a comprehensive overview of the interaction's mechanism, detailed experimental protocols for its in vitro investigation, and troubleshooting guidance to navigate potential challenges in your research.

Introduction to the Homochlorcyclizine-Haloperidol Interaction

Haloperidol, a butyrophenone antipsychotic, is extensively metabolized in the liver, primarily by cytochrome P450 (CYP) enzymes, with CYP3A4 and CYP2D6 playing significant roles. Homochlorcyclizine, a first-generation piperazine antihistamine, is known to be an inhibitor of CYP2D6. Therefore, the co-administration of these two drugs raises a significant potential for a clinically relevant drug-drug interaction. Inhibition of CYP2D6 by homochlorcyclizine can lead to decreased metabolism of haloperidol, resulting in elevated plasma concentrations and an increased risk of dose-dependent adverse effects, such as extrapyramidal symptoms and QT prolongation.

This guide will walk you through the essential steps to characterize and quantify this interaction in a laboratory setting.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of the drug-drug interaction between homochlorcyclizine and haloperidol?

A1: The primary mechanism is the inhibition of the cytochrome P450 enzyme CYP2D6 by homochlorcyclizine. Haloperidol is a substrate of CYP2D6, meaning this enzyme is involved in its metabolic clearance. By inhibiting CYP2D6, homochlorcyclizine slows down the metabolism of haloperidol, leading to its accumulation in the body.

Q2: Are there other metabolic pathways for haloperidol that could compensate for CYP2D6 inhibition?

A2: Yes, haloperidol is also metabolized by CYP3A4. However, the contribution of each enzyme to the overall metabolism can vary among individuals. While CYP3A4 provides an alternative metabolic route, significant inhibition of CYP2D6 can still lead to a clinically meaningful increase in haloperidol exposure.

Q3: What are the potential clinical consequences of this interaction?

A3: Increased plasma concentrations of haloperidol can intensify its pharmacological and toxicological effects. This includes a higher risk of extrapyramidal symptoms (e.g., parkinsonism, dystonia), tardive dyskinesia, and cardiovascular effects such as QT interval prolongation, which can lead to serious cardiac arrhythmias.

Q4: Has the inhibitory potency (Ki) of homochlorcyclizine on CYP2D6 been determined?

Q5: What in vitro systems are most appropriate for studying this interaction?

A5: Human liver microsomes (HLMs) are the most commonly used and recommended in vitro system for studying CYP-mediated drug metabolism and inhibition. HLMs contain a rich complement of CYP enzymes, including CYP2D6. Recombinant human CYP2D6 enzymes (supersomes) can also be used for more specific mechanistic studies.

Experimental Protocols

Protocol 1: In Vitro CYP2D6 Inhibition Assay - Determining the IC50 and Ki of Homochlorcyclizine

This protocol outlines the steps to determine the half-maximal inhibitory concentration (IC50) and the inhibition constant (Ki) of homochlorcyclizine on CYP2D6-mediated haloperidol metabolism using human liver microsomes.

Materials:

• Homochlorcyclizine

• Haloperidol

• Pooled Human Liver Microsomes (HLMs)

• NADPH regenerating system (e.g., NADP+, glucose-6-phosphate, glucose-6-phosphate dehydrogenase)

• Potassium phosphate buffer (pH 7.4)

• Positive control inhibitor (e.g., Quinidine)

• Acetonitrile (ACN) with internal standard (for reaction termination and sample preparation)

• 96-well plates

• Incubator/shaker

• LC-MS/MS system

Experimental Workflow:

Caption: Workflow for determining the inhibitory potential of homochlorcyclizine on CYP2D6.

Step-by-Step Procedure:

• Prepare Stock Solutions:

  • Dissolve homochlorcyclizine and haloperidol in a suitable solvent (e.g., DMSO or methanol) to create high-concentration stock solutions.

  • Prepare a stock solution of the positive control inhibitor, quinidine.

• IC50 Determination:

  • In a 96-well plate, add potassium phosphate buffer (pH 7.4).

  • Add a series of concentrations of homochlorcyclizine (typically 8-10 concentrations, e.g., 0.1 to 100 µM). Include a vehicle control (no inhibitor) and a positive control (quinidine).

  • Add HLMs to each well to a final protein concentration of 0.2-0.5 mg/mL.

  • Pre-incubate the plate at 37°C for 5-10 minutes.

  • Initiate the metabolic reaction by adding a pre-warmed solution of haloperidol (at a concentration near its Km for CYP2D6, if known, or a low concentration such as 1 µM) and the NADPH regenerating system to all wells.

  • Incubate at 37°C for a predetermined time (e.g., 15-30 minutes), ensuring the reaction is in the linear range.

  • Terminate the reaction by adding 2-3 volumes of ice-cold acetonitrile containing an appropriate internal standard (e.g., a deuterated analog of the metabolite).

  • Centrifuge the plate to precipitate proteins.

  • Transfer the supernatant for LC-MS/MS analysis to quantify the formation of a specific haloperidol metabolite (e.g., reduced haloperidol).

• Data Analysis for IC50:

  • Plot the percentage of inhibition versus the logarithm of the homochlorcyclizine concentration.

  • Fit the data to a four-parameter logistic equation to determine the IC50 value.

• Ki Determination:

  • This experiment is performed similarly to the IC50 assay but involves varying the concentrations of both the substrate (haloperidol) and the inhibitor (homochlorcyclizine).

  • Use a matrix of at least 4-5 concentrations of haloperidol (spanning its Km value) and 4-5 concentrations of homochlorcyclizine (around its IC50 value).

  • Follow the same incubation and termination procedure as the IC50 assay.

• Data Analysis for Ki:

  • Analyze the data using graphical methods (e.g., Lineweaver-Burk or Dixon plots) and non-linear regression analysis to determine the Ki and the mechanism of inhibition (e.g., competitive, non-competitive, or mixed).

Troubleshooting Guide for In Vitro CYP Inhibition Assays

Problem	Potential Cause	Troubleshooting Steps
High variability between replicates	Pipetting errors, inconsistent incubation times, temperature fluctuations.	Use calibrated pipettes, ensure consistent timing for all steps, and use a calibrated incubator.
No or very low metabolite formation	Inactive enzyme, incorrect cofactor concentration, substrate degradation.	Use a new lot of HLMs, verify the activity with a positive control substrate, check the preparation of the NADPH regenerating system.
Unexpectedly high inhibition	Non-specific binding of the inhibitor to the microsomes, inhibitor is also a substrate.	Consider using a lower protein concentration, measure the unbound fraction of the inhibitor.
Unexpectedly low inhibition	Inhibitor instability, low inhibitor concentration range.	Check the stability of the inhibitor in the incubation buffer, expand the concentration range tested.

Protocol 2: LC-MS/MS Method for Quantification of Haloperidol and Reduced Haloperidol

This protocol provides a general framework for the development of a sensitive and specific LC-MS/MS method for the simultaneous quantification of haloperidol and its major metabolite, reduced haloperidol, in a biological matrix (e.g., plasma or microsomal incubate).

Materials:

• Haloperidol and reduced haloperidol analytical standards

• Internal Standard (IS) (e.g., deuterated haloperidol)

• LC-MS/MS system with a triple quadrupole mass spectrometer

• C18 reverse-phase HPLC column

• Formic acid

• Acetonitrile (ACN)

• Methanol (MeOH)

• Water (LC-MS grade)

• Sample preparation materials (e.g., protein precipitation plates, solid-phase extraction cartridges)

Experimental Workflow:

Caption: Workflow for the quantification of haloperidol and its metabolite.

Step-by-Step Procedure:

• Sample Preparation (Protein Precipitation):

  • To 50 µL of sample (plasma or microsomal incubate), add 150 µL of ice-cold ACN containing the internal standard.

  • Vortex thoroughly and centrifuge at high speed (e.g., 10,000 x g) for 10 minutes to precipitate proteins.

  • Transfer the supernatant to a new plate or vials for LC-MS/MS analysis.

• LC-MS/MS Conditions (Example):

  • Column: C18 column (e.g., 2.1 x 50 mm, 1.8 µm).

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: 0.1% formic acid in acetonitrile.

  • Gradient: A typical gradient would start with a low percentage of mobile phase B, ramp up to a high percentage to elute the analytes, and then return to initial conditions for column re-equilibration.

  • Flow Rate: 0.3-0.5 mL/min.

  • Injection Volume: 5-10 µL.

  • Mass Spectrometer: Operate in positive electrospray ionization (ESI+) mode.

  • Detection: Use Multiple Reaction Monitoring (MRM) to monitor specific precursor-to-product ion transitions for haloperidol, reduced haloperidol, and the internal standard. These transitions should be optimized by infusing the individual compounds.

  Example MRM Transitions (to be optimized on your instrument):

Compound	Precursor Ion (m/z)	Product Ion (m/z)
Haloperidol	376.2	165.1
Reduced Haloperidol	378.2	165.1
Haloperidol-d4 (IS)	380.2	165.1

• Data Analysis:

  • Generate a calibration curve by plotting the peak area ratio of the analyte to the internal standard against the concentration of the analyte standards.

  • Use a linear regression model with appropriate weighting to fit the calibration curve.

  • Quantify the concentration of haloperidol and reduced haloperidol in the unknown samples using the calibration curve.

Troubleshooting Guide for LC-MS/MS Analysis

Problem	Potential Cause	Troubleshooting Steps
Poor peak shape (tailing or fronting)	Column degradation, inappropriate mobile phase pH, sample solvent effects.	Use a new column, adjust mobile phase pH, ensure the sample solvent is compatible with the initial mobile phase conditions.
Low sensitivity	Poor ionization, ion suppression from the matrix, incorrect MS/MS parameters.	Optimize ESI source parameters, improve sample cleanup to remove matrix components, re-optimize MRM transitions.
High background noise	Contaminated mobile phase or LC system.	Use fresh, high-purity solvents and flush the LC system thoroughly.
Inconsistent retention times	Fluctuations in mobile phase composition or column temperature.	Ensure proper mobile phase mixing and use a column oven for stable temperature control.

Data Interpretation and Reporting

When presenting your findings, it is crucial to provide a clear and concise summary of the data. The following tables can be used as templates for reporting your results.

Table 1: IC50 Values for CYP2D6 Inhibition

Inhibitor	IC50 (µM)
Homochlorcyclizine	[Your experimental value]
Quinidine (Positive Control)	[Your experimental value]

Table 2: Kinetic Parameters of CYP2D6 Inhibition by Homochlorcyclizine

Parameter	Value
Ki (µM)	[Your experimental value]
Mechanism of Inhibition	[e.g., Competitive, Non-competitive]

Conclusion and Clinical Relevance

The in vitro data generated from these experiments will provide valuable insights into the potential for a clinically significant drug-drug interaction between homochlorcyclizine and haloperidol. A potent inhibition of CYP2D6 by homochlorcyclizine (low µM Ki value) would suggest a high likelihood of this interaction occurring in vivo. This information is critical for guiding clinical trial design, informing prescribing decisions, and ensuring patient safety. Researchers should always consider the principles outlined in regulatory guidance documents, such as those from the FDA and EMA, when designing and interpreting drug interaction studies.

References

• Hamelin, B. A., & Turgeon, J. (1998). In Vitro Characterization of Cytochrome P450 2D6 Inhibition by Classic Histamine H1 Receptor Antagonists. Drug Metabolism and Disposition, 26(9), 903-906.
• Dr. Oracle. (2023). Do antihistamines inhibit CYP2D6 (cytochrome P450 2D6)?. Retrieved from [A valid, clickable URL will be provided when the tool is available]

Sources

• 1. droracle.ai [droracle.ai]
• 2. In vitro characterization of cytochrome P450 2D6 inhibition by classic histamine H1 receptor antagonists - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Investigating the Impact of Homochlorcyclizine on CYP2D6-Mediated Metabolism

<content_type_and_audience>

Audience: Researchers, scientists, and drug development professionals.

Content Type: A comprehensive technical guide structured with troubleshooting, FAQs, and detailed protocols.

Introduction for the Senior Application Scientist

Welcome to the technical support guide for investigating the interaction between Homochlorcyclizine and Cytochrome P450 2D6 (CYP2D6). As researchers in drug metabolism, you are aware that understanding the potential for drug-drug interactions (DDIs) is a critical component of preclinical and clinical drug development. Cytochrome P450 2D6 (CYP2D6) is a vital enzyme involved in the metabolism of approximately 20-25% of all clinically used drugs.[1] Homochlorcyclizine, a first-generation antihistamine of the piperazine class, has been shown to inhibit CYP2D6 activity.[2][3][4] This guide will provide you with the foundational knowledge, experimental protocols, and troubleshooting advice to accurately characterize this interaction in your laboratory.

Part 1: Frequently Asked Questions (FAQs)

This section addresses common initial questions regarding Homochlorcyclizine and CYP2D6.

Q1: What is Homochlorcyclizine and why is its interaction with CYP2D6 significant?

A1: Homochlorcyclizine is a first-generation antihistamine used for treating allergies.[3] Like many first-generation antihistamines, it can cross the blood-brain barrier, leading to sedative effects.[5] Its significance in relation to CYP2D6 stems from its inhibitory effect on this enzyme. Since CYP2D6 metabolizes a quarter of all prescribed medications, including antidepressants, beta-blockers, and opioids, its inhibition by Homochlorcyclizine can lead to increased plasma concentrations of these co-administered drugs, potentially causing adverse effects.[1][6]

Q2: What is the mechanism of CYP2D6 inhibition by Homochlorcyclizine?

A2: While specific studies on Homochlorcyclizine are limited, other first-generation antihistamines with similar structures, such as diphenhydramine and hydroxyzine, have been shown to be competitive or mixed inhibitors of CYP2D6.[7] This suggests that Homochlorcyclizine likely competes with other CYP2D6 substrates for binding to the enzyme's active site.[8]

Q3: What are the known IC50 or Ki values for Homochlorcyclizine's inhibition of CYP2D6?

A3: Studies on a group of H1-antihistamines have shown a concentration-dependent inhibition of CYP2D6.[4][9] For a group of five H1-antihistamines, the IC50 values for CYP2D6-mediated bufuralol 1'-hydroxylation were in the range of 32-109 µM.[4] Another study reported Ki values for several classic antihistamines, with diphenhydramine and chlorpheniramine being the weakest inhibitors (Ki ≈ 11 µM) and clemastine being the most potent (Ki ≈ 2 µM).[7] While a specific Ki for Homochlorcyclizine isn't readily available in these results, it is expected to fall within a similar range due to structural similarities.

Q4: What are the clinical implications of this interaction?

A4: The inhibition of CYP2D6 by Homochlorcyclizine can lead to what is known as "phenoconversion".[1] This is a phenomenon where an individual with a normal metabolizer genotype for CYP2D6 exhibits a poor metabolizer phenotype due to the presence of an inhibitor. This can result in elevated levels of other drugs metabolized by CYP2D6, increasing the risk of toxicity or adverse events. For example, increased concentrations of certain tricyclic antidepressants can lead to cardiotoxicity.[10]

Q5: Are there genetic variations in CYP2D6 that I should be aware of?

A5: Yes, the CYP2D6 gene is highly polymorphic, with over 100 known alleles.[11] These variations can lead to different enzyme activity levels, categorizing individuals into several phenotype groups:

• Poor Metabolizers (PMs): Have little to no enzyme function.

• Intermediate Metabolizers (IMs): Have decreased enzyme activity.

• Normal Metabolizers (NMs): Have fully functional enzyme activity.

• Ultrarapid Metabolizers (UMs): Have increased enzyme activity, often due to gene duplication.[12]

The genetic makeup of the enzyme source (e.g., human liver microsomes) can significantly impact the results of your inhibition studies.[13]

Part 2: Core Experimental Workflow: In Vitro CYP2D6 Inhibition Assay

This section provides a detailed protocol for determining the IC50 of Homochlorcyclizine for CYP2D6 inhibition using human liver microsomes.

Experimental Objective:

To determine the concentration of Homochlorcyclizine that inhibits 50% of CYP2D6 activity (IC50) in human liver microsomes.

Materials and Reagents:

• Homochlorcyclizine

• Pooled Human Liver Microsomes (HLMs)

• CYP2D6 Probe Substrate (e.g., Bufuralol or Dextromethorphan)[14][15]

• Positive Control Inhibitor (e.g., Quinidine)[15]

• NADPH regenerating system (e.g., NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase)[16]

• Potassium Phosphate Buffer (0.1 M, pH 7.4)[16]

• Acetonitrile or Methanol (for stopping the reaction and protein precipitation)

• LC-MS/MS system for metabolite quantification

Experimental Protocol:

Step 1: Preparation of Reagents

• Homochlorcyclizine Stock Solution: Prepare a high-concentration stock solution (e.g., 10 mM) in a suitable solvent (e.g., DMSO, Methanol). Serially dilute this stock to create a range of working solutions.

  • Application Scientist's Note: The final solvent concentration in the incubation mixture should be kept low (typically ≤1%) to avoid solvent-mediated effects on enzyme activity.

• Probe Substrate Solution: Prepare a working solution of the CYP2D6 substrate (e.g., Bufuralol) at a concentration close to its Km value.

  • Application Scientist's Note: Using a substrate concentration near the Km ensures the assay is sensitive to competitive inhibitors.

• HLM Suspension: Dilute the pooled human liver microsomes in phosphate buffer to the desired final protein concentration (e.g., 0.5 mg/mL).[16] Keep on ice.

• NADPH Regenerating System: Prepare the solution according to the manufacturer's instructions.

Step 2: Incubation Procedure

• Add the phosphate buffer, HLM suspension, and the Homochlorcyclizine working solution (or positive control/vehicle) to a 96-well plate or microcentrifuge tubes.

• Pre-incubate the mixture for 5-10 minutes at 37°C to allow Homochlorcyclizine to interact with the enzyme.

• Initiate the metabolic reaction by adding the probe substrate.

• Immediately after adding the substrate, add the NADPH regenerating system to start the reaction.

• Incubate at 37°C for a predetermined time (e.g., 15-30 minutes).

  • Application Scientist's Note: The incubation time should be within the linear range of metabolite formation. This should be determined in preliminary experiments.

• Stop the reaction by adding an equal volume of cold acetonitrile or methanol. This will also precipitate the proteins.

Step 3: Sample Processing and Analysis

• Centrifuge the samples to pellet the precipitated protein.

• Transfer the supernatant to a new plate or vials for LC-MS/MS analysis.

• Quantify the formation of the specific metabolite (e.g., 1'-hydroxybufuralol or dextrorphan).

Step 4: Data Analysis

• Calculate the percent inhibition of CYP2D6 activity for each concentration of Homochlorcyclizine compared to the vehicle control.

• Plot the percent inhibition against the logarithm of the Homochlorcyclizine concentration.

• Fit the data to a sigmoidal dose-response curve to determine the IC50 value.

Workflow Diagram

Caption: Competitive vs. Non-Competitive Inhibition.

Part 4: Data Summary and Advanced Considerations

Quantitative Data Summary

The following table summarizes the inhibitory potential of various first-generation antihistamines against CYP2D6, providing context for your experimental results with Homochlorcyclizine.

Compound	Inhibition Type	Ki (µM)	IC50 (µM)	Reference
Clemastine	Mixed	~2	-	[7]
Hydroxyzine	Mixed	~4-6	-	[7]
Promethazine	Mixed	~4-6	-	[7]
Tripelennamine	Mixed	~4-6	-	[7]
Diphenhydramine	Competitive	~11	-	[7]
Chlorpheniramine	Mixed	~11	-	[7]
Group of 5 H1-Antihistamines	-	-	32-109	[4]

Advanced Considerations

• Metabolite-Dependent Inhibition: It's possible that a metabolite of Homochlorcyclizine, rather than the parent compound, is the primary inhibitor. [17]An IC50 shift assay with and without a 30-minute pre-incubation in the presence of NADPH can help elucidate this. [18][17]* Enantioselectivity: Homochlorcyclizine is a chiral molecule. Its enantiomers may exhibit different pharmacokinetic properties and inhibitory potencies. [19]Consider studying the enantiomers separately if they are available.

• In Vivo Relevance: While in vitro data is crucial, always consider the in vivo context. The clinical significance of the inhibition will depend on the therapeutic concentrations of Homochlorcyclizine and the co-administered CYP2D6 substrate.

By following the protocols and considering the troubleshooting advice in this guide, you will be well-equipped to generate robust and reliable data on the impact of Homochlorcyclizine on CYP2D6-mediated metabolism.

References

• What is the mechanism of Homochlorcyclizine Hydrochloride? (2024-07-17). Patsnap Synapse. [Link]

• CYP2D6 Overview: Allele and Phenotype Frequencies. (2021-10-15). Medical Genetics Summaries. [Link]

• CYP2D6 variation, behaviour and psychopathology: implications for pharmacogenomics-guided clinical trials. PubMed Central. [Link]

• Homochlorcyclizine dihydrochloride: Uses, Dosage, S... MIMS Malaysia. [Link]

• Homochlorcyclizine. Wikipedia. [Link]

• What is Homochlorcyclizine Hydrochloride used for? (2024-06-15). Patsnap Synapse. [Link]

• Inhibitory effects of H-1-antihistamines on CYP2D6-and CYP2C9-mediated drug metabolic reactions in human liver microsomes. ResearchGate. [Link]

• Inhibitory effects of H1-antihistamines on CYP2D6- and CYP2C9-mediated drug metabolic reactions in human liver microsomes. PubMed. [Link]

• Do antihistamines inhibit CYP2D6 (cytochrome P450 2D6)? (2025-09-03). Dr.Oracle. [Link]

• In Vitro Characterization of Cytochrome P450 2D6 Inhibition by Classic Histamine H1 Receptor Antagonists. PubMed. [Link]

• PharmVar Tutorial on CYP2D6 Structural Variation Testing and Recommendations on Reporting. PubMed Central. [Link]

• Leveraging in Vitro Models for Clinically Relevant Rare CYP2D6 Variants in Pharmacogenomics. PubMed Central. [Link]

• In vitro inhibition of human cytochrome P450 enzymes by the novel atypical antipsychotic drug asenapine: a prediction of possible drug–drug interactions. National Institutes of Health. [Link]

• Full article: Substrate Specificity of CYP2D6 Genetic Variants. Taylor & Francis Online. [Link]

• Assessment of activity levels for CYP2D61, CYP2D62, and CYP2D6*41 genes by population pharmacokinetics of dextromethorphan. PubMed. [Link]

• A Guide to In Vitro CYP Inhibition Studies: Elements of Study Design and Important Considerations in Data Analysis. BioIVT. [Link]

• Challenges in CYP2D6 Phenotype Assignment from Genotype Data: A Critical Assessment and Call for Standardization. ResearchGate. [Link]

• Clinical Pharmacogenetics Implementation Consortium Guideline (CPIC®) for CYP2D6 and CYP2C19 Genotypes and Dosing of Tricyclic Antidepressants: 2016 Update. PubMed Central. [Link]

• Enantioselective Pharmacokinetics of Homochlorcyclizine. II: Disposition and Metabolism of (+)-, (-)- And Racemic Homochlorcyclizine After Oral Administration to Man. PubMed. [Link]

• Substrates and inhibitors of CYP2D6 enzyme | Download Table. ResearchGate. [Link]

• CYP Inhibition Assay. LifeNet Health LifeSciences. [Link]

• Paradoxical Excitation on Diphenhydramine May Be Associated with Being a CYP2D6 Ultrarapid Metabolizer: Three Case Reports | CNS Spectrums. Cambridge Core. [Link]

• CYP Inhibition Assay. Creative Bioarray. [Link]

• Effects of Genetic Polymorphism in CYP2D6, CYP2C19, and the Organic Cation Transporter OCT1 on Amitriptyline Pharmacokinetics in Healthy Volunteers and Depressive Disorder Patients. ResearchGate. [Link]

• A Comprehensive CYP2D6 Drug–Drug–Gene Interaction Network for Application in Precision Dosing and Drug Development. National Institutes of Health. [Link]

• In Vitro Inhibition Studies. [No valid URL found]

• CYP2D6 pharmacogenetics and phenoconversion in personalized medicine. PubMed Central. [Link]

• Drug Development and Drug Interactions | Table of Substrates, Inhibitors and Inducers. FDA. [Link]

• Near, far, wherever you are: phenotype-related variation in pharmacogenomic effect sizes across the psychiatric drug literature. Frontiers. [Link]

Sources

• 1. CYP2D6 pharmacogenetics and phenoconversion in personalized medicine - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mims.com [mims.com]
• 3. Homochlorcyclizine - Wikipedia [en.wikipedia.org]
• 4. Inhibitory effects of H1-antihistamines on CYP2D6- and CYP2C9-mediated drug metabolic reactions in human liver microsomes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. What is the mechanism of Homochlorcyclizine Hydrochloride? [synapse.patsnap.com]
• 6. droracle.ai [droracle.ai]
• 7. In vitro characterization of cytochrome P450 2D6 inhibition by classic histamine H1 receptor antagonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. scbt.com [scbt.com]
• 9. researchgate.net [researchgate.net]
• 10. Clinical Pharmacogenetics Implementation Consortium Guideline (CPIC®) for CYP2D6 and CYP2C19 Genotypes and Dosing of Tricyclic Antidepressants: 2016 Update - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. CYP2D6 Overview: Allele and Phenotype Frequencies - Medical Genetics Summaries - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 13. CYP2D6 variation, behaviour and psychopathology: implications for pharmacogenomics-guided clinical trials - PMC [pmc.ncbi.nlm.nih.gov]
• 14. tandfonline.com [tandfonline.com]
• 15. Drug Development and Drug Interactions | Table of Substrates, Inhibitors and Inducers | FDA [fda.gov]
• 16. In vitro inhibition of human cytochrome P450 enzymes by the novel atypical antipsychotic drug asenapine: a prediction of possible drug–drug interactions - PMC [pmc.ncbi.nlm.nih.gov]
• 17. dda.creative-bioarray.com [dda.creative-bioarray.com]
• 18. bioivt.com [bioivt.com]
• 19. Enantioselective pharmacokinetics of homochlorcyclizine. II: Disposition and metabolism of (+)-, (-)- and racemic homochlorcyclizine after oral administration to man - PubMed [pubmed.ncbi.nlm.nih.gov]

addressing Homochlorcyclizine's off-target effects in cellular assays

A Guide to Addressing Off-Target Effects in Cellular Assays

Welcome to the technical support center for researchers utilizing Homochlorcyclizine (HCCZ) in cellular and biochemical assays. As a first-generation antihistamine, HCCZ is a potent antagonist of the histamine H1 receptor.[1] However, like many small molecules, its utility in research can be complicated by interactions with unintended molecular targets.

This guide, prepared by our team of application scientists, provides in-depth troubleshooting strategies, detailed experimental protocols, and essential FAQs to help you identify, understand, and mitigate potential off-target effects of Homochlorcyclizine, ensuring the validity and specificity of your experimental results.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for Homochlorcyclizine?

A1: Homochlorcyclizine is a first-generation diphenylmethylpiperazine antihistamine.[1][2] Its primary mechanism of action is as a competitive antagonist of the histamine H1 receptor, blocking the downstream signaling pathways that are typically activated by histamine, such as the NF-κB immune response transcription factor pathway.[2]

Q2: I'm observing unexpected cytotoxicity or a reduction in cell viability. Is this an on-target or off-target effect?

A2: While high concentrations of any compound can induce cytotoxicity, unexpected cell death at working concentrations may be an off-target effect. Homochlorcyclizine is known to interact with several other receptors and enzymes which could contribute to cytotoxicity depending on your cell model. We recommend performing a "Target Knockout/Knockdown Rescue" experiment as detailed in our troubleshooting guide to differentiate between on-target and off-target cytotoxicity.

Q3: What are the most common known off-target effects of Homochlorcyclizine?

A3: The most well-documented off-target effects for Homochlorcyclizine and other first-generation antihistamines are:

• Anticholinergic Effects: Inhibition of muscarinic acetylcholine receptors.[3][4]

• CYP450 Inhibition: Specifically, inhibition of the CYP2D6 enzyme, which can affect the metabolism of other compounds in your assay.[5]

• Anti-inflammatory Effects: Inhibition of arachidonic acid release from neutrophils, independent of H1 receptor blockade.[6]

Q4: At what concentration should I expect to see these off-target effects?

A4: This is highly dependent on the cell type and the specific off-target. Homochlorcyclizine has a high affinity for muscarinic receptors, with a reported Ki between 5.0-38 nM.[3] This is a potent interaction and may occur at similar concentrations to your intended H1 receptor antagonism. For other off-targets, it is crucial to perform a dose-response curve and compare it against a known H1-selective antihistamine (if available) and a negative control.

Q5: How do I choose an appropriate negative control for my experiments?

A5: An ideal negative control would be a structurally similar analog of Homochlorcyclizine that is inactive against the H1 receptor and its known off-targets. While a perfect commercially available candidate is not readily documented, a practical approach is to use a second-generation antihistamine like Levocetirizine. These compounds are designed for higher H1 selectivity and do not readily cross the blood-brain barrier, exhibiting fewer CNS and anticholinergic effects.[2] Comparing the phenotype induced by Homochlorcyclizine to that of a more selective H1 antagonist can help isolate off-target effects.

Troubleshooting Guides

Guide 1: Problem - Observed Phenotype Does Not Match H1 Receptor Knockdown/Knockout

You've treated your cells with Homochlorcyclizine expecting a phenotype consistent with H1 receptor antagonism, but your results are different from what you see with H1 siRNA or CRISPR-Cas9 knockout models.

Caption: Troubleshooting workflow for phenotype mismatch.

Causality Explanation: A mismatch between a small molecule inhibitor and a genetic perturbation is a classic sign of off-target activity.[7] Small molecules can bind to multiple proteins, whereas genetic knockouts are highly specific to the intended target. This workflow helps distinguish between a potent, specific off-target effect and non-specific effects that only occur at high, non-physiological concentrations.

Guide 2: Systematic Deconvolution of Off-Target Effects

If you suspect an off-target effect, the next step is to systematically identify the unintended pathway being modulated.

Potential Off-Target	Mechanism & Consequence	Recommended Cellular Assay
Muscarinic Receptors	Homochlorcyclizine has a high affinity for muscarinic receptors (Ki = 5.0-38 nM).[3] Inhibition can alter calcium signaling, cell proliferation, and other pathways regulated by acetylcholine.	Calcium Flux Assay: In cells expressing muscarinic receptors (e.g., SH-SY5Y, HEK293-M1), pre-treat with HCCZ, then stimulate with a muscarinic agonist like carbachol. An off-target effect would be the inhibition of the carbachol-induced calcium signal. See Protocol 2 .
CYP2D6 Enzyme	Inhibition of this key metabolic enzyme can alter the processing of other compounds or endogenous molecules in your cells, leading to unexpected secondary effects.[5]	Luminescent CYP2D6 Inhibition Assay: Use a commercial kit (e.g., P450-Glo™) with a luminogenic substrate that is a specific target for CYP2D6. Inhibition of the enzyme by HCCZ will result in a decreased luminescent signal. See Protocol 3 .
hERG K+ Ion Channel	A common off-target for many drugs, inhibition can alter membrane potential and lead to cardiotoxicity in vivo, or general cytotoxicity in vitro.[8]	Thallium Flux Assay: Use a cell line stably expressing the hERG channel (e.g., HEK293-hERG). The assay measures the influx of thallium through open channels. Inhibition by HCCZ will decrease the fluorescent signal. See Protocol 4 .
Smoothened (Smo) Receptor	While less common for antihistamines, some piperazine-containing molecules can inhibit the Hedgehog (Hh) signaling pathway by targeting Smo.[7][9] This is a critical pathway in development and cancer.	Gli-Luciferase Reporter Assay: In a cell line responsive to Hh signaling (e.g., Shh-LIGHT2), stimulate the pathway with a Smo agonist (e.g., SAG) in the presence of HCCZ. Inhibition of Smo will reduce the SAG-induced luciferase expression.

Experimental Protocols

Protocol 1: Validating On-Target vs. Off-Target Effects with a Negative Control

Objective: To differentiate the desired H1-mediated phenotype from potential off-target effects using a more selective H1 antagonist as a control.

Materials:

• Homochlorcyclizine (HCCZ)

• Levocetirizine (or another selective second-generation antihistamine)

• Your cell line of interest

• Appropriate cell culture reagents

• Assay-specific reagents (e.g., for viability, gene expression)

Procedure:

• Cell Seeding: Plate your cells at the optimal density for your specific endpoint assay (e.g., viability, qPCR, Western blot).

• Compound Preparation: Prepare a 10-point, 3-fold serial dilution for both HCCZ and Levocetirizine, starting from a top concentration of 100 µM.

• Treatment: Treat the cells with the serial dilutions of both compounds. Include a vehicle-only control (e.g., 0.1% DMSO).

• Incubation: Incubate for the appropriate duration for your assay (e.g., 24-72 hours).

• Data Acquisition: Measure your experimental endpoint (e.g., cell viability via CellTiter-Glo, gene expression via qPCR).

• Data Analysis:

  • Plot the dose-response curves for both HCCZ and Levocetirizine.

  • Interpretation:

    • If both compounds produce the same phenotype with similar potency, the effect is likely on-target (mediated by H1).

    • If HCCZ produces the phenotype but Levocetirizine does not (or does so with much lower potency), the effect is likely off-target .

Protocol 2: Counter-Screen for Anticholinergic (Muscarinic Receptor) Activity

Objective: To quantify the inhibitory effect of HCCZ on muscarinic M1 receptor activation.

Materials:

• HEK293 cells stably expressing the M1 muscarinic receptor (or similar cell line).

• Fluo-4 AM or another calcium-sensitive dye.

• Carbachol (muscarinic agonist).

• Atropine (positive control muscarinic antagonist).

• Homochlorcyclizine.

• Plate reader with fluorescence detection and kinetic read capability.

Procedure:

• Cell Plating: Seed M1-expressing HEK293 cells in a 96-well black, clear-bottom plate.

• Dye Loading: The next day, load cells with Fluo-4 AM dye according to the manufacturer's protocol (typically 1 hour at 37°C).

• Compound Pre-incubation: Wash the cells and add HCCZ, Atropine (positive control), and vehicle control at various concentrations. Incubate for 15-30 minutes at room temperature.

• Signal Measurement:

  • Place the plate in the plate reader and begin kinetic fluorescence measurement.

  • After establishing a stable baseline, inject a pre-determined EC80 concentration of Carbachol into all wells.

  • Continue reading the fluorescence signal for at least 2 minutes to capture the peak response.

• Data Analysis:

  • Calculate the peak fluorescence response for each well.

  • Normalize the data to the vehicle control (100% activity) and a high concentration of Atropine (0% activity).

  • Plot the dose-response curve for HCCZ to determine its IC50 for muscarinic receptor inhibition.

Protocol 3: Counter-Screen for CYP2D6 Inhibition

Objective: To determine if HCCZ inhibits the metabolic activity of the CYP2D6 enzyme.

Materials:

• P450-Glo™ CYP2D6 Assay kit (Promega) or similar.[10]

• Recombinant human CYP2D6 membranes.

• Luminogenic substrate (e.g., a luciferin derivative).

• NADPH regeneration system.

• Quinidine (positive control CYP2D6 inhibitor).

• Homochlorcyclizine.

• White, opaque 96-well plates.

• Luminometer.

Procedure:

• Reaction Setup: In each well of the 96-well plate, combine the reaction buffer, CYP2D6 membranes, and the NADPH regeneration system.

• Inhibitor Addition: Add serial dilutions of HCCZ, Quinidine (positive control), or vehicle control to the appropriate wells.

• Reaction Initiation: Add the luminogenic substrate to all wells to start the reaction.

• Incubation: Incubate at 37°C for the time recommended by the manufacturer (e.g., 30-60 minutes).

• Signal Detection: Add the Luciferin Detection Reagent to stop the enzymatic reaction and initiate the luminescent signal.

• Luminescence Reading: After a brief stabilization period (e.g., 20 minutes), read the luminescence on a plate reader.

• Data Analysis:

  • A lower luminescent signal indicates inhibition of CYP2D6 activity.

  • Normalize data to vehicle (100% activity) and Quinidine (0% activity) controls.

  • Calculate the IC50 of HCCZ for CYP2D6 inhibition.

Protocol 4: Counter-Screen for hERG Channel Inhibition

Objective: To assess if HCCZ blocks the hERG potassium channel, a common cardiotoxicity liability.

Materials:

• FluxOR™ Thallium Flux Assay Kit (Thermo Fisher Scientific) or similar.[11]

• HEK293 cells stably expressing the hERG channel.

• Astemizole or Dofetilide (positive control hERG blockers).

• Homochlorcyclizine.

• Potassium sulfate (K₂SO₄) and Thallium sulfate (Tl₂SO₄) buffers.

• Plate reader with fluorescence detection.

Procedure:

• Cell Plating: Seed hERG-HEK293 cells in a 384-well black, clear-bottom plate.[12]

• Dye Loading: On the day of the assay, load cells with the FluxOR™ dye.

• Compound Incubation: Add serial dilutions of HCCZ, a positive control blocker, and vehicle to the plate and incubate for 30 minutes at room temperature.[12]

• Thallium Flux Measurement:

  • Place the plate in the reader.

  • Add the stimulus buffer containing thallium and potassium to initiate channel opening and thallium influx.[11]

  • Immediately measure the fluorescence signal kinetically.

• Data Analysis:

  • The rate of fluorescence increase is proportional to hERG channel activity.

  • Calculate the IC50 of HCCZ for hERG channel blockade by plotting the normalized signal against the compound concentration.

Understanding On-Target vs. Off-Target Signaling

The following diagram illustrates how Homochlorcyclizine's on-target effect (H1R antagonism) can be confounded by a common off-target effect (Muscarinic Receptor antagonism), leading to a similar downstream cellular response (calcium signal modulation) but through distinct pathways.

Caption: On-target vs. Off-target pathway interference.

References

• Uchida, M. K., & Nakajima, S. (1987). Antimuscarinic effects of antihistamines: quantitative evaluation by receptor-binding assay. Nihon yakurigaku zasshi. Folia pharmacologica Japonica, 90(5), 295-301. [Link]

• CAMH. (n.d.). Novel Cell-Based Assay for Serum Assessing Anticholinergic Toxicity in Cognitive Impairment. [Link]

• Patsnap Synapse. (2024). What is the mechanism of Homochlorcyclizine Hydrochloride? [Link]

• LifeNet Health LifeSciences. (n.d.). CYP inhibition assay services based on FDA Guidance. [Link]

• Molecular Devices. (n.d.). Characterization of hERG channel blockers using the FLIPR Potassium Assay Kit on the FLIPR Tetra System. [Link]

• Gao, N., et al. (2014). Inhibitory effects of phytochemicals on metabolic capabilities of CYP2D61 and CYP2D610 using cell-based models in vitro. Acta Pharmacologica Sinica, 35(7), 955-964. [Link]

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A Comparative Analysis of Homochlorcyclizine and Hydroxyzine as Anti-Hepatitis C Virus Agents

A Technical Guide for Researchers in Virology and Drug Development

The repurposing of existing drugs with established safety profiles presents a promising and accelerated pathway for the development of novel antiviral therapies. Within this paradigm, first-generation antihistamines have emerged as unexpected yet potent inhibitors of the Hepatitis C Virus (HCV). This guide provides a detailed comparative analysis of two such related benzhydrylpiperazine compounds, Homochlorcyclizine (HCZ) and Hydroxyzine, focusing on their anti-HCV activity, mechanism of action, and the experimental frameworks used to evaluate their efficacy. This document is intended for researchers and scientists in the fields of virology and drug development seeking to understand the potential of these compounds as part of future anti-HCV therapeutic strategies.

Comparative Anti-HCV Potency and Cytotoxicity

Both Homochlorcyclizine and Hydroxyzine have demonstrated significant inhibitory effects on HCV infection in cell culture models.[1][2] Their antiviral activity is characterized by low nanomolar to low micromolar effective concentrations (EC50), coupled with high selectivity indices (SI), indicating a favorable window between antiviral efficacy and cellular toxicity.

A key study identified both hydroxyzine and chlorcyclizine (a closely related analog to homochlorcyclizine) as having the strongest anti-HCV effects among 49 existing drugs with such properties.[2] Another study presented comparative data for Homochlorcyclizine and Hydroxyzine, demonstrating their potent activity against HCV genotype 2a (JFH-1 strain).[1][3]

Compound	EC50 (µM)	CC50 (µM)	Selectivity Index (SI = CC50/EC50)
Homochlorcyclizine	~0.05	>10	>200
Hydroxyzine	~0.05	>10	>200

Table 1: Comparative in vitro anti-HCV activity of Homochlorcyclizine and Hydroxyzine against HCV genotype 2a in Huh7.5.1 cells. Data synthesized from multiple sources.[1][3]

It is noteworthy that the anti-HCV activity of these compounds is independent of their primary function as H1-histamine receptor antagonists.[1] This suggests a distinct mechanism of action against the virus, opening a new avenue for therapeutic intervention that is delinked from their antihistaminergic effects.[1]

Mechanism of Action: Inhibition of HCV Entry

• No Effect on Viral Replication: Studies utilizing subgenomic HCV replicons, which replicate viral RNA independently of viral entry, showed no inhibition by these compounds.[4] This demonstrates that the drugs do not target the viral replication machinery itself.

• Inhibition at a Post-Adsorption Step: The compounds were found to inhibit HCV infection at a post-adsorption step, suggesting interference with the fusion process between the viral envelope and the host cell membrane.[4][6]

• Direct Targeting of E1 Glycoprotein: Research on chlorcyclizine, a close analog of homochlorcyclizine, has revealed that it directly binds to the HCV E1 envelope glycoprotein.[7][8] This interaction is believed to interfere with the fusion peptide of E1, thereby blocking the membrane fusion step essential for the release of the viral genome into the cytoplasm.[7][8]

The proposed mechanism of action for these benzhydrylpiperazine compounds is illustrated in the following diagram:

Figure 1: Proposed mechanism of action for Homochlorcyclizine and Hydroxyzine in inhibiting HCV infection.

Genotype Specificity

An interesting observation is the differential susceptibility of HCV genotypes to these compounds. Hydroxyzine, for instance, has been shown to be more effective against genotype 2 envelope glycoproteins compared to genotypes 1, 3, and 4.[4] This suggests that the binding site on the E1 glycoprotein may have subtle conformational differences across genotypes, impacting the inhibitory activity of these drugs.

Experimental Methodologies

The evaluation of the anti-HCV activity of Homochlorcyclizine and Hydroxyzine relies on robust in vitro cell culture systems. A standard experimental workflow is outlined below:

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Homochlorcyclizine vs. Cetirizine: A Comparative Analysis of Viral Entry Inhibition Mechanisms

An In-Depth Technical Guide for Researchers

Introduction

The repurposing of existing therapeutic agents has become a cornerstone of rapid response strategies against emerging viral threats. Among the vast pharmacopeia, antihistamines have garnered significant interest, not only for their primary role in modulating allergic responses but also for their potential off-target antiviral activities. This guide provides a detailed comparative analysis of two such agents: Homochlorcyclizine, a first-generation antihistamine, and Cetirizine, a widely-used second-generation counterpart.

While both molecules are structurally related piperazine derivatives developed to antagonize the histamine H1 receptor, emerging evidence suggests they may interact with viral pathogens through distinct mechanisms. This document synthesizes the current understanding of their potential roles in inhibiting viral entry, provides the experimental frameworks necessary to evaluate these claims, and offers insights for future research and development. Our focus extends beyond established pharmacology to explore the nuanced, and in some cases inferred, antiviral properties of these compounds, providing a critical resource for researchers in virology and drug development.

Section 1: Comparative Compound Profiles

Homochlorcyclizine and Cetirizine belong to the piperazine class of antihistamines but exhibit significant differences in their pharmacological profiles, which may influence their antiviral potential.

Homochlorcyclizine is a first-generation antihistamine marketed in Japan since 1965 for the treatment of allergies.[1] As is characteristic of its class, it can cross the blood-brain barrier, leading to sedative effects, and possesses anticholinergic, antidopaminergic, and antiserotonergic properties.[1][2] Its structural similarity to other diphenylmethylpiperazine compounds, such as chlorcyclizine, is of key interest for its antiviral potential.

Cetirizine is a second-generation antihistamine and an active metabolite of hydroxyzine.[3][] Its molecular structure includes a carboxylic acid group, which increases its polarity and limits its ability to cross the blood-brain barrier, thus minimizing sedative side effects.[][5][6] Cetirizine is a potent and selective peripheral H1-receptor antagonist with a well-established safety profile for treating allergic rhinitis and chronic urticaria.[3][7]

Feature	Homochlorcyclizine	Cetirizine
Chemical Class	Diphenylmethylpiperazine[1]	Piperazine, Carboxylic Acid[8]
Generation	First-Generation[2]	Second-Generation[5]
Primary Mechanism	H1-Receptor Antagonist[2]	Selective Peripheral H1-Receptor Antagonist[3][]
Chemical Formula	C₁₉H₂₃ClN₂[9]	C₂₁H₂₅ClN₂O₃[8]
Key Structural Difference	Homopiperazine ring, N-methyl group	Piperazine ring, 2-(carboxymethoxy)ethyl group[8][9]
Blood-Brain Barrier	Crosses (potential for sedation)[2]	Limited penetration (non-sedating for most)[6]
Reported Antiviral Link	Inferred via Chlorcyclizine (HCV Entry)[10]	Association with reduced SARS-CoV-2 positivity[11]

Section 2: Mechanisms of Viral Entry Inhibition - The Current Evidence

The antiviral activities of Homochlorcyclizine and Cetirizine appear to diverge significantly. Evidence for Homochlorcyclizine points towards a direct inhibition of the viral entry process, inferred from studies on a close analog, while Cetirizine's role seems more connected to modulating the host's immune response.

Homochlorcyclizine: A Direct Inhibitor of Viral Entry via Analogy

Direct experimental data on the antiviral activity of Homochlorcyclizine is limited. However, a compelling case for its potential as a viral entry inhibitor can be made based on extensive research into its close structural analog, Chlorcyclizine (CCZ) .

Studies have identified CCZ as a potent inhibitor of Hepatitis C Virus (HCV) infection both in vitro and in vivo.[10][12] The mechanism of action is believed to be the inhibition of an early stage of the HCV lifecycle, specifically targeting viral entry into the host cell.[10][12] This antiviral action is distinct from its antihistaminic properties; the effect is not mediated by the H1-histamine receptor and is observed with CCZ metabolites that lack antihistamine activity.[10] Research suggests that CCZ and its analogs may target the fusion process of viral entry.[13]

Given that Homochlorcyclizine shares the core p-chlorobenzhydrylpiperazine structure with CCZ, it is plausible that it shares this viral entry inhibition mechanism. This hypothesis warrants direct experimental validation but positions Homochlorcyclizine as a promising candidate for a direct-acting antiviral agent.

Cetirizine: An Indirect Role Through Host Immune Modulation

The potential antiviral role of Cetirizine has been explored primarily in the context of SARS-CoV-2 and COVID-19. The mechanism is not thought to be a direct blockade of viral entry. Instead, its benefit is likely derived from its well-established antihistaminic and anti-inflammatory properties.[14][15] COVID-19 can trigger a "cytokine storm," an excessive immune response that contributes to severe lung damage.[14] By blocking histamine H1 receptors, Cetirizine can help mitigate this inflammatory cascade.[14][15][16]

Furthermore, a large-scale analysis of electronic health records revealed that the use of certain antihistamines, including Cetirizine, was associated with a reduced incidence of positive SARS-CoV-2 test results in individuals over 61 years old.[11] While this correlation is significant, it does not prove causation or a specific mechanism of entry inhibition. The observed effect could be due to a variety of factors, including the modulation of host factors or reduction of symptoms that might lead to testing. Therefore, Cetirizine is currently viewed as a potential host-directed therapy rather than a direct viral entry inhibitor.

Section 3: Experimental Frameworks for Evaluating Viral Entry Inhibition

To rigorously assess and compare the viral entry inhibition potential of compounds like Homochlorcyclizine and Cetirizine, standardized and robust in vitro assays are essential. The following protocols describe two gold-standard methodologies.

Protocol 1: Pseudotyped Particle (PP) Entry Assay

This assay is a highly effective and safe method for specifically studying the viral entry step. It utilizes replication-defective viral cores (e.g., from lentiviruses or MLV) that are engineered to express a reporter gene (like luciferase) and are enveloped by the surface glycoproteins of a target virus (e.g., SARS-CoV-2 Spike or HCV E1/E2).[17] The luminescence signal produced upon successful entry into host cells is a direct surrogate for the efficiency of glycoprotein-mediated entry.[17]

Experimental Rationale: The use of pseudotyped particles isolates the entry stage of the viral life cycle from replication and assembly, allowing for precise mechanistic investigation.[17] This system can be used in a Biosafety Level 2 (BSL-2) laboratory, even for glycoproteins from BSL-3 or BSL-4 viruses, significantly increasing experimental throughput and safety.[17]

Step-by-Step Methodology:

• Cell Seeding: Seed HEK293T cells stably expressing the target viral receptor (e.g., ACE2 for SARS-CoV-2) in a 96-well plate at a density of 20,000 cells/well. Incubate for 24 hours.[18]

• Compound Preparation: Prepare serial dilutions of the test compounds (Homochlorcyclizine, Cetirizine) in a suitable solvent (e.g., DMSO) and then dilute in cell culture medium.

• Incubation: Mix the diluted compounds with the viral pseudoparticles (e.g., SARS-CoV-2-S pseudotyped lentivirus). Incubate this mixture at 37°C for 30-60 minutes to allow for compound-particle interaction.[18]

• Infection: Add the compound-particle complexes to the seeded host cells. Include polybrene (5 µg/mL) to enhance transduction efficiency if using retroviral particles.[18]

• Controls:

  • Negative Control: Cells treated with "bald" particles (lacking any surface glycoprotein).[17]

  • Vehicle Control: Cells treated with pseudoparticles and the compound vehicle (e.g., DMSO) alone.

  • Positive Control: A known entry inhibitor for the specific virus being tested.

• Incubation: Incubate the plates for 48 hours at 37°C to allow for cell entry and reporter gene expression.[18]

• Signal Readout: Lyse the cells and measure the luciferase activity using a commercial luciferase assay system and a luminometer.

• Data Analysis: Normalize the results to the vehicle control and plot a dose-response curve to determine the half-maximal inhibitory concentration (IC₅₀). A cytotoxicity assay (e.g., ATPlite) should be run in parallel to ensure the observed inhibition is not due to cell death.[13]

Protocol 2: Plaque Reduction Neutralization Test (PRNT)

The PRNT is a functional assay that measures the ability of a compound to inhibit the infection and cell-to-cell spread of live, replication-competent virus. The reduction in the number of viral plaques (localized areas of cell death) corresponds to the compound's antiviral activity.[19][20]

Experimental Rationale: This assay assesses the compound's effect on the complete viral infection cycle under more physiologically relevant conditions than a PP assay. It is considered a gold-standard for confirming antiviral efficacy.

Step-by-Step Methodology:

• Cell Seeding: Seed a confluent monolayer of susceptible cells (e.g., Vero E6 for SARS-CoV-2) in 12- or 24-well plates.

• Compound-Virus Incubation: Prepare serial dilutions of the test compounds. Mix each dilution with a standardized amount of infectious virus (e.g., 100 plaque-forming units, PFU) and incubate at 37°C for 1 hour.

• Infection: Remove the culture medium from the cell monolayers and inoculate with the compound-virus mixtures. Allow adsorption for 1 hour at 37°C.

• Overlay: After adsorption, remove the inoculum and overlay the cells with a semi-solid medium (e.g., containing methylcellulose or agar) mixed with the corresponding concentration of the test compound. This overlay restricts viral spread to adjacent cells, leading to the formation of discrete plaques.

• Incubation: Incubate the plates for 2-4 days (virus-dependent) until visible plaques are formed.

• Visualization: Fix the cells (e.g., with 4% formaldehyde) and stain with a solution like crystal violet, which stains living cells. Plaques will appear as clear zones against a stained background.

• Quantification: Count the number of plaques in each well. Calculate the percentage of plaque reduction compared to the virus-only control. Determine the IC₅₀ value from the dose-response curve.

Section 4: Visualizing Workflows and Mechanisms

To clarify the experimental processes and proposed mechanisms of action, the following diagrams are provided.

Caption: Contrasting mechanisms of Homochlorcyclizine and Cetirizine.

Section 5: Comparative Summary and Future Directions

This guide illuminates a critical divergence in the potential antiviral strategies of Homochlorcyclizine and Cetirizine.

Aspect	Homochlorcyclizine	Cetirizine
Proposed Mechanism	Direct-Acting: Putative inhibition of viral entry/fusion, independent of H1-receptor activity (inferred from CCZ). [10][13]	Host-Directed: Mitigation of host inflammatory response (cytokine storm) via H1-receptor antagonism. [14][15]
Supporting Evidence	Strong mechanistic studies on close analog (Chlorcyclizine) against HCV. [10][12]	Clinical association studies in COVID-19 and established anti-inflammatory pharmacology. [11][14]
Potential Viral Target	Broad potential against enveloped viruses that require low pH for entry (Hypothesized).	No direct viral target identified; acts on host histamine receptors. []
Research Status	Pre-clinical (inferred); requires direct investigation.	Pre-clinical and observational clinical data. [11][14]

Future Directions:

• Direct Head-to-Head Comparison: The most critical next step is to perform direct comparative studies of Homochlorcyclizine and Cetirizine using the viral entry assays described above (PP and PRNT) against a panel of viruses, including HCV, SARS-CoV-2, and Influenza.

• Mechanistic Elucidation for Homochlorcyclizine: If Homochlorcyclizine shows activity, further studies are needed to confirm its target. Time-of-addition assays can pinpoint the stage of the viral lifecycle it inhibits. Identifying the specific viral or host protein it binds to will be crucial for optimization.

• Clarifying Cetirizine's Role: While the anti-inflammatory mechanism is plausible, further research is needed to determine if Cetirizine has any subtle, direct effects on viral replication or if its association with lower SARS-CoV-2 positivity is purely due to host response modulation.

• In Vivo Efficacy: Promising in vitro results must be translated to in vivo animal models to assess the therapeutic efficacy, pharmacokinetics, and optimal dosing for antiviral applications.

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A Comparative Analysis of Homochlorcyclizine and Promethazine on CYP2D6: A Guide for Drug Development Professionals

This guide provides an in-depth comparative analysis of two first-generation H1-antihistamines, Homochlorcyclizine and Promethazine, focusing on their interactions with the cytochrome P450 2D6 (CYP2D6) enzyme. For researchers and drug development professionals, understanding these interactions is paramount for predicting drug-drug interaction (DDI) risks and ensuring patient safety. This document moves beyond a simple data summary to explain the causality behind experimental approaches and highlights critical knowledge gaps in the field.

Introduction: The Central Role of CYP2D6 in Drug Metabolism

Cytochrome P450 2D6 is one of the most critical enzymes in human drug metabolism, responsible for the oxidative biotransformation of approximately 25% of all clinically used drugs.[1][2] Its significance is amplified by its highly polymorphic nature; over 100 known alleles can result in distinct metabolic phenotypes among individuals, broadly categorized as Poor, Intermediate, Normal (Extensive), and Ultrarapid Metabolizers.[2] Consequently, a drug's interaction with CYP2D6—either as a substrate that is metabolized by it or as an inhibitor that blocks its activity—can have profound clinical implications, altering therapeutic efficacy and toxicity profiles.

Promethazine and Homochlorcyclizine are both first-generation H1-antihistamines, known for their sedative and anticholinergic properties.[3][4][5] While they belong to the same therapeutic class, their documented interactions with CYP2D6 differ significantly, presenting a compelling case study in the importance of comprehensive enzymatic characterization. This guide will dissect the known effects of Promethazine, contrast it with the current data gap for Homochlorcyclizine, and provide a robust experimental framework to address this gap.

Comparative Pharmacological Profiles and CYP2D6 Interaction

A drug's effect on a metabolic enzyme is a key component of its pharmacological profile. Here, we compare what is known about Promethazine and Homochlorcyclizine.

Promethazine: A Well-Characterized Substrate and Inhibitor

Promethazine, a phenothiazine derivative, has a well-documented relationship with CYP2D6. It is not only principally metabolized by CYP2D6 but is also a direct inhibitor of the enzyme's activity.[5][6][7] This dual role is a critical consideration in polypharmacy.

• As a Substrate : The metabolism of Promethazine is largely dependent on CYP2D6 function.[6] This means that individuals who are genetically poor metabolizers of CYP2D6 may have reduced clearance and higher plasma concentrations of Promethazine, potentially leading to increased sedation or other adverse effects.[8]

• As an Inhibitor : Promethazine actively inhibits the function of CYP2D6, affecting the metabolism of other co-administered drugs.[6][9][10] Studies have shown that this inhibition occurs at concentrations that are achievable in clinical use, indicating a significant risk for DDIs.[9][10][11] This phenomenon, known as "phenoconversion," can make a genotypic Normal Metabolizer behave functionally as a Poor Metabolizer, increasing their exposure to other CYP2D6 substrates.[2]

Homochlorcyclizine: A Critical Knowledge Gap

In stark contrast to Promethazine, there is a significant lack of publicly available data characterizing the interaction between Homochlorcyclizine and CYP2D6. Homochlorcyclizine, a diphenylmethylpiperazine derivative, undergoes substantial first-pass metabolism in the liver, with glucuronidation being a known pathway.[12][13][14] While it is known that its plasma levels can be affected by broad-spectrum enzyme inhibitors, the specific cytochrome P450 enzymes involved have not been clearly identified.[3]

This absence of specific CYP2D6 interaction data represents a liability in its development and clinical use. Without knowing if Homochlorcyclizine is a substrate, inhibitor, or inducer of CYP2D6, its DDI potential remains unpredictable.

Quantitative Comparison of CYP2D6 Inhibition

The following table summarizes the known inhibitory parameters for Promethazine and highlights the data gap for Homochlorcyclizine.

Parameter	Promethazine	Homochlorcyclizine
IC50	32–109 µM[9][11]	Data Not Available
Ki (Inhibition Constant)	~4–6 µM[10][15]	Data Not Available
Mechanism of Inhibition	Mixed Inhibition[10]	Data Not Available
CYP2D6 Substrate	Yes[6][8]	Data Not Available

Experimental Protocol: A Framework for Characterizing Homochlorcyclizine-CYP2D6 Interaction

To address the identified knowledge gap for Homochlorcyclizine, a robust, self-validating in vitro experimental plan is necessary. This protocol is designed in accordance with FDA and ICH M12 guidelines for DDI studies, which advocate for early in vitro characterization to inform clinical development.[16][17][18][19]

Objective

To determine the direct inhibitory potential (IC50) and mechanism of inhibition (Ki) of Homochlorcyclizine on human CYP2D6 activity.

Methodology: Reversible Inhibition Assay

This workflow is designed to provide a definitive measure of direct, reversible inhibition. The choice of a well-characterized probe substrate and a precise analytical method is critical for generating trustworthy data.

• Biological System : Pooled Human Liver Microsomes (HLMs). Causality : HLMs are chosen over recombinant enzymes as they contain the full complement of hepatic enzymes and cofactors (e.g., cytochrome P450 reductase, cytochrome b5), providing a more physiologically relevant environment for assessing metabolic interactions.

• Probe Substrate : Dextromethorphan (DM). Causality : DM is a highly specific and well-validated probe substrate for CYP2D6.[20][21] Its O-demethylation to form the metabolite Dextrorphan is almost exclusively catalyzed by CYP2D6, ensuring that the measured activity is specific to the enzyme of interest.[22]

• Positive Control : Quinidine. Causality : Quinidine is a potent and well-characterized inhibitor of CYP2D6. Its inclusion serves as a self-validating control, confirming that the assay system is sensitive to known inhibitors and performing as expected.

Step-by-Step Protocol for IC50 Determination

• Reagent Preparation :

  • Prepare a stock solution of Homochlorcyclizine in a suitable solvent (e.g., DMSO). Create a serial dilution series to achieve final concentrations ranging from 0.01 µM to 100 µM.

  • Prepare stock solutions of Dextromethorphan (substrate), Quinidine (positive control), and a NADPH-regenerating system (cofactor).

• Incubation Setup :

  • In a 96-well plate, add HLMs (final protein concentration ~0.2 mg/mL) to potassium phosphate buffer (pH 7.4).

  • Add the serial dilutions of Homochlorcyclizine or Quinidine to the wells. Include a "vehicle control" with solvent only.

  • Pre-incubation : Incubate the plate for 10 minutes at 37°C. This step allows the inhibitor to bind to the enzyme before the reaction begins.

• Reaction Initiation :

  • Add Dextromethorphan to each well at a concentration near its Km (~5 µM).

  • Initiate the metabolic reaction by adding the pre-warmed NADPH-regenerating system.

• Reaction and Termination :

  • Incubate for a predetermined linear time (e.g., 15 minutes) at 37°C with shaking.

  • Terminate the reaction by adding 2 volumes of ice-cold acetonitrile containing an internal standard (e.g., Dextrorphan-d3). This step simultaneously stops the enzymatic activity and precipitates the proteins.

• Sample Analysis :

  • Centrifuge the plate to pellet the precipitated protein.

  • Transfer the supernatant to a new plate for analysis.

  • Quantify the formation of Dextrorphan using a validated Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method.[22]

• Data Analysis :

  • Calculate the percent inhibition for each Homochlorcyclizine concentration relative to the vehicle control.

  • Plot percent inhibition versus the logarithm of the inhibitor concentration and fit the data to a four-parameter logistic equation to determine the IC50 value.

A follow-up Ki determination study would involve a similar protocol but with varied concentrations of both the substrate (Dextromethorphan) and the inhibitor (Homochlorcyclizine) to elucidate the mechanism of inhibition (e.g., competitive, non-competitive) via Lineweaver-Burk or Dixon plots.

Visualization of Experimental and Logical Frameworks

Diagrams are essential for visualizing complex workflows and logical relationships.

Caption: Workflow for CYP2D6 IC50 Determination.

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A Comparative Guide to the Antihistamine Potency of Homochlorcyclizine Enantiomers: A Methodological and Data-Driven Analysis

This guide provides an in-depth technical comparison of the antihistamine potency of Homochlorcyclizine (HCZ) enantiomers. Moving beyond a simple product overview, we delve into the fundamental principles of stereopharmacology and present the experimental frameworks necessary to validate and quantify the differential activity of these chiral molecules. The content herein is curated for researchers, scientists, and drug development professionals, offering both foundational knowledge and actionable protocols.

Introduction: The Critical Role of Chirality in Antihistamine Efficacy

Homochlorcyclizine is a first-generation antihistamine from the diphenylmethylpiperazine class, utilized for its efficacy in treating allergic conditions.[1][2] Like many pharmaceuticals, HCZ is a chiral molecule and has historically been administered as a racemate—an equal mixture of its two non-superimposable mirror-image enantiomers, (R)- and (S)-Homochlorcyclizine. However, it is a well-established principle in pharmacology that enantiomers can exhibit profound differences in their biological activity, including pharmacodynamics and pharmacokinetics. One enantiomer, the eutomer, may be responsible for the desired therapeutic effect, while the other, the distomer, could be less active, inactive, or even contribute to adverse effects.

The validation of enantiomeric potency is therefore not merely an academic exercise but a critical step in drug optimization and development. A classic example is the second-generation antihistamine cetirizine, where the antihistaminic activity resides almost entirely in the (R)-enantiomer, levocetirizine.[3][4] This guide establishes a comprehensive framework for performing a similar validation for Homochlorcyclizine, providing the causal logic behind experimental choices and the data to support a stereoselective preference at the histamine H1 receptor.

The Histamine H1 Receptor: Mechanism of Action

To understand antihistamine potency, one must first grasp the target pathway. The histamine H1 receptor is a G-protein coupled receptor (GPCR) that, upon binding to histamine, initiates an inflammatory signaling cascade.[5] As an antagonist, Homochlorcyclizine blocks this receptor, preventing the downstream signaling responsible for allergic symptoms.[6] The core pathway involves the activation of the Gq alpha subunit, leading to the stimulation of phospholipase C (PLC).[7][8] PLC then cleaves phosphatidylinositol 4,5-bisphosphate (PIP2) into two secondary messengers: inositol 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of intracellular calcium (Ca²⁺) from the endoplasmic reticulum, while DAG activates protein kinase C (PKC).[7] This cascade ultimately results in the cellular responses characteristic of an allergic reaction, such as smooth muscle contraction and increased vascular permeability.[9]

Caption: Histamine H1 Receptor Signaling Pathway.

Experimental Framework for Validating Enantiomer Potency

A robust validation strategy requires a multi-pronged approach, beginning with the physical separation of the enantiomers, followed by in vitro characterization of receptor binding, and culminating in a functional or in vivo assessment of antihistamine activity.

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A Head-to-Head Comparison of First and Second-Generation Antihistamines: A Guide for Researchers

This guide provides an in-depth, technical comparison of first and second-generation antihistamines, designed for researchers, scientists, and drug development professionals. Moving beyond a simple overview, we will delve into the fundamental mechanistic differences, comparative efficacy, and side effect profiles, supported by detailed experimental protocols to provide a practical framework for preclinical and clinical evaluation.

The Generational Divide: A Tale of Two Mechanisms

The primary distinction between first and second-generation antihistamines lies in their selectivity for the histamine H1 receptor and their ability to cross the blood-brain barrier. First-generation compounds, developed in the mid-20th century, are effective but promiscuous, interacting with various other receptors and readily entering the central nervous system (CNS).[1] In contrast, second-generation antihistamines were engineered for greater H1 receptor selectivity and reduced CNS penetration, significantly improving their safety profile.[2]

First-generation antihistamines, such as diphenhydramine and chlorpheniramine, are lipophilic molecules that easily traverse the blood-brain barrier.[3] This leads to their well-known sedative effects, as they antagonize H1 receptors in the brain, which are involved in maintaining wakefulness.[4] Furthermore, they often exhibit anticholinergic activity by blocking muscarinic receptors, resulting in side effects like dry mouth, blurred vision, and urinary retention.[3]

Second-generation antihistamines, including loratadine, cetirizine, and fexofenadine, are typically larger, less lipophilic, and are substrates for efflux transporters at the blood-brain barrier, such as P-glycoprotein.[2] This severely limits their access to the CNS, thereby minimizing or eliminating sedative and cognitive side effects at standard therapeutic doses.[4] Their higher selectivity for the peripheral H1 receptor allows for targeted antihistaminic action without the off-target effects characteristic of the first generation.

Histamine H1 Receptor Signaling Pathway

The binding of histamine to the H1 receptor, a G-protein coupled receptor (GPCR), initiates a signaling cascade that mediates the allergic response. Antihistamines act as inverse agonists, stabilizing the inactive conformation of the receptor and preventing this cascade.

Caption: Histamine H1 Receptor Signaling Pathway and Antihistamine Inhibition.

Comparative Pharmacokinetics

The pharmacokinetic profiles of first and second-generation antihistamines differ significantly, impacting their dosing frequency and potential for drug interactions.

Parameter	First-Generation Antihistamines	Second-Generation Antihistamines
Absorption	Rapid	Generally rapid
Metabolism	Extensive hepatic metabolism (CYP450)	Variable; some are active metabolites
Half-life	Shorter (4-6 hours)	Longer (up to 24 hours)
Dosing Frequency	Multiple times daily	Once daily
CNS Penetration	High	Low to negligible

Experimental Protocols for Comparative Assessment

Objective comparison of antihistamines relies on a battery of in vitro and in vivo assays. The following are detailed protocols for key experiments.

In Vitro: Histamine H1 Receptor Binding Assay

This assay quantifies the binding affinity (Ki) of a compound for the H1 receptor through competitive binding with a radiolabeled ligand.

Caption: Workflow for a Histamine H1 Receptor Binding Assay.

• Membrane Preparation:

  • Culture cells expressing the human histamine H1 receptor (e.g., HEK293 or CHO cells).

  • Harvest cells and homogenize in ice-cold buffer.

  • Centrifuge the homogenate at low speed to remove nuclei and cellular debris.

  • Centrifuge the supernatant at high speed to pellet the cell membranes.

  • Resuspend the membrane pellet in an appropriate assay buffer.

  • Determine the protein concentration of the membrane preparation using a suitable method (e.g., BCA protein assay).[5]

• Competition Binding Assay:

  • In a 96-well plate, add the cell membrane preparation, a fixed concentration of the radioligand (e.g., [³H]mepyramine), and varying concentrations of the unlabeled test antihistamine.[6]

  • For determining non-specific binding, add a high concentration of a known H1 antagonist (e.g., mianserin) to a set of wells.[5]

  • Incubate the plate at a specified temperature (e.g., 25°C) for a sufficient time to reach equilibrium (e.g., 60 minutes).[6]

• Separation and Quantification:

  • Rapidly filter the contents of each well through a glass fiber filter plate to separate the membrane-bound radioligand from the free radioligand.[7]

  • Wash the filters with ice-cold buffer to remove any unbound radioligand.

  • Dry the filters and add a scintillation cocktail.

  • Quantify the radioactivity retained on the filters using a scintillation counter.[6]

• Data Analysis:

  • Plot the percentage of specific binding against the logarithm of the competitor concentration.

  • Fit the data to a sigmoidal dose-response curve to determine the IC50 value (the concentration of the test compound that inhibits 50% of the specific binding of the radioligand).

  • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

In Vivo: Histamine-Induced Wheal and Flare Suppression Test

This clinical pharmacology model assesses the in vivo efficacy of an antihistamine by measuring its ability to inhibit the cutaneous reaction to histamine.[8]

Caption: Workflow of a histamine-induced wheal and flare inhibition study.

• Subject Recruitment and Baseline Measurement:

  • Recruit healthy adult volunteers. Ensure subjects have abstained from any medications that could interfere with the test for an appropriate washout period.[9]

  • On the day of the study, establish a baseline by performing a skin prick test with a histamine solution (e.g., histamine phosphate 10mg/ml) on the volar surface of the forearm.[10]

  • After a set time (e.g., 15 minutes), measure the resulting wheal and flare diameters.[11]

• Drug Administration and Serial Challenges:

  • Administer a single oral dose of the test antihistamine or a placebo in a double-blind, randomized, crossover fashion.[12]

  • At predetermined time points post-dose (e.g., 1, 2, 4, 8, 12, and 24 hours), perform subsequent histamine skin prick tests at different sites on the forearms.[12]

• Measurement and Data Analysis:

  • At each time point, measure the wheal and flare areas. This can be done by tracing the outlines onto transparent paper and then digitizing them for area calculation.[12]

  • Calculate the percentage inhibition of the wheal and flare areas from the baseline for each treatment at each time point.

  • Compare the inhibition profiles of the different antihistamines and placebo to assess their potency, onset, and duration of action.

Assessment of Sedative Effects: Psychomotor Performance Tests

Evaluating the CNS-impairing effects of antihistamines is crucial. A battery of psychomotor tests can objectively quantify sedation.

• Test Administration:

  • The subject is presented with a key that pairs digits with symbols.

  • They are then given a series of digits and must write the corresponding symbol for each digit as quickly and accurately as possible within a set time limit (e.g., 90 seconds).

• Data Collection and Analysis:

  • The score is the number of correct symbols substituted within the time limit.

  • The test is administered at baseline and at various time points after drug administration.

  • A significant decrease in the DSST score after drug administration compared to placebo indicates psychomotor impairment.

Comparative Efficacy and Side Effect Profile

Feature	First-Generation Antihistamines (e.g., Diphenhydramine)	Second-Generation Antihistamines (e.g., Loratadine)
H1 Receptor Affinity	High	High
Receptor Selectivity	Low (also blocks muscarinic, adrenergic, and serotonergic receptors)	High for H1 receptor
Sedation	Common and often significant	Rare at standard doses
Anticholinergic Effects	Common (dry mouth, blurred vision)	Minimal to none
Cognitive Impairment	Can impair memory and concentration	Generally no impairment
Clinical Efficacy	Effective for allergic rhinitis, urticaria, and as a sleep aid	Highly effective for allergic rhinitis and urticaria

Conclusion

The evolution from first to second-generation antihistamines represents a significant advancement in pharmacotherapy, driven by a deeper understanding of receptor pharmacology and pharmacokinetics. While both generations effectively antagonize the H1 receptor, the improved selectivity and reduced CNS penetration of second-generation agents have resulted in a superior safety profile with comparable efficacy for allergic conditions. For researchers and drug development professionals, a thorough understanding of the distinct properties of each generation, backed by robust experimental evaluation, is paramount for the rational design and application of these widely used therapeutic agents.

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A Comparative Guide to the Cross-Reactivity of Homochlorcyclizine with other H1 Antagonists

For researchers and professionals in drug development, understanding the nuanced differences between pharmacologically similar compounds is paramount. This guide provides an in-depth, objective comparison of the cross-reactivity profile of Homochlorcyclizine, a first-generation H1 antagonist, with other prominent H1 antagonists. By delving into their structural classifications, receptor binding affinities, and functional activities, this document aims to equip scientists with the critical data needed to make informed decisions in their research and development endeavors.

The Rationale for Cross-Reactivity Studies

H1 antagonists are broadly categorized into first and second-generation agents. First-generation antihistamines, such as Homochlorcyclizine and Diphenhydramine, are known for their ability to cross the blood-brain barrier, leading to sedative effects. They also tend to be less selective, interacting with other receptors like muscarinic, adrenergic, and serotonergic receptors, which contributes to a wider range of side effects.[1][2][3][4] Second-generation antihistamines, including Cetirizine, Loratadine, and Fexofenadine, were developed to be more selective for the peripheral H1 receptor and to have limited penetration into the central nervous system, thereby reducing sedative and other off-target effects.[1][5][6][7]

Cross-reactivity studies are crucial as they illuminate the potential for a drug to bind to unintended targets. This "off-target" binding can lead to undesirable side effects or, in some cases, reveal novel therapeutic applications. For instance, the anticholinergic activity of many first-generation antihistamines results from their cross-reactivity with muscarinic receptors.[1][8] Understanding the cross-reactivity profile of a compound like Homochlorcyclizine in comparison to its counterparts is essential for predicting its clinical behavior and for the development of more selective and safer medicines.

Structural Classification of H1 Antagonists

The potential for cross-reactivity is often rooted in structural similarities. H1 antagonists are classified into several chemical groups.[1][9][10] Homochlorcyclizine belongs to the piperazine class of H1 antagonists.[11][12] This class also includes other well-known antihistamines, some of which are noted for their antiemetic properties.[1]

Here is a breakdown of the structural classes for the H1 antagonists discussed in this guide:

• Piperazines: Homochlorcyclizine, Cetirizine, Hydroxyzine, Meclizine, Cyclizine[1][11][12]

• Ethanolamines: Diphenhydramine, Carbinoxamine, Doxylamine[1][9]

• Alkylamines: Chlorpheniramine, Brompheniramine, Triprolidine[1][9]

• Benzocycloheptapyridines: Loratadine[13]

• Piperidines: Fexofenadine, Terfenadine[9][14]

The shared piperazine ring in Homochlorcyclizine and Cetirizine, for example, provides a structural basis for comparing their binding characteristics. However, substitutions on this core structure dramatically influence their properties, such as the addition of a carboxyl group in Cetirizine, which contributes to its reduced CNS penetration.[15]

Comparative Receptor Binding Affinity

The most direct measure of a compound's potential for cross-reactivity is its binding affinity (Ki) for various receptors. A lower Ki value indicates a higher binding affinity. The following table summarizes the reported Ki values for Homochlorcyclizine and a selection of other H1 antagonists at the H1 receptor and muscarinic receptors, a common site of off-target effects for first-generation antihistamines.

Table 1: Comparative Receptor Binding Affinities (Ki in nM)

Compound	Structural Class	H1 Receptor Ki (nM)	Muscarinic Receptor Ki (nM)
Homochlorcyclizine	Piperazine	Not explicitly found	5.0 - 38[8]
Diphenhydramine	Ethanolamine	14.08[16]	112 - 260 (M1-M5)[16]
Cetirizine	Piperazine	~6[15][17]	>10,000 (M1-M5)[16]
Levocetirizine	Piperazine	3[18]	Not explicitly found
Fexofenadine	Piperidine	10[19]	>10,000 (M1-M5)[16]
Loratadine	Benzocycloheptapyridine	190 - 414[20]	Not explicitly found
Desloratadine	Tricyclic	0.4[19]	Not explicitly found

Data compiled from multiple sources. It is important to note that experimental conditions can vary between studies, leading to variations in reported Ki values.

From this data, it is evident that Homochlorcyclizine possesses a high affinity for muscarinic receptors, comparable to its presumed high affinity for the H1 receptor (as it is a potent antihistamine). This is a characteristic feature of many first-generation H1 antagonists like Diphenhydramine.[8] In stark contrast, second-generation agents like Cetirizine and Fexofenadine show significantly lower affinity for muscarinic receptors, highlighting their enhanced selectivity for the H1 receptor.[16]

Functional Assays for Cross-Reactivity

While binding assays reveal the affinity of a compound for a receptor, functional assays are necessary to determine whether this binding translates into a biological response (agonism, antagonism, or inverse agonism). Key functional assays for H1 antagonists include measuring the inhibition of histamine-induced cellular responses, such as intracellular calcium release or the production of inflammatory mediators.

Histamine H1 Receptor Signaling Pathway

The histamine H1 receptor is a G-protein coupled receptor (GPCR) that primarily signals through the Gq/11 pathway. Activation of this pathway leads to the activation of phospholipase C (PLC), which in turn hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of calcium from intracellular stores, leading to various cellular responses.

// Nodes Histamine [label="Histamine", fillcolor="#FBBC05", fontcolor="#202124"]; H1R [label="H1 Receptor\n(GPCR)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Gq [label="Gq Protein", fillcolor="#EA4335", fontcolor="#FFFFFF"]; PLC [label="Phospholipase C\n(PLC)", fillcolor="#34A853", fontcolor="#FFFFFF"]; PIP2 [label="PIP2", fillcolor="#F1F3F4", fontcolor="#202124"]; IP3 [label="IP3", fillcolor="#F1F3F4", fontcolor="#202124"]; DAG [label="DAG", fillcolor="#F1F3F4", fontcolor="#202124"]; Ca_ER [label="Ca²⁺ Stores\n(Endoplasmic Reticulum)", fillcolor="#5F6368", fontcolor="#FFFFFF"]; Ca_cyto [label="Cytosolic Ca²⁺\n(Increased)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Cellular_Response [label="Cellular Response\n(e.g., smooth muscle contraction,\nincreased vascular permeability)", fillcolor="#202124", fontcolor="#FFFFFF"]; Homochlorcyclizine [label="Homochlorcyclizine &\nOther H1 Antagonists", shape=ellipse, fillcolor="#EA4335", fontcolor="#FFFFFF"];

// Edges Histamine -> H1R [label=" Binds"]; H1R -> Gq [label=" Activates"]; Gq -> PLC [label=" Activates"]; PLC -> PIP2 [label=" Hydrolyzes"]; PIP2 -> IP3; PIP2 -> DAG; IP3 -> Ca_ER [label=" Binds to Receptor"]; Ca_ER -> Ca_cyto [label=" Releases Ca²⁺"]; Ca_cyto -> Cellular_Response [label=" Triggers"]; Homochlorcyclizine -> H1R [label=" Blocks", style=dashed, color="#EA4335", fontcolor="#EA4335"]; } .enddot

Caption: Simplified signaling pathway of the Histamine H1 receptor.

Comparative Functional Data

A study on the inhibitory effects of H1 receptor blocking drugs on the metabolic activation of neutrophils provides some functional data for Homochlorcyclizine.[21] The study measured the inhibition of arachidonic acid release, a downstream effect of cellular activation.

Table 2: Comparative Functional Activity (IC50 in µM)

Compound	IC50 for Inhibition of Arachidonic Acid Release (µM)
Homochlorcyclizine	< 20[21]
Clemastine	< 20[21]
Azelastine	< 20[21]
Oxatomide	< 60[21]
Diphenhydramine	> 100[21]

IC50 is the concentration of a drug that gives a half-maximal inhibitory response.

This data suggests that Homochlorcyclizine is a potent inhibitor of this particular cellular response, more so than Diphenhydramine in this assay.[21] To provide a comprehensive comparison, it would be ideal to have IC50 values for all the compounds in Table 1 from a standardized calcium flux assay.

Experimental Protocols

To ensure the reproducibility and validity of cross-reactivity studies, standardized experimental protocols are essential. Below are detailed, step-by-step methodologies for key in vitro assays.

Radioligand Binding Assay

This assay directly measures the affinity of a test compound for a specific receptor by competing with a radiolabeled ligand.

// Nodes start [label="Start", shape=ellipse, fillcolor="#34A853", fontcolor="#FFFFFF"]; prep [label="Membrane Preparation\n(Cells expressing H1 receptor)", fillcolor="#F1F3F4", fontcolor="#202124"]; incubation [label="Incubation\n(Membranes + Radioligand + Test Compound)", fillcolor="#FBBC05", fontcolor="#202124"]; filtration [label="Filtration\n(Separate bound from free radioligand)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; quantification [label="Quantification\n(Scintillation counting)", fillcolor="#EA4335", fontcolor="#FFFFFF"]; analysis [label="Data Analysis\n(Calculate IC50 and Ki)", fillcolor="#202124", fontcolor="#FFFFFF"]; end [label="End", shape=ellipse, fillcolor="#5F6368", fontcolor="#FFFFFF"];

// Edges start -> prep; prep -> incubation; incubation -> filtration; filtration -> quantification; quantification -> analysis; analysis -> end; } .enddot

Caption: Workflow for a competitive radioligand binding assay.

Step-by-Step Methodology:

• Membrane Preparation:

  • Culture cells stably expressing the human H1 receptor (e.g., HEK293 or CHO cells).

  • Harvest the cells and homogenize them in a cold lysis buffer containing protease inhibitors.

  • Centrifuge the homogenate to pellet the cell membranes.

  • Wash the membrane pellet and resuspend it in an appropriate assay buffer to a known protein concentration.[17][22]

• Assay Setup:

  • In a 96-well plate, add the cell membrane preparation.

  • Add a fixed concentration of a suitable radioligand, such as [³H]-mepyramine.[22]

  • Add varying concentrations of the unlabeled test compound (e.g., Homochlorcyclizine, Cetirizine).

  • Include control wells for total binding (no competitor) and non-specific binding (a high concentration of a known H1 antagonist).[22]

• Incubation:

  • Incubate the plate at a controlled temperature (e.g., 25°C) for a sufficient time to reach binding equilibrium (e.g., 60-120 minutes).[22]

• Filtration:

  • Rapidly filter the contents of each well through glass fiber filters using a cell harvester. This separates the receptor-bound radioligand from the free radioligand.

  • Wash the filters with ice-cold wash buffer to remove any unbound radioactivity.[22]

• Quantification:

  • Place the filters in scintillation vials, add scintillation fluid, and quantify the radioactivity using a liquid scintillation counter.[22]

• Data Analysis:

  • Subtract the non-specific binding from the total binding to determine the specific binding at each concentration of the test compound.

  • Plot the specific binding against the logarithm of the test compound concentration to generate a dose-response curve.

  • Use non-linear regression analysis to calculate the IC50 value.

  • Convert the IC50 to the inhibition constant (Ki) using the Cheng-Prusoff equation: Ki = IC50 / (1 + ([L]/Kd)), where [L] is the radioligand concentration and Kd is the dissociation constant of the radioligand.[22]

Calcium Flux Functional Assay

This assay measures the ability of an antagonist to block the histamine-induced increase in intracellular calcium.

Step-by-Step Methodology:

• Cell Preparation:

  • Plate cells expressing the H1 receptor in a black, clear-bottom 96-well plate and grow them to confluency.

• Dye Loading:

  • Load the cells with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM) in an appropriate assay buffer for a specified time at 37°C.

  • Wash the cells to remove excess dye.

• Functional Assay:

  • Place the cell plate in a fluorescence plate reader equipped with an injection system.

  • Add varying concentrations of the test antagonist (e.g., Homochlorcyclizine) to the wells and pre-incubate for a defined period.

  • Establish a baseline fluorescence reading.

  • Inject a fixed concentration of histamine (typically the EC80, the concentration that elicits 80% of the maximal response) into the wells.

  • Monitor the change in fluorescence over time, which corresponds to the change in intracellular calcium concentration.

• Data Analysis:

  • Determine the inhibitory effect of the antagonist by comparing the histamine-induced calcium response in the presence and absence of the antagonist.

  • Plot the percentage of inhibition against the logarithm of the antagonist concentration to generate a dose-response curve and determine the IC50 value.

Conclusion and Future Directions

The available data clearly positions Homochlorcyclizine as a typical first-generation H1 antagonist with significant potential for cross-reactivity, particularly with muscarinic receptors. This is in sharp contrast to second-generation agents like Cetirizine and Fexofenadine, which exhibit a much higher degree of selectivity for the H1 receptor. This difference in selectivity is a key factor underlying the more favorable side-effect profile of the newer antihistamines.

While this guide provides a comprehensive comparison based on existing literature, there is a clear need for direct, head-to-head comparative studies that include Homochlorcyclizine alongside a panel of other first and second-generation H1 antagonists. Such studies, utilizing standardized binding and functional assays, would provide more definitive data on their relative cross-reactivity profiles and would be invaluable for the rational design of future H1 antagonists with improved selectivity and safety.

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• Gillard, M., Van Der Perren, C., Moguilevsky, N., Massingham, R., & Chatelain, P. (2002). Binding characteristics of cetirizine and levocetirizine to human H1 histamine receptors: contribution of Lys191 and Thr194. Molecular pharmacology, 61(2), 391–399. [Link]

• Takimoto, K., et al. (2019). Second-Generation Histamine H1 Receptor Antagonists Suppress Delayed Rectifier K+-Channel Currents in Murine Thymocytes. International Journal of Molecular Sciences, 20(9), 2199. [Link]

• Church, M. K. (2007). Pharmacology of Antihistamines. World Allergy Organization Journal, 2(S1), 22-27. [Link]

• Combination of H1 and H2 Histamine Receptor Antagonists: Current Knowledge and Perspectives of a Classic Treatment Strategy. MDPI. [Link]

• Simons, F. E. R. (1992). Second-generation H1-receptor antagonists. Annals of Allergy, 69(5), 399-409. [Link]

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• Homochlorcyclizine. PubChem. [Link]

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• Miyoshi, K., et al. (2019). Differential Regulation of Thermodynamic Binding Forces of Levocetirizine and (S)-Cetirizine by Lys191 in Human Histamine H1 Receptors. International Journal of Molecular Sciences, 20(23), 5943. [Link]

• Diphenhydramine. In: Wikipedia. [Link]

• Le, J. (2003). Classic histamine H1 receptor antagonists: a critical review of their metabolic and pharmacokinetic fate from a bird's eye view. Current drug metabolism, 4(2), 125–137. [Link]

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• KEGG DRUG: Homochlorcyclizine. KEGG. [Link]

• KEGG DRUG: Homochlorcyclizine hydrochloride. KEGG. [Link]

• First generation vs newer antihistamines. American Academy of Allergy, Asthma & Immunology. (2021, August 5). [Link]

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• HOMOCHLORCYCLIZINE, (+)-. Global Substance Registration System. [Link]

• Antihistamine Types & Side Effects. Cleveland Clinic. [Link]

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• Comparing First-Gen vs Second-Gen Antihistamines: Pros & Cons. Grand Value Pharmacy. [Link]

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• Representative class of H1 receptor antagonists. ResearchGate. [Link]

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A Comparative Guide to the Pharmacokinetics of Homochlorcyclizine and Its Metabolites

This guide provides an in-depth comparison of the pharmacokinetic profiles of Homochlorcyclizine (HCZ) and its metabolites. Designed for researchers, scientists, and drug development professionals, this document synthesizes available data to explain the absorption, distribution, metabolism, and excretion (ADME) of these compounds. We will explore the causality behind experimental choices and provide detailed, field-proven protocols for further investigation.

Introduction: Understanding Homochlorcyclizine

Homochlorcyclizine is a first-generation antihistamine belonging to the diphenylmethylpiperazine class, which has been utilized for the treatment of allergies.[1] As an H1 receptor antagonist, it blocks the action of histamine, mitigating symptoms associated with allergic reactions.[2] Like many first-generation antihistamines, it possesses anticholinergic and antiserotonergic properties and can cross the blood-brain barrier, which may lead to sedative effects.[1][2]

A comprehensive understanding of a drug's pharmacokinetics (PK)—what the body does to the drug—is fundamental to optimizing its therapeutic window, predicting drug-drug interactions, and ensuring safety. This is particularly crucial for drugs like HCZ, which undergo significant metabolism, as the resulting metabolites may have their own pharmacological activity or toxicity profiles. This guide will delve into the known and putative metabolic pathways of HCZ and compare the pharmacokinetic characteristics of the parent drug and its metabolic products.

Metabolic Pathways of Homochlorcyclizine

The biotransformation of Homochlorcyclizine is critical to its clearance and overall pharmacological profile. Metabolism primarily occurs in the liver and involves multiple enzymatic reactions. Based on available literature and established metabolic routes for structurally similar compounds, two primary pathways are significant: Glucuronidation and N-demethylation .

• Glucuronidation (Phase II): This is a well-documented pathway for HCZ.[3][4] It involves the conjugation of glucuronic acid to the drug molecule, a reaction catalyzed by UDP-glucuronosyltransferases (UGTs). This process significantly increases the water solubility of the compound, facilitating its excretion via the urine. Studies have shown that the formation of a quaternary ammonium-linked glucuronide is a key metabolic route for HCZ in humans.[4]

• N-demethylation (Phase I): This is a common metabolic reaction for tertiary amines like HCZ, which contains an N-methyl group on its diazepane ring. This reaction is typically catalyzed by cytochrome P450 (CYP450) enzymes in the liver.[2] The process involves the removal of the methyl group to form a secondary amine metabolite, which would be norhomochlorcyclizine . While this is a highly probable pathway, specific pharmacokinetic data for this metabolite are not extensively detailed in the public literature, highlighting a key area for future research.

The interplay between these pathways dictates the drug's half-life and the relative exposure of the body to the parent drug versus its metabolites.

Caption: Key metabolic pathways of Homochlorcyclizine.

Comparative Pharmacokinetic Profiles

The pharmacokinetic behavior of Homochlorcyclizine is characterized by slow absorption and elimination, extensive tissue distribution, and stereoselective metabolism.

Absorption and Distribution

• Homochlorcyclizine (Parent Drug): Following oral administration, HCZ is slowly absorbed.[4] It is widely distributed throughout the body. In preclinical studies with rats, HCZ was found to rapidly distribute into numerous tissues, with the highest concentrations observed in the lung, followed by the liver, kidney, and brain.[5][6] This extensive tissue distribution suggests a large volume of distribution (Vd), which is typical for lipophilic drugs.

• Metabolites: The distribution of metabolites is expected to differ significantly. The HCZ-Glucuronide , being highly water-soluble, would have a much smaller volume of distribution and be largely confined to the systemic circulation before its rapid renal excretion. The distribution of the putative norhomochlorcyclizine metabolite has not been characterized.

Metabolism and Enantioselectivity

A key feature of HCZ pharmacokinetics is enantioselectivity. The drug is administered as a racemate, but the two enantiomers, (+)-HCZ and (-)-HCZ, are handled differently by the body.

• First-Pass Metabolism (Parent Drug): Studies in rats have shown that after oral administration, the (-)-isomer of HCZ undergoes preferential first-pass metabolism in the liver.[5][6] This results in significantly lower plasma concentrations and area under the curve (AUC) values for the (-)-isomer compared to the (+)-isomer.[5][6] This finding is critical, as it implies that the systemic circulation is disproportionately exposed to the (+)-enantiomer, which could have implications for both efficacy and side effects if the two enantiomers have different pharmacological activities.

• Metabolite Formation and Excretion: The metabolic processes themselves are also enantioselective. In humans, the urinary excretion of the (-)-HCZ-glucuronide was found to be approximately four times higher than that of the (+)-isomer's glucuronide, indicating that the (-)-enantiomer is a preferred substrate for glucuronidation and/or subsequent excretion.[3]

Elimination

• Homochlorcyclizine (Parent Drug): The parent drug is eliminated slowly from the body. In humans, the elimination half-life (t½) for both enantiomers is approximately 11 hours, contributing to its prolonged duration of action.[4]

• Metabolites: As the primary product of a Phase II conjugation reaction, HCZ-Glucuronide is primed for rapid elimination. Its clearance is expected to be high and primarily driven by renal excretion. The half-life would be considerably shorter than that of the parent drug.

Data Summary

The following table summarizes the comparative pharmacokinetic parameters. Note that specific quantitative values for metabolites are often not determined in early studies, and data for the putative N-demethylated metabolite are absent from the reviewed literature.

Parameter	Homochlorcyclizine (Parent Drug)	HCZ-Glucuronide (Metabolite)	Norhomochlorcyclizine (Putative Metabolite)
Absorption (Tmax)	Slow	N/A (Formed in vivo)	N/A (Formed in vivo)
Distribution (Vd)	High, extensive tissue distribution[5][6]	Low, confined to circulation	Data not available
Metabolism	Substrate for Phase I & II. Undergoes enantioselective first-pass metabolism.[5][6]	Product of Phase II metabolism.	Product of Phase I metabolism.
Elimination (t½)	~11 hours in humans[4]	Expected to be short	Data not available
Clearance Route	Primarily metabolic	Primarily renal excretion[3]	Data not available

Experimental Methodologies for Pharmacokinetic Analysis

To generate the data discussed above and to further characterize metabolites like norhomochlorcyclizine, a series of validated experimental workflows are required.

Protocol: In Vivo Pharmacokinetic Study in Rodents

This protocol describes a standard approach for determining the pharmacokinetic profile of HCZ and its metabolites in a preclinical model, such as the Sprague-Dawley rat, which has been used in previous studies.[5]

Objective: To determine key PK parameters (Cmax, Tmax, AUC, t½) of Homochlorcyclizine and its metabolites following oral administration.

Methodology:

• Animal Acclimatization: Male Sprague-Dawley rats (250-300g) are acclimatized for at least one week with a standard 12-hour light/dark cycle and free access to food and water.

• Catheterization (Optional but Recommended): For serial blood sampling, surgical implantation of a jugular vein catheter is performed 2-3 days prior to the study to minimize stress during collection.

• Dosing: Animals are fasted overnight. A single oral dose of Homochlorcyclizine (e.g., 50 mg/kg as used in prior studies[5]) is administered via oral gavage. The vehicle is typically a solution like 0.5% methylcellulose.

• Blood Sampling: Serial blood samples (~150 µL) are collected from the jugular vein catheter or tail vein at pre-dose (0) and at multiple time points post-dose (e.g., 0.25, 0.5, 1, 2, 4, 6, 8, 12, and 24 hours).

• Plasma Processing: Blood samples are collected into tubes containing an anticoagulant (e.g., K2-EDTA). Samples are immediately centrifuged at 4°C (e.g., 2000 x g for 10 minutes) to separate the plasma.

• Sample Storage: The resulting plasma supernatant is transferred to a new set of labeled tubes and stored at -80°C until bioanalysis.

• Data Analysis: Plasma concentration-time data are analyzed using non-compartmental analysis (NCA) with software like Phoenix WinNonlin® to calculate the key pharmacokinetic parameters.

Caption: Workflow for an in vivo rodent pharmacokinetic study.

Protocol: Bioanalytical Quantification by LC-MS/MS

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is the gold standard for the quantification of drugs and metabolites in biological matrices due to its superior sensitivity and specificity.[7][8]

Objective: To simultaneously quantify Homochlorcyclizine and its key metabolites (norhomochlorcyclizine, HCZ-glucuronide) in plasma samples.

Methodology:

• Sample Preparation (Protein Precipitation):

  • Thaw plasma samples, calibration standards, and quality control (QC) samples on ice.

  • To 50 µL of plasma in a microcentrifuge tube, add 150 µL of ice-cold acetonitrile containing a suitable internal standard (e.g., a deuterated version of HCZ or a structurally similar compound like diphenhydramine[3]).

  • Vortex vigorously for 1 minute to precipitate proteins.

  • Centrifuge at high speed (e.g., 14,000 x g) for 10 minutes at 4°C.

  • Transfer the clear supernatant to an HPLC vial for analysis.

• Liquid Chromatography (LC):

  • Column: A reverse-phase C18 column (e.g., 50 x 2.1 mm, 1.8 µm) is typically used.

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Gradient: A rapid gradient from low (~5%) to high (~95%) Mobile Phase B over 3-5 minutes is used to elute the analytes.

  • Flow Rate: 0.4 mL/min.

• Tandem Mass Spectrometry (MS/MS):

  • Ionization Source: Electrospray Ionization (ESI) in positive mode.

  • Detection Mode: Multiple Reaction Monitoring (MRM). Specific precursor-to-product ion transitions are optimized for HCZ, norhomochlorcyclizine, and the internal standard.

    • Example Transition for HCZ: The exact mass would be determined, but a hypothetical transition might be m/z 315.2 → 167.1.

    • Example Transition for Nor-HCZ: m/z 301.2 → 167.1 (representing the loss of the methyl group).

• Validation: The method must be validated according to regulatory guidelines (e.g., FDA, EMA) for linearity, accuracy, precision, selectivity, recovery, and matrix effects to ensure trustworthy data.

Conclusion and Future Directions

The pharmacokinetics of Homochlorcyclizine are complex, highlighted by slow elimination and significant, enantioselective metabolism. The formation of a glucuronide conjugate is a confirmed and crucial clearance pathway.[3][4] While N-demethylation is a highly probable metabolic route, the resulting metabolite, norhomochlorcyclizine, remains uncharacterized in the public domain.

This guide underscores the necessity for further research. A complete pharmacokinetic profile requires:

• Definitive identification of all major metabolites in humans using high-resolution mass spectrometry.

• Pharmacokinetic characterization of these metabolites to understand their contribution to the overall safety and efficacy profile of Homochlorcyclizine.

• Investigation of the specific CYP450 and UGT enzymes responsible for HCZ metabolism to better predict potential drug-drug interactions.

By employing the robust experimental methodologies detailed herein, researchers can fill these knowledge gaps and build a comprehensive understanding of Homochlorcyclizine's disposition in the body.

References

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• Nishiyama, E., et al. (1992). Enantioselective Pharmacokinetics of Homochlorcyclizine. II: Disposition and Metabolism of (+)-, (-)- And Racemic Homochlorcyclizine After Oral Administration to Man. Journal of Pharmacobio-Dynamics, 15(11), 613-9. [Link]

• Nishiyama, E., et al. (1992). Enantioselective pharmacokinetics of homochlorcyclizine: disposition of (+)- and (-)-homochlorcyclizine after intravenous and oral administration of racemic homochlorcyclizine to rats. Journal of Pharmacy and Pharmacology, 44(10), 835-8. [Link]

• Human Metabolome Database. (2017). Showing metabocard for Homochlorcyclizine (HMDB0240243). HMDB. [Link]

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A Comparative Analysis of Side Effects Among Diphenylmethylpiperazine Antihistamines: From Mechanism to Clinical Manifestation

A Technical Guide for Drug Development Professionals

The diphenylmethylpiperazine class of H1 receptor antagonists represents a cornerstone in the management of allergic disorders. Spanning both first and second-generation agents, these compounds share a common chemical scaffold but exhibit markedly different side effect profiles, a divergence that offers critical insights into the principles of modern drug design. This guide provides a comparative study of the adverse effects of key members of this class—including hydroxyzine, cyclizine, meclizine, cetirizine, and levocetirizine—grounded in their pharmacological mechanisms and supported by experimental data.

The Pharmacological Dichotomy: Central vs. Peripheral Effects

The primary therapeutic action of these drugs is the competitive inverse agonism of the histamine H1 receptor.[1] However, their propensity to induce unwanted side effects is largely dictated by two key pharmacological properties: the ability to cross the blood-brain barrier (BBB) and the affinity for off-target receptors.

First-generation agents, such as hydroxyzine , cyclizine , and meclizine , are lipophilic and readily cross the BBB, leading to significant central nervous system (CNS) effects.[2] In contrast, second-generation agents like cetirizine and its active enantiomer, levocetirizine , are designed to be more hydrophilic and are substrates for efflux transporters like P-glycoprotein at the BBB, which severely limits their central penetration.[3] This fundamental difference is the primary determinant of their sedative potential.

Off-target binding, particularly to muscarinic acetylcholine receptors, is responsible for the anticholinergic side effects commonly associated with first-generation agents.[4]

Caption: Determinants of Diphenylmethylpiperazine Side Effect Profiles.

Comparative Side Effect Profiles

Sedation and CNS Impairment

Sedation is the most pronounced and clinically relevant side effect distinguishing first from second-generation antihistamines.[5] This is not merely a subjective feeling of drowsiness but an objective impairment of cognitive and psychomotor functions, which can pose significant risks when driving or operating machinery.[5]

• Hydroxyzine , a first-generation agent, is well-known for its potent sedative and anxiolytic properties, which stem from its high occupancy of H1 receptors in the brain.[4][6] A positron emission tomography (PET) study found that a single 30 mg dose of hydroxyzine resulted in 67.6% occupancy of brain H1 receptors, a level strongly associated with somnolence.[3] Its sedative effects are so pronounced that it is also prescribed for anxiety and tension.[7]

• Cetirizine , the carboxylated metabolite of hydroxyzine, is a second-generation agent. While it is considered "non-sedating" compared to its parent compound, it is the most likely of the second-generation agents to cause drowsiness.[3][8] PET studies show that a standard 10 mg dose of cetirizine leads to approximately 12.6% brain H1 receptor occupancy, which is below the 20% threshold generally considered non-sedative.[3] However, sedation can still occur in about 10% of patients.[8]

• Levocetirizine , the R-enantiomer of cetirizine, binds to the H1 receptor with higher affinity than the dextrocetirizine enantiomer.[9] While some studies suggest it may cause less drowsiness than cetirizine, a direct, randomized controlled trial in patients with a history of cetirizine-induced sedation found no significant difference in sedation profiles between the two.[10][11][12]

• Meclizine and Cyclizine are first-generation agents primarily used for motion sickness and vertigo.[13][14] Drowsiness is a very common side effect for both.[15][16] Meclizine's ability to cross the blood-brain barrier and block histamine receptors in the brain's motion center is key to its therapeutic effect but also the cause of its sedative side effects.[17]

Antihistamine	Generation	Brain H1 Receptor Occupancy (H1RO)	Primary CNS Side Effects	Citations
Hydroxyzine	First	High (~68% at 30mg)	Significant drowsiness, sedation, anxiolysis	[3]
Meclizine	First	High (Inferred)	Drowsiness, dizziness, tiredness	[15][17][18]
Cyclizine	First	High (Inferred)	Drowsiness, blurred vision, psychomotor impairment	[14][16][19]
Cetirizine	Second	Low (~13% at 10mg)	Mild to moderate drowsiness in some individuals, fatigue	[3][20]
Levocetirizine	Second	Low	Mild drowsiness, fatigue	[10][20]

Anticholinergic Side Effects

Anticholinergic effects arise from the blockade of muscarinic acetylcholine receptors and are characteristic of first-generation agents.

• Hydroxyzine , Cyclizine , and Meclizine all exhibit anticholinergic activity.[18][19][21] This leads to common side effects such as dry mouth, blurred vision, urinary retention, and constipation.[14][15][16][17] These effects can be particularly problematic in older adults, who may be more susceptible to confusion and urinary problems.[13][18] Cyclizine's central anticholinergic action is also thought to contribute to its anti-nausea effects.[14]

• Cetirizine and Levocetirizine have a much lower affinity for muscarinic receptors and are largely devoid of clinically significant anticholinergic side effects.[3][4] This high selectivity for the H1 receptor is a key safety advantage of second-generation drugs.[3]

Cardiotoxicity

The potential for cardiotoxicity, specifically the prolongation of the QT interval leading to life-threatening arrhythmias like torsades de pointes, became a major concern after the withdrawal of the second-generation antihistamines terfenadine and astemizole.[22] This effect is primarily caused by the blockade of the hERG potassium channel.[23]

Extensive studies have been conducted to evaluate the cardiac safety of the diphenylmethylpiperazine class.

• Cetirizine has been shown to lack affinity for the hERG channel and does not cause QT prolongation, even at doses far exceeding the standard therapeutic level.[22][24] Studies in atopic children, including those taking medications that could inhibit metabolism, found no adverse cardiac effects.[25]

• Levocetirizine has also been demonstrated to be free of effects on the QT/QTc interval in healthy subjects.[22]

• While less studied in this specific context, the first-generation agents in this class are not typically associated with significant cardiotoxicity at standard doses, though caution is advised in cases of overdose.

Other Notable Side Effects

• Withdrawal Pruritus: A notable and rare side effect has been identified for cetirizine and levocetirizine. The FDA has issued a warning about the potential for severe, widespread itching (pruritus) after discontinuing the medication following long-term daily use.[26] The onset typically occurs within a few days of cessation in patients who did not have pruritus before starting the drug.[26]

Methodologies for Assessing Antihistamine Side Effects

The objective evaluation of side effects is critical in drug development. A multi-pronged approach is necessary to fully characterize the safety profile of an antihistamine.

Protocol for Assessing Sedation in a Clinical Trial

A robust assessment of sedative potential requires a combination of objective performance tests and subjective patient-reported outcomes. A randomized, double-blind, placebo-controlled crossover study is the gold standard design.

Methodology:

• Participant Selection: Recruit healthy volunteers or patients with allergic rhinitis. Screen for factors that could influence sedation (e.g., sleep disorders, use of other CNS depressants).

• Study Design: Employ a crossover design where each participant receives the test drug (e.g., levocetirizine 5mg), a positive control (e.g., hydroxyzine 25mg), and a placebo, with washout periods in between.

• Objective Assessments:

  • Psychomotor Tests: Utilize a battery of tests sensitive to sedation, such as a Critical Flicker Fusion (CFF) test, choice reaction time tasks, and simulated driving tests that measure parameters like lane weaving (Standard Deviation of Lateral Position).[5]

  • Positron Emission Tomography (PET): For mechanistic studies, PET imaging with a specific radioligand can directly quantify H1 receptor occupancy in the brain.[27]

• Subjective Assessments:

  • Administer validated questionnaires like the Epworth Sleepiness Scale or visual analog scales (VAS) for drowsiness at baseline and at specified time points after drug administration.[11]

• Data Analysis: Compare the performance on objective and subjective tests for the active drug against both placebo (to establish impairment) and the positive control (to ensure the study's sensitivity).[5]

Caption: Workflow for a Crossover Clinical Trial Evaluating Antihistamine Sedation.

Protocol for In Vitro Cardiotoxicity Screening

Early-stage screening for cardiotoxicity is essential to de-risk drug candidates. The primary method involves assessing the drug's effect on the hERG potassium channel.

Methodology:

• Cell Line: Use a stable mammalian cell line (e.g., HEK-293) that is engineered to express the hERG (KCNH2) gene.

• Electrophysiology:

  • Employ automated patch-clamp or manual whole-cell patch-clamp techniques.

  • Apply a voltage protocol that elicits the characteristic hERG current.

  • After establishing a stable baseline current, perfuse the cells with increasing concentrations of the test compound.

• Data Acquisition: Record the hERG current at each concentration.

• Analysis:

  • Calculate the percentage inhibition of the hERG current for each concentration relative to the baseline.

  • Fit the concentration-response data to a suitable equation (e.g., Hill equation) to determine the IC50 value (the concentration at which the drug inhibits 50% of the hERG current).

  • A low IC50 value indicates a higher potential for cardiotoxicity.[23]

Conclusion and Future Directions

The diphenylmethylpiperazine family provides a clear illustration of rational drug design, evolving from first-generation agents with significant CNS and anticholinergic side effects to highly selective, peripherally-acting second-generation drugs with vastly improved safety profiles. The primary differentiator remains CNS penetration, with sedative potential directly correlating to brain H1 receptor occupancy. While second-generation agents like cetirizine and levocetirizine offer a high degree of safety, particularly regarding cardiac effects, they are not entirely free of side effects, as evidenced by reports of mild sedation and withdrawal pruritus.

For researchers and drug development professionals, the key takeaways are the continued importance of optimizing for peripheral selectivity and minimizing off-target receptor activity. Future research may focus on developing compounds with even lower CNS penetration or exploring novel mechanisms for modulating the histamine system that avoid the pitfalls of direct H1 receptor antagonism in the brain. The rigorous, multi-faceted approach to side effect evaluation outlined here, from in vitro channel screening to comprehensive in vivo psychomotor testing, remains the gold standard for ensuring the safety and clinical utility of the next generation of antihistamines.

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Safety & Regulatory Compliance

Navigating the Disposal of Homochlorcyclizine: A Guide for the Modern Laboratory

The Core Directive: Waste Characterization

Under the Resource Conservation and Recovery Act (RCRA), the responsibility for determining if a waste is hazardous falls upon the generator—the laboratory that creates the waste. Since Homochlorcyclizine is not explicitly a "listed" hazardous waste (i.e., it does not appear on the EPA's P or U lists), a "characteristic" evaluation is necessary.

A waste is considered hazardous if it exhibits one or more of the following characteristics[1][2][3][4][5]:

• Ignitability: The ability to readily catch fire.

• Corrosivity: The capacity to corrode metal containers.

• Reactivity: The tendency to be unstable and undergo violent reactions.[4][5]

• Toxicity: The presence of harmful chemicals that can leach into the environment.[5]

In the absence of specific data for Homochlorcyclizine, a precautionary approach is the most scientifically sound and ethically responsible course of action. Therefore, it is strongly recommended to manage all Homochlorcyclizine waste as hazardous chemical waste. This approach ensures the highest level of safety and regulatory compliance.

Visualizing the Disposal Workflow

The following diagram outlines the critical decision-making process for the disposal of Homochlorcyclizine waste in a laboratory setting.

Caption: Decision workflow for Homochlorcyclizine waste disposal.

Step-by-Step Disposal Protocol

The following protocols are designed for research, scientists, and drug development professionals for the disposal of Homochlorcyclizine and its containers.

Part 1: Managing Homochlorcyclizine as Hazardous Waste (Recommended)

This protocol adheres to the precautionary principle and ensures the highest level of safety and compliance.

• Personal Protective Equipment (PPE): At a minimum, wear standard laboratory PPE, including a lab coat, safety glasses, and nitrile gloves. If handling powders or creating aerosols, a respirator may be necessary.

• Waste Segregation: Do not mix Homochlorcyclizine waste with non-hazardous trash or other waste streams.

• Containerization:

  • Use a designated hazardous waste container that is chemically compatible with Homochlorcyclizine. A high-density polyethylene (HDPE) container with a screw-top lid is a suitable choice.[6][7]

  • The container must be in good condition, with no leaks or cracks.[6]

  • Do not overfill the container; leave at least one inch of headspace to allow for expansion.[6]

• Labeling:

  • Affix a "Hazardous Waste" label to the container.

  • Clearly write the full chemical name: "Homochlorcyclizine".

  • Indicate the relevant hazard characteristics (e.g., "Toxicity").

• Accumulation and Storage:

  • Store the waste container in a designated Satellite Accumulation Area (SAA) that is under the control of laboratory personnel.[6]

  • The SAA should be a secure location with secondary containment to prevent spills.

  • Keep the waste container closed at all times, except when adding waste.[6]

• Disposal:

  • Contact your institution's Environmental Health and Safety (EHS) department or a certified hazardous waste vendor for pickup and disposal.

  • Do not pour Homochlorcyclizine waste down the drain.

• Empty Containers: Empty containers that once held Homochlorcyclizine should also be managed as hazardous waste, as they may retain residues.

Part 2: Managing as Non-Hazardous Pharmaceutical Waste

If a documented and defensible hazardous waste determination concludes that Homochlorcyclizine is non-hazardous, the following procedure applies.

• Segregation: Collect Homochlorcyclizine waste in a designated container for non-hazardous pharmaceutical waste, separate from regular trash and hazardous waste.

• Containerization: Use containers specifically designated for non-hazardous pharmaceutical waste, which are often color-coded (e.g., blue bins).

• Labeling: The container should be clearly labeled as "Non-Hazardous Pharmaceutical Waste for Incineration."

• Storage: Store the container in a secure, designated area inaccessible to unauthorized personnel.

• Disposal: Arrange for a licensed pharmaceutical waste contractor to collect the waste for disposal. The preferred method of disposal for non-hazardous pharmaceuticals is incineration to ensure complete destruction.[8][9]

Emergency Procedures: Spill Management

In the event of a Homochlorcyclizine spill, follow these steps:

• Evacuate and Secure: Alert personnel in the immediate area and restrict access.

• Assess the Spill: Determine the extent of the spill and the associated hazards.

• Don Appropriate PPE: This may include double gloving, a respirator, and chemical splash goggles.

• Containment and Cleanup:

  • For solid spills, carefully sweep or scoop the material into a hazardous waste container. Avoid creating dust.

  • For liquid spills, use an absorbent material to soak up the spill.

• Decontamination: Clean the spill area with an appropriate solvent, followed by soap and water.

• Waste Disposal: All cleanup materials (absorbents, contaminated PPE, etc.) must be disposed of as hazardous waste.

Summary of Key Disposal Information

Aspect	Recommendation	Rationale
Waste Classification	Manage as Hazardous Waste	Precautionary principle due to lack of specific data.
Primary PPE	Lab coat, safety glasses, nitrile gloves	Protects against skin and eye contact.
Waste Container	Labeled, sealed, chemically compatible (e.g., HDPE)	Prevents leaks and ensures proper identification.[6][7]
Storage Location	Designated Satellite Accumulation Area (SAA)	Secure and compliant temporary storage.[6]
Disposal Method	Certified Hazardous Waste Vendor	Ensures regulatory compliance and environmental protection.
Spill Cleanup	Absorb, decontaminate, and dispose of all materials as hazardous waste	Prevents exposure and further contamination.

References

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• Daniels Health. (2025, September 17). What Is a Medical Waste Incinerator and How Does it Work? Retrieved January 16, 2026, from [Link]

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A Strategic Guide to Personal Protective Equipment for Handling Homochlorcyclizine

For professionals engaged in the dynamic fields of pharmaceutical research and development, the safe handling of active pharmaceutical ingredients (APIs) is paramount. Homochlorcyclizine, an antihistamine of the diphenylmethylpiperazine group, requires meticulous attention to safety protocols to mitigate occupational exposure.[1] This guide provides a comprehensive, experience-driven framework for selecting, using, and disposing of Personal Protective Equipment (PPE) when working with Homochlorcyclizine, ensuring both personal safety and data integrity.

While specific toxicological data for Homochlorcyclizine is not extensively detailed in readily available safety data sheets, its classification as a potent pharmaceutical compound necessitates a cautious approach.[2][3] The primary risks associated with handling compounds of this nature, particularly in powdered form, are inhalation of airborne particles and dermal absorption.[2] Therefore, a robust PPE strategy is not merely a recommendation but a critical component of laboratory safety.

Risk Assessment: The Foundation of Safety

Before any handling of Homochlorcyclizine, a thorough risk assessment is mandatory. This is not a mere box-ticking exercise but a dynamic evaluation of the specific procedures to be undertaken. The quantity of the substance, its physical form (powder vs. solution), and the nature of the manipulation (e.g., weighing, dissolving, compounding) will dictate the required level of containment and PPE.[3][4]

Core PPE Requirements for Handling Homochlorcyclizine

The following table outlines the recommended PPE for various laboratory activities involving Homochlorcyclizine. This tiered approach ensures that the level of protection is commensurate with the risk of exposure.

Activity	Respiratory Protection	Hand Protection	Eye/Face Protection	Body Protection
Handling Stock Containers	N95 Respirator	Nitrile or Neoprene Gloves	Safety Glasses with Side Shields	Lab Coat
Weighing/Dispensing Powder	Full-face Elastomeric Respirator with P100 filters or a Powered Air-Purifying Respirator (PAPR)	Double-gloving with Nitrile or Neoprene Gloves	Goggles and Face Shield	Disposable Gown with Elastic Cuffs
Preparing Solutions	N95 Respirator (in a fume hood)	Nitrile or Neoprene Gloves	Goggles	Lab Coat
Administering to Test Systems	N95 Respirator	Nitrile or Neoprene Gloves	Safety Glasses with Side Shields	Lab Coat
Spill Cleanup	Full-face Elastomeric Respirator with P100 filters or a PAPR	Heavy-duty Nitrile or Neoprene Gloves	Goggles and Face Shield	Disposable Coveralls

Detailed PPE Selection and Rationale

Respiratory Protection: A Non-Negotiable Barrier

The inhalation of potent pharmaceutical powders is a primary route of exposure.[2] The selection of respiratory protection should be guided by the potential for aerosolization.

• N95 Respirator: Suitable for low-dust activities, such as handling stock containers or preparing solutions within a certified chemical fume hood.

• Elastomeric Half- or Full-Face Respirator with P100 Filters: Recommended for weighing and dispensing powders where the risk of airborne particles is higher. The P100 filter provides a higher level of filtration efficiency than an N95.

• Powered Air-Purifying Respirator (PAPR): Offers the highest level of respiratory protection and is ideal for extended handling of powders or in situations with poor ventilation.

Hand Protection: Preventing Dermal Absorption

The skin provides a potential route for systemic exposure.[3] Therefore, appropriate glove selection is critical.

• Material: Nitrile or neoprene gloves are preferred for their chemical resistance.[5][6]

• Double-Gloving: When handling concentrated powders, double-gloving provides an additional layer of protection against tears and contamination.[7]

• Inspection: Always inspect gloves for any signs of degradation or punctures before and after use.[5]

Eye and Face Protection: Shielding from Splashes and Particles

Protecting the eyes and face from splashes of solutions or airborne powder is essential.

• Safety Glasses with Side Shields: The minimum requirement for any work with Homochlorcyclizine.

• Goggles: Offer a complete seal around the eyes and should be worn when there is a significant risk of splashing.[8]

• Face Shield: Should be used in conjunction with goggles when handling larger quantities of powder or during procedures with a high potential for splashing.[5][8]

Body Protection: Minimizing Contamination

Protective clothing prevents the contamination of personal attire and reduces the risk of carrying hazardous materials outside the laboratory.

• Lab Coat: A standard requirement for all laboratory work.

• Disposable Gown: Recommended for high-risk activities such as weighing powders to prevent contamination of reusable lab coats.[5] Gowns should be made of a low-permeability fabric.

• Coveralls: Required for extensive handling or in the event of a large spill to provide full-body protection.[9]

Procedural Workflow for PPE Usage

To ensure the effectiveness of the chosen PPE, a strict protocol for donning and doffing must be followed. This systematic approach minimizes the risk of cross-contamination.

Caption: PPE Donning and Doffing Workflow.

Decontamination and Disposal Plan

Proper disposal of contaminated PPE and chemical waste is a critical final step to prevent environmental contamination and secondary exposure.

• Solid Waste: All disposable PPE (gloves, gowns, shoe covers, etc.) and any materials used for cleaning spills should be placed in a clearly labeled hazardous waste container.[10][11]

• Liquid Waste: Solutions containing Homochlorcyclizine should be collected in a designated, sealed hazardous waste container. Never dispose of chemical waste down the drain unless explicitly permitted by institutional and local regulations.[12]

• Sharps: Any needles or syringes used must be disposed of in a designated sharps container.[10]

• Empty Containers: Empty stock containers should be triple-rinsed with a suitable solvent, and the rinsate collected as hazardous waste. The defaced, rinsed container can then be disposed of in the regular trash.[13][14]

All waste must be handled and disposed of in accordance with local, state, and federal regulations.[15] Consult your institution's Environmental Health and Safety (EHS) department for specific guidance.

Emergency Procedures

In the event of an exposure, immediate action is crucial.

• Skin Contact: Immediately remove contaminated clothing and wash the affected area with copious amounts of soap and water for at least 15 minutes.[16] Seek medical attention.

• Eye Contact: Flush the eyes with water for at least 15 minutes, holding the eyelids open.[16] Seek immediate medical attention.

• Inhalation: Move to fresh air immediately. If breathing is difficult, administer oxygen. Seek immediate medical attention.

• Ingestion: Do not induce vomiting.[16] Rinse the mouth with water and seek immediate medical attention.

All personnel handling Homochlorcyclizine must be familiar with the location and use of emergency equipment, including safety showers, eyewash stations, and spill kits.

By adhering to these rigorous PPE and handling protocols, researchers can confidently and safely work with Homochlorcyclizine, ensuring the integrity of their research and, most importantly, their personal well-being.

References

• Bulk Powder Containment: Key Factors for High Potency Handling and Processing. (2020-03-13).
• High-potency powders containment - Hospital Pharmacy Europe. (2004-09-01).
• The challenge of handling highly potent API and ADCs in analytical chemistry | Eurofins.
• Potent Compound Handling Operations: Exposure To APIs | Agno Pharmaceuticals.
• Ensuring Pharmaceutical Compounding Safety: A Deep Dive into Powder Containment Hoods - Lab Pro Inc.
• Personal Protective Equipment (PPE) - CHEMM.
• Personal protective equipment in your pharmacy. (2019-10-30).
• 8 Types of PPE to Wear When Compounding Hazardous Drugs | Provista. (2022-10-06).
• Material Safety Data Sheet - Chlorcyclizine hydrochloride MSDS - Amazon S3. (2005-10-09).
• Personal Protective Equipment - Environmental Health & Safety - Georgia Tech.
• Homochlorcyclizine - Wikipedia.
• Administrative Policy and Procedure Manual Pharmaceutical Waste Management Effective Date - Lurie Children's.
• Find a local hazardous waste disposal service - GOV.UK.
• Management of Pharmaceutical Household Waste - OECD. (2022-05-10).
• How to Dispose of Unused Medicines - FDA.
• Safe Medication Disposal | OncoLink. (2025-08-05).
• Controlling Occupational Exposure to Hazardous Drugs - OSHA.
• Safe Handling of Hazardous Drugs - Duke Safety. (2025-03-05).

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